3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Core Science & Biosynthesis

The Enigmatic Role of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: A Keystone Intermediate in Streptomyces Secondary Metabolism

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Within the intricate metabolic web of Streptomyces, a genus renowned for its prolific production of bioactive secondary metabolites, lie numerous transient and often uncharacterized intermediates. This guide delves into the probable biological significance of one such molecule: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA . While direct empirical data on this specific molecule is scarce, its chemical structure provides a compelling roadmap to its origins and likely functions. By dissecting its constituent parts—a branched-chain fatty acyl group and a key hydroxylated intermediate of fatty acid metabolism—we can infer its role as a crucial precursor at the intersection of primary and secondary metabolism. This whitepaper will explore the hypothesized biosynthetic pathway of this molecule, its potential fates as a building block for complex polyketides or other natural products, and its possible, albeit speculative, role in chemical signaling. We will also propose robust experimental workflows to validate these hypotheses, providing a framework for future research in natural product discovery and metabolic engineering.

Introduction: The Significance of Precursor Molecules in Streptomyces Biology

Streptomyces species are unparalleled in their capacity to synthesize a vast arsenal of secondary metabolites, which form the basis for a majority of clinically used antibiotics, as well as numerous anticancer, immunosuppressive, and antifungal agents.[1] The structural complexity of these molecules is staggering, yet their biosynthesis often begins with simple, common precursors derived from primary metabolism.[2] Fatty acids and their derivatives are among the most fundamental of these building blocks, providing the carbon backbone for a wide array of polyketides and other natural products.[3]

The molecule 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is not a final product but rather a metabolic intermediate. Its significance lies in its potential to be channeled into various biosynthetic pathways, thereby contributing to the chemical diversity of a given Streptomyces strain. Understanding the biogenesis and metabolic fate of such precursors is paramount for the rational design of novel bioactive compounds and for the optimization of industrial fermentation processes.

Deconstructing the Molecule: Clues from its Chemical Architecture

The structure of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA offers two primary points of analysis: the branched-chain fatty acyl backbone and the hydroxyl group at the C-3 position.

• The 4(R),8-dimethyl-nonanoyl Backbone: This C11 fatty acyl chain is characterized by two methyl branches. Such branched-chain fatty acids (BCFAs) are common constituents of the cell membranes of Gram-positive bacteria, including Streptomyces, where they play a crucial role in maintaining membrane fluidity.[4] More importantly, BCFAs and their CoA-thioesters serve as starter or extender units in the biosynthesis of numerous polyketides and other secondary metabolites.[5]

• The 3(S)-Hydroxy Group: The hydroxyl group at the C-3 position is a hallmark of intermediates in both fatty acid biosynthesis and β-oxidation.[6] Specifically, L-3-hydroxyacyl-CoA (which corresponds to the (S)-configuration) is a key intermediate in the fatty acid synthesis cycle.[7] The enzyme 3-hydroxyacyl-CoA dehydrogenase catalyzes the reversible conversion of a 3-ketoacyl-CoA to a 3-hydroxyacyl-CoA.[6][8]

Hypothesized Biosynthetic Pathway

Based on established principles of bacterial fatty acid metabolism, we can propose a plausible biosynthetic pathway for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Initiation with Branched-Chain Primers

The biosynthesis of the 4,8-dimethyl-nonanoyl chain likely initiates with a branched-chain acyl-CoA primer. The 8-methyl group suggests the use of isovaleryl-CoA , derived from the amino acid leucine, as the initial starter unit. The fatty acid synthase (FAS) machinery of Streptomyces, which is typically a type II dissociated system, would then catalyze the elongation of this primer.[9]

Elongation and Introduction of the Second Branch

The chain would be elongated through successive rounds of condensation with malonyl-CoA. The introduction of the second methyl group at the C-4 position likely arises from the incorporation of a methylmalonyl-CoA extender unit in place of a malonyl-CoA unit during one of the elongation cycles. This is a common mechanism for introducing methyl branches in polyketide and fatty acid biosynthesis.

Formation of the 3-Hydroxy Intermediate

During each cycle of fatty acid elongation, a 3-ketoacyl-ACP intermediate is reduced to a 3-hydroxyacyl-ACP intermediate by a β-ketoacyl-ACP reductase. This is subsequently dehydrated and further reduced to form a saturated acyl-ACP. The presence of the stable 3(S)-hydroxy group in the target molecule suggests that it is an intermediate that has been diverted from the standard fatty acid synthesis cycle before the dehydration and second reduction steps are completed. Alternatively, it could be formed via the β-oxidation pathway.

The following diagram illustrates the hypothesized biosynthetic pathway:

Caption: Hypothesized biosynthetic pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Probable Biological Roles and Fates

The primary hypothesized role of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is as a precursor for secondary metabolite biosynthesis.

Precursor for Polyketide Synthesis

Polyketide synthases (PKSs) are large, modular enzymes that construct complex carbon skeletons from simple acyl-CoA precursors.[3] The structural features of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA make it an ideal candidate as a starter or extender unit for a PKS assembly line. The branched-chain nature of the acyl group would contribute to the structural diversity of the final polyketide product. The 3-hydroxy group could be retained in the final structure or be further modified (e.g., oxidized or eliminated) by the PKS domains.

Precursor for Other Secondary Metabolites

Beyond polyketides, fatty acid derivatives are known to be incorporated into a variety of other natural products, including lipopeptides and other acylated molecules. The 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl moiety could be transferred to a peptide backbone or another core structure to generate a bioactive product.

A Potential Signaling Molecule?

A more speculative but intriguing possibility is that 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, or a derivative thereof, could function as a signaling molecule. Bacteria utilize a diverse array of small molecules for cell-to-cell communication, a process known as quorum sensing.[10] While the canonical quorum sensing signals in Gram-negative bacteria are N-acyl-homoserine lactones (AHLs), the diversity of signaling molecules is vast and includes fatty acid derivatives.[11][12] It is plausible that this molecule could play a role in regulating the onset of secondary metabolism or other density-dependent behaviors in Streptomyces.

Experimental Workflows for Hypothesis Validation

To empirically determine the biological role of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a multi-pronged experimental approach is required.

Isotopic Labeling Studies

Objective: To trace the metabolic origin and fate of the molecule.

Protocol:

• Culture a Streptomyces strain suspected of producing secondary metabolites derived from branched-chain fatty acids.

• Supplement the growth medium with isotopically labeled precursors, such as ¹³C-labeled leucine, ¹³C-labeled methylmalonate, or ¹³C-labeled acetate.

• Extract the total cellular metabolites at various time points, corresponding to different growth phases.

• Analyze the extracts using high-resolution liquid chromatography-mass spectrometry (LC-MS) to identify labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and any downstream products.

• Perform tandem MS (MS/MS) to determine the position of the isotopic labels, thereby confirming the biosynthetic pathway.

Gene Knockout and Heterologous Expression

Objective: To identify the genes responsible for the biosynthesis of the molecule.

Protocol:

• Identify candidate genes in the Streptomyces genome sequence that are likely involved in branched-chain fatty acid synthesis, such as branched-chain α-keto acid dehydrogenase (bkd) complex genes and fatty acid synthase (FAS) genes with broad substrate specificity.

• Create targeted knockouts of these genes using CRISPR-Cas9 or other genetic tools.

• Analyze the metabolite profiles of the knockout mutants by LC-MS to determine if the production of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and related secondary metabolites is abolished.

• Conversely, heterologously express the candidate genes in a host strain that does not normally produce this molecule to see if its production can be reconstituted.

In Vitro Enzymatic Assays

Objective: To characterize the enzymes involved in the biosynthesis.

Protocol:

• Clone, express, and purify the candidate enzymes identified in the gene knockout studies (e.g., 3-hydroxyacyl-CoA dehydrogenase).

• Perform in vitro assays using synthetic substrates (e.g., 3-keto-4(R),8-dimethyl-nonanoyl-CoA and NAD(P)H) to confirm the enzymatic activity.[13]

• Determine the kinetic parameters (Kₘ, kcat) of the enzyme to understand its substrate specificity and efficiency.

The following diagram illustrates the proposed experimental workflow:

Caption: Experimental workflow for validating the biological role.

Conclusion and Future Directions

While the biological role of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA has not been directly elucidated in the scientific literature, a comprehensive analysis of its chemical structure provides a strong foundation for its hypothesized function as a key intermediate in Streptomyces secondary metabolism. Its branched-chain fatty acyl backbone points to a biosynthetic origin rooted in amino acid catabolism and specialized fatty acid synthesis, and its 3-hydroxy functionality places it at a critical juncture in fatty acid metabolic pathways.

The most probable fate of this molecule is to serve as a precursor for the biosynthesis of complex polyketides or other acylated secondary metabolites, thereby contributing to the vast chemical diversity of natural products. The experimental workflows outlined in this guide provide a clear path forward for researchers to validate these hypotheses, identify the enzymatic machinery responsible for its synthesis, and ultimately harness this knowledge for the discovery and bioengineering of novel therapeutic agents. Future research should focus on targeted metabolomics and genetic manipulation of Streptomyces strains to definitively place this enigmatic molecule within the broader context of bacterial natural product biosynthesis.

References

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• L-3-hydroxyacyl-CoA dehydrogenase. M-CSA. [Link]

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• Characterization of Art28 as a malonyl-acyl carrier protein (ACP) O-MT revealed an alternative initiation strategy for polyketide biosynthesis involving malonyl group transfer to ACPArt10 followed by on-line methyl esterification to trigger polyketide chain extension. (2021). Nature Communications, 12(1), 4483. [Link]

• Branched Chain Lipid Metabolism As a Determinant of the N-Acyl Variation of Streptomyces Natural Products. (2021). ACS Chemical Biology, 16(1), 116–124. [Link]

• Churchill, M. E. (2011). Structural Basis of Acyl-homoserine Lactone-Dependent Signaling. Quorum Sensing: Chemical Communication Among Bacteria, 213–226. [Link]

• Procópio, R. E., da Silva, I. R., Martins, M. K., de Azevedo, J. L., & de Araújo, J. M. (2012). Antibiotics produced by Streptomyces. The Brazilian Journal of Infectious Diseases, 16(5), 466–471. [Link]

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An In-depth Technical Guide on the Natural Occurrence and Biosynthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the natural occurrence and biosynthetic pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a methylated, medium-chain hydroxy fatty acyl-CoA. While direct evidence for the isolation of this specific stereoisomer is limited in publicly available literature, its structural backbone, 4,8-dimethylnonanoyl-CoA, is a known intermediate in the peroxisomal β-oxidation of pristanic acid in mammals. This guide will delve into the established metabolic pathway that generates the core structure of the target molecule and explore the enzymatic steps likely responsible for the formation of its hydroxylated form. We will detail the key enzymes involved, their subcellular localization, and the stereochemical considerations of these reactions. Furthermore, this guide will provide insights into potential methodologies for the detection and characterization of this and related branched-chain acyl-CoA species, which are of growing interest in the study of metabolic disorders and as potential biomarkers.

Introduction: The Significance of Branched-Chain Fatty Acyl-CoAs

Branched-chain fatty acids (BCFAs) are a diverse class of lipids characterized by one or more methyl groups on their carbon backbone.[1][2] Unlike their straight-chain counterparts, BCFAs exhibit unique physical and chemical properties, influencing membrane fluidity and cellular signaling.[3][4] In humans, BCFAs are obtained from dietary sources such as dairy and meat products and are also synthesized by the gut microbiota.[3] The metabolism of BCFAs is a complex process, often requiring specialized enzymatic pathways to handle their branched structures.[5] The CoA-activated forms of these fatty acids are key metabolic intermediates, participating in both catabolic and anabolic pathways. The molecule of interest, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, is a specific, stereochemically defined member of this class, and understanding its origin is crucial for elucidating its potential biological roles.

Natural Occurrence: A Product of Peroxisomal Metabolism

The natural occurrence of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is intrinsically linked to the catabolism of pristanic acid, a 2-methyl-branched fatty acid derived from the dietary phytanic acid.[6] The breakdown of pristanic acid occurs primarily in peroxisomes through a modified β-oxidation pathway.[3][6]

The Peroxisomal β-Oxidation of Pristanic Acid

Pristanoyl-CoA undergoes three cycles of peroxisomal β-oxidation to yield 4,8-dimethylnonanoyl-CoA, along with acetyl-CoA and two molecules of propionyl-CoA.[5][7] This process is catalyzed by a series of enzymes specifically adapted for branched-chain substrates.[4][8]

The key enzymatic steps are:

• Dehydrogenation: Catalyzed by a branched-chain acyl-CoA oxidase (BCOX).

• Hydration and Dehydrogenation: These sequential reactions are carried out by a D-bifunctional protein (D-BP), which possesses both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities.[9]

• Thiolytic Cleavage: Performed by sterol carrier protein X (SCPx), which releases propionyl-CoA or acetyl-CoA.[9]

After three cycles of this pathway, the resulting 4,8-dimethylnonanoyl-CoA is typically transported to the mitochondria for further oxidation.[7][9]

Biosynthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: A Proposed Pathway

The formation of the 3-hydroxy group with (S) stereochemistry on the 4(R),8-dimethylnonanoyl-CoA backbone likely occurs via the reduction of a 3-oxo intermediate, a common step in fatty acid metabolism. The direct precursor is therefore proposed to be 3-Oxo-4(R),8-dimethyl-nonanoyl-CoA .

Generation of the 3-Oxo Precursor

During the third cycle of pristanic acid β-oxidation, the substrate is 4,8,12-trimethyltridecanoyl-CoA. The action of branched-chain acyl-CoA oxidase and the D-bifunctional protein on this substrate would generate 3-Oxo-4,8,12-trimethyltridecanoyl-CoA. Subsequent thiolytic cleavage by SCPx would release propionyl-CoA and 4,8-dimethylnonanoyl-CoA . However, the D-bifunctional protein itself generates a 3-hydroxyacyl-CoA intermediate. The stereochemistry of the hydroxyl group introduced by the D-bifunctional protein is typically in the (S) configuration. It is plausible that an intermediate in this pathway, specifically a 3-oxoacyl-CoA, is the substrate for a stereospecific reductase.

The Crucial Reduction Step: The Role of 3-Oxoacyl-CoA Reductases

The conversion of a 3-oxoacyl-CoA to a 3-hydroxyacyl-CoA is catalyzed by a class of enzymes known as 3-oxoacyl-CoA reductases (also known as β-ketoacyl-CoA reductases).[10][11][12] These enzymes are crucial in both fatty acid synthesis and degradation. The stereospecificity of these reductases is key to producing the desired (S)-hydroxy configuration.

While a specific reductase for 3-Oxo-4(R),8-dimethyl-nonanoyl-CoA has not been explicitly characterized, the human genome contains several candidates. For instance, the very-long-chain 3-oxoacyl-CoA reductase (HSD17B12) is involved in the elongation of long-chain fatty acids and produces a (3R)-hydroxyacyl-CoA.[13][14] However, other reductases with different stereoselectivities exist. The identification of the specific enzyme responsible for the formation of the (S)-hydroxy isomer in this context remains an area for further research.

The proposed biosynthetic pathway is visualized in the following diagram:

Caption: Proposed biosynthetic pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Methodologies for Detection and Analysis

Given that 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a peroxisomal metabolite, its detection and analysis require sensitive and specific techniques.

Sample Preparation

• Cell Culture: Fibroblasts or other relevant cell lines can be cultured and incubated with pristanic acid to stimulate the pathway.[7]

• Tissue Homogenization: Liver or kidney tissues, which are rich in peroxisomes, can be homogenized to isolate these organelles.

• Peroxisome Isolation: Differential centrifugation or density gradient centrifugation can be employed to enrich for peroxisomes.

Analytical Techniques

• Tandem Mass Spectrometry (MS/MS): This is the gold standard for the analysis of acyl-CoAs and their derivatives.[7] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) allows for the separation and sensitive detection of these molecules.

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization to more volatile forms, GC-MS can be used to analyze the fatty acid components.

A general workflow for the analysis is presented below:

Caption: General workflow for the analysis of peroxisomal acyl-CoAs.

Potential Biological Roles and Future Directions

The biological significance of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is currently unknown. As a hydroxylated fatty acyl-CoA, it could have several potential roles:

• Signaling Molecule: Hydroxy fatty acids are known to act as signaling molecules in various physiological processes.

• Metabolic Intermediate: It may be a transient intermediate that is rapidly further metabolized.

• Biomarker: Its accumulation could be indicative of specific metabolic states or dysfunctions in the peroxisomal β-oxidation pathway.

Future research should focus on:

• Enzyme Identification: Identifying the specific 3-oxoacyl-CoA reductase responsible for its synthesis.

• Functional Studies: Investigating the biological activity of this molecule in relevant cellular and animal models.

• Clinical Relevance: Exploring its potential as a biomarker for peroxisomal disorders or other metabolic diseases.

Conclusion

While the natural occurrence of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA has not been directly reported as an isolated compound, strong evidence points to its formation as a derivative of an intermediate in the peroxisomal β-oxidation of pristanic acid in mammals. This guide has outlined the established pathway for the synthesis of its core structure and proposed a plausible enzymatic step for the introduction of the 3(S)-hydroxy group. The methodologies described provide a framework for the future investigation of this and other novel branched-chain acyl-CoAs. Further research in this area will undoubtedly contribute to a deeper understanding of lipid metabolism and its role in health and disease.

References

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"3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" biosynthetic origin

An In-depth Technical Guide to the Biosynthetic Origin of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Executive Summary

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a structurally complex acyl-coenzyme A thioester whose architecture strongly suggests it is not a product of canonical fatty acid biosynthesis. The presence of specific stereocenters and branched methyl groups points towards a sophisticated, genetically programmed enzymatic origin, most plausibly a modular Type I Polyketide Synthase (PKS) pathway. This guide delineates the putative biosynthetic route to this molecule, starting from primary metabolic precursors and proceeding through a proposed multi-modular enzymatic assembly line. We will detail the specific starter and extender units required, the enzymatic domains responsible for chain elongation and modification, and the critical steps that install the molecule's defining stereochemical features. Furthermore, this document provides robust, field-proven experimental protocols to validate the proposed pathway, ensuring scientific integrity and offering a practical framework for researchers in natural product discovery and drug development.

Part 1: A Non-Canonical Acyl-CoA - Structural & Biosynthetic Implications

The structure of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA presents several key features that preclude its origin from the standard iterative Fatty Acid Synthase (FAS) system:

• Branched-Chain Architecture : The methyl groups at the C4 and C8 positions are inconsistent with the exclusive use of acetyl-CoA and malonyl-CoA, the building blocks of straight-chain fatty acids.

• Defined Stereochemistry : The specific (S) configuration at C3 and (R) configuration at C4 indicates that their formation is catalyzed by stereospecific enzymes, a hallmark of complex natural product biosynthesis.

• Hydroxylation at C3 : The retention of a hydroxyl group at the β-position (C3) suggests an incomplete reduction cycle during one of the chain elongation steps, where the β-keto group is reduced but not subsequently dehydrated and reduced further.

These features are characteristic of polyketides, a diverse class of natural products assembled by PKS enzymes. We therefore hypothesize that 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is an intermediate synthesized on a PKS assembly line, likely destined for incorporation into a larger bioactive molecule such as an antibiotic or signaling pheromone.[1]

Part 2: The Building Blocks - Precursor Metabolism

The assembly of the target molecule requires a specific set of precursor molecules, or "building blocks," derived from primary metabolism. The biosynthesis is initiated with a branched starter unit and extended with both standard and substituted extender units.

• Starter Unit: Isobutyryl-CoA : The 8-methyl group is located at the terminus of the acyl chain, suggesting its origin from a branched four-carbon starter unit. The most common biochemical precursor for this moiety is isobutyryl-CoA , which is derived from the catabolism of the branched-chain amino acid L-valine .

• Extender Units :

  • Malonyl-CoA : The standard two-carbon extender unit, derived from the carboxylation of acetyl-CoA by acetyl-CoA carboxylase (ACC).[2] This unit is used for the majority of the chain elongation steps.

  • Methylmalonyl-CoA : To introduce the methyl group at the C4 position, a single incorporation of methylmalonyl-CoA is required. This three-carbon extender unit is typically synthesized from propionyl-CoA or succinyl-CoA, key intermediates in central carbon metabolism.

The efficient provisioning of these specific precursors is a critical upstream requirement for the biosynthesis of the final product.

Figure 1: Precursor supply pathway for the biosynthesis.

Part 3: The Assembly Line - A Proposed PKS Pathway

We propose a modular Type I PKS system composed of a loading module and three elongation modules. Each module contains a specific set of enzymatic domains that catalyze one round of chain extension and modification. The final acyl chain remains tethered to an Acyl Carrier Protein (ACP) domain throughout the process.

1. Loading Module:

• Acyltransferase (AT) : Selects and loads the isobutyryl-CoA starter unit onto the loading module's ACP domain.

2. Elongation Module 1:

• Ketosynthase (KS) : Catalyzes the Claisen condensation between the isobutyryl group (from the loading module) and a malonyl-CoA extender unit (selected by the module 1 AT domain).

• Ketoreductase (KR) , Dehydratase (DH) , and Enoyl Reductase (ER) : Perform a full reduction of the β-keto group, resulting in a saturated six-carbon chain attached to the module 1 ACP.

3. Elongation Module 2:

• KS : Condenses the growing six-carbon chain with another malonyl-CoA unit.

• KR, DH, ER : A second round of full reduction occurs, yielding a saturated eight-carbon chain.

4. Elongation Module 3 (Modification Module):

• AT : This domain is specific for methylmalonyl-CoA , incorporating the precursor for the C4-methyl group.

• KS : Condenses the eight-carbon chain with methylmalonyl-CoA. This reaction forms the C-C bond and places the methyl group at the C4 position with (R) stereochemistry, a configuration dictated by the KS domain's active site.

• Ketoreductase (KR) : This is the most critical domain for the final structure. It stereospecifically reduces the newly formed β-keto group to a hydroxyl group. To yield the 3(S)-hydroxy configuration, this must be a B-type KR domain.

• Inactive/Absent DH and ER domains : Crucially, this module must lack active DH and ER domains. Their absence prevents the subsequent dehydration and reduction steps, thereby preserving the 3(S)-hydroxyl group in the final structure.

5. Release/Thioesterification:

• The final 11-carbon modified acyl chain is tethered to the ACP of Module 3. A terminal Thioesterase (TE) domain could hydrolyze the chain to a free fatty acid, which would then require activation by an acyl-CoA ligase. Alternatively, a specialized domain could directly transfer the chain from the ACP to Coenzyme A, yielding the final product: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA .

Sources

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The Enigmatic Precursor: A Technical Guide to 3-Hydroxyacyl Intermediates in Mycobacterial Polyketide-like Synthesis

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Preamble: Deconstructing the Query - From a Specific CoA Thioester to a Broader Therapeutic Target

Initial exploration for "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" as a canonical polyketide precursor yields a sparse landscape in the established literature. This suggests that this specific molecule may represent a rare variant, a non-canonical metabolite, or a slight mischaracterization of a more centrally important class of molecules. However, the core structure—a β-hydroxy, multi-methyl branched acyl chain—points directly to a pivotal and extensively studied area of bacterial biochemistry: the biosynthesis of mycolic acids in Mycobacterium tuberculosis.

This guide, therefore, pivots from the explicit CoA thioester to the functionally analogous and therapeutically critical (3R)-hydroxyacyl-acyl carrier protein (ACP) intermediates within the mycobacterial Fatty Acid Synthase-II (FAS-II) system. For the intended audience of researchers and drug development professionals, this focus provides a more robust and actionable framework, grounded in a wealth of scientific evidence and directly relevant to the development of novel anti-tubercular agents. We will operate under the technically informed hypothesis that the queried molecule is a conceptual analog to the intermediates in this vital pathway.

The Central Role of Mycolic Acids and the FAS-II System

Mycolic acids are the hallmark lipids of the mycobacterial cell wall, forming a thick, waxy barrier that is crucial for the survival and virulence of M. tuberculosis.[1][2][3] These exceptionally long α-alkyl, β-hydroxy fatty acids are synthesized through a collaborative effort between two distinct fatty acid synthase systems: a eukaryotic-like multifunctional FAS-I and a prokaryotic-type multi-enzyme FAS-II.[4][5]

• FAS-I: Responsible for the de novo synthesis of shorter fatty acids (typically C16 to C26), which serve as primers for the FAS-II system.[4][6]

• FAS-II: This system is the focus of our attention. It catalyzes the elongation of the FAS-I products to the very long meromycolic acid chain (up to C60).[2][4] The intermediates in this pathway are tethered to an Acyl Carrier Protein (ACP), not Coenzyme A (CoA).

The enzymes of the FAS-II system are prime targets for anti-tubercular drugs, including the frontline drug isoniazid.[1][7][8][9]

Biosynthesis of (3R)-Hydroxyacyl-ACP Intermediates: The Core Elongation Cycle

The FAS-II system operates through a repetitive four-step cycle to elongate the acyl-ACP chain by two carbons in each iteration. The generation of the crucial (3R)-hydroxyacyl-ACP intermediate occurs in the second step of this cycle.

The FAS-II Elongation Module

Caption: The iterative four-step elongation cycle of the mycobacterial FAS-II system.

Step-by-Step Methodological Breakdown:

• Condensation: The cycle begins with the condensation of an acyl-ACP primer (from FAS-I or the previous FAS-II cycle) with malonyl-ACP. This reaction is catalyzed by the β-ketoacyl-ACP synthases KasA and KasB .[4][10][11] This step extends the carbon chain by two atoms, forming a β-ketoacyl-ACP.

• Reduction: The β-keto group of the newly formed intermediate is then reduced to a hydroxyl group by the NADPH-dependent β-ketoacyl-ACP reductase, MabA (FabG1) .[4][12] This stereospecific reduction yields the (3R)-hydroxyacyl-ACP intermediate, the core of our discussion.

• Dehydration: The (3R)-hydroxyacyl-ACP is dehydrated by the β-hydroxyacyl-ACP dehydratase complexes, HadAB and HadBC , to form a trans-2-enoyl-ACP.[2][13][14]

• Second Reduction: Finally, the double bond of the trans-2-enoyl-ACP is reduced by the NADH-dependent enoyl-ACP reductase, InhA , to produce a saturated acyl-ACP, now two carbons longer than the starting molecule.[4][15] This elongated acyl-ACP can then serve as the substrate for the next round of elongation.

Key Enzymes and Their Significance as Drug Targets

The enzymes of the FAS-II pathway are highly attractive targets for drug development due to their essentiality for mycobacterial viability and their absence in mammals.

Enzyme	Gene	Function	Clinical Relevance
KasA/KasB	kasA, kasB	β-ketoacyl-ACP synthase	Essential for mycolic acid elongation. Inhibitors are actively being sought.[11][16][17][18]
MabA (FabG1)	mabA	β-ketoacyl-ACP reductase	Catalyzes the formation of the (3R)-hydroxyacyl-ACP intermediate. Essential for viability.[4][12]
HadAB/HadBC	hadA, hadB, hadC	β-hydroxyacyl-ACP dehydratase	Essential for the dehydration step. A validated target for some anti-tubercular compounds.[2][14]
InhA	inhA	Enoyl-ACP reductase	The primary target of the frontline anti-tubercular drug isoniazid.[1][7][15]
Pks13	pks13	Polyketide synthase	Catalyzes the final Claisen condensation to form the mycolic acid precursor.[19][20][21]

Experimental Protocols: A Conceptual Workflow

While the in vivo synthesis of these intermediates is complex, a conceptual workflow for their study and for the screening of inhibitors can be outlined.

Workflow for In Vitro Reconstitution and Inhibitor Screening

Caption: A conceptual workflow for the in vitro study of the FAS-II system and inhibitor screening.

Step-by-Step Methodology:

• Recombinant Protein Expression and Purification:

  • Clone the genes for the FAS-II enzymes (kasA, mabA, hadA, hadB, hadC, inhA) into suitable expression vectors (e.g., pET series).

  • Express the proteins in a suitable host, such as E. coli BL21(DE3).

  • Purify the recombinant proteins to homogeneity using affinity chromatography (e.g., Ni-NTA for His-tagged proteins) followed by size-exclusion chromatography.

• Synthesis of Acyl-ACP and Malonyl-ACP Substrates:

  • Express and purify the acyl carrier protein (AcpM) from M. tuberculosis.

  • Synthesize acyl-CoA and malonyl-CoA.

  • Enzymatically transfer the acyl and malonyl groups from their respective CoA thioesters to holo-AcpM using an appropriate acyl-CoA:ACP transacylase.

• In Vitro Reconstitution of the FAS-II Cycle:

  • In a reaction buffer containing the necessary cofactors (NADPH and NADH), combine the purified FAS-II enzymes and the acyl-ACP and malonyl-ACP substrates.

  • Incubate the reaction at an optimal temperature (e.g., 37°C) for a defined period.

• Inhibitor Screening:

  • Perform the reconstituted assay in the presence of a range of concentrations of the test compounds.

  • Include appropriate controls (e.g., no enzyme, no inhibitor).

• Analysis of Reaction Products:

  • Quench the reactions and analyze the products. This can be achieved by various methods, including:

    • Radiolabeling: Use of radiolabeled malonyl-ACP ([¹⁴C]malonyl-ACP) and subsequent quantification of radioactivity incorporated into the elongated fatty acid product by scintillation counting after separation by TLC or HPLC.

    • LC-MS: Direct detection and quantification of the acyl-ACP intermediates and products.

• Data Interpretation:

  • Determine the half-maximal inhibitory concentration (IC₅₀) for active compounds.

  • Perform kinetic studies to elucidate the mechanism of inhibition.

Conclusion and Future Directions

While the specific molecule "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" remains elusive as a major polyketide precursor, the principles of its structure are mirrored in the essential (3R)-hydroxyacyl-ACP intermediates of mycolic acid biosynthesis in M. tuberculosis. Understanding this pathway, its constituent enzymes, and the methodologies to study it, offers a fertile ground for the discovery and development of novel therapeutics against tuberculosis. The FAS-II system, with its unique enzymology and essentiality, will continue to be a focal point for researchers in infectious diseases and drug development. Future efforts will likely concentrate on high-throughput screening of inhibitors against the enzymes of this pathway, structure-based drug design, and the exploration of novel strategies to disrupt the integrity of the mycobacterial cell wall.

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A Methodological Guide to Investigating Novel Acyl-CoA Intermediates in Secondary Metabolite Biosynthesis: The Case of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Abstract

The structural diversity of natural products is largely dictated by the variety of starter and extender units utilized by megasynthases like polyketide synthases (PKSs). While common building blocks such as acetyl-CoA and propionyl-CoA are well-understood, the discovery of novel, unusual acyl-CoA thioesters is paramount for uncovering new bioactive secondary metabolites and for advancing synthetic biology. This technical guide addresses the challenge of investigating a hypothetical, yet structurally plausible, acyl-CoA intermediate: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. In the absence of established literature on this specific molecule, this document serves as a comprehensive methodological framework for researchers, scientists, and drug development professionals. It outlines a systematic approach to confirm the existence of such a molecule within a biological system, elucidate its biosynthetic origins, and determine its role as a potential precursor in a secondary metabolic pathway. The protocols and strategies detailed herein are grounded in established analytical and molecular biology techniques, providing a self-validating system for the exploration of novel biosynthetic building blocks.

Introduction: The Significance of Unusual Acyl-CoA Building Blocks

Polyketides represent a vast and structurally diverse class of secondary metabolites, many of which are clinically significant therapeutic agents.[1] The carbon backbone of these molecules is assembled by PKSs through the sequential condensation of small carboxylic acid-derived building blocks, activated as their coenzyme A (CoA) thioesters.[2] The selection of these starter and extender units is a critical determinant of the final structure and bioactivity of the polyketide product.[3] While malonyl-CoA and (2S)-methylmalonyl-CoA are the most common extender units, nature employs a wide array of unusual acyl-CoAs to generate chemical complexity.[1] These can include branched-chain, hydroxylated, or otherwise modified acyl groups that introduce unique structural motifs.[4]

The molecule at the center of this guide, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, represents such a non-canonical building block. Its structure suggests a biosynthetic origin from branched-chain amino acid metabolism and subsequent modifications.[5] The presence of a hydroxyl group and two methyl branches makes it a stereochemically rich and intriguing candidate for incorporation into a polyketide or fatty acid-polyketide hybrid metabolite.[6] Investigating the biogenesis and metabolic fate of such a molecule is a frontier in natural product research, with implications for genome mining, pathway engineering, and the discovery of novel therapeutics.

Proposed Biosynthetic Pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

A plausible biosynthetic route to 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA can be postulated based on known biochemical transformations. The pathway likely initiates from isovaleryl-CoA, a degradation product of the branched-chain amino acid leucine.[5] The subsequent steps would involve chain extension and stereospecific reduction reactions.

The proposed pathway is as follows:

• Chain Elongation: Isovaleryl-CoA serves as the starter unit for a fatty acid synthase (FAS) or PKS-like machinery. It undergoes two rounds of elongation with malonyl-CoA as the extender unit. This would generate 3-oxo-4,8-dimethylnonanoyl-CoA.

• Stereospecific Reduction: A ketoreductase (KR) domain or a dedicated dehydrogenase would then reduce the β-keto group at the C-3 position to a hydroxyl group. The stereospecificity of this enzyme is crucial for establishing the (S) configuration at C-3. The (R) configuration at C-4 would be determined by the specific acyltransferase (AT) domain that selected the isovaleryl-CoA starter unit.

The following Graphviz diagram illustrates this proposed biosynthetic pathway.

Caption: Proposed biosynthetic pathway for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Experimental Protocols for Identification and Characterization

The primary challenge in studying a novel metabolite is its detection and unambiguous structural elucidation. A multi-pronged analytical approach is essential.

Extraction of Acyl-CoAs from Biological Samples

Acyl-CoAs are intracellular and relatively low in abundance, necessitating an efficient and robust extraction protocol.[7]

Protocol: Solid-Phase Extraction of Acyl-CoAs

• Cell Lysis: Harvest cells by centrifugation at 4°C. Resuspend the cell pellet in ice-cold 10% (w/v) trichloroacetic acid (TCA) and lyse by sonication or bead beating.

• Protein Precipitation: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (or equivalent) with 1 mL of methanol followed by 1 mL of 100 mM ammonium acetate.

  • Load the supernatant from step 2 onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 100 mM ammonium acetate to remove unbound contaminants.

  • Elute the acyl-CoAs with 1 mL of methanol containing 25 mM ammonium acetate.

• Sample Concentration: Dry the eluate under a stream of nitrogen gas or by lyophilization. Reconstitute the dried extract in a small volume of an appropriate solvent (e.g., 50% methanol in water) for analysis.[8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is the cornerstone technique for the sensitive and specific detection of acyl-CoAs.[9][10]

Protocol: LC-MS/MS for Acyl-CoA Profiling

• Chromatographic Separation:

  • Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Employ a binary solvent system:

    • Solvent A: 10 mM ammonium acetate in water, pH 6.8.

    • Solvent B: Acetonitrile.

  • Run a gradient elution from 5% to 95% Solvent B over 20 minutes.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive ion mode with electrospray ionization (ESI).

  • Perform a full scan analysis to determine the [M+H]⁺ ion for the target molecule (predicted m/z for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: C32H57N7O18P3S⁺, exact mass to be calculated).

  • Develop a Multiple Reaction Monitoring (MRM) method for targeted quantification. A characteristic transition for acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine diphosphate moiety.[11]

  • The precursor ion would be the [M+H]⁺ of the target molecule, and the product ion would be [M+H-507]⁺.

Table 1: Predicted and Experimental Mass Spectrometry Data for Target Acyl-CoA

Parameter	Predicted Value	Experimental Observation
Molecular Formula	C32H56N7O18P3S	To be determined
Monoisotopic Mass	To be calculated	To be determined
Precursor Ion (m/z)	[M+H]⁺	To be determined
Product Ion (m/z)	[M+H-507]⁺	To be determined
Retention Time	Column dependent	To be determined

Nuclear Magnetic Resonance (NMR) Spectroscopy

For complete structural elucidation, particularly stereochemistry, NMR spectroscopy is indispensable, although it requires larger quantities of purified material.[12][13]

Protocol: NMR Analysis of Purified Acyl-CoA

• Purification: Purify the target acyl-CoA from large-scale cultures using a combination of SPE and preparative HPLC.

• NMR Sample Preparation: Dissolve the purified compound in a suitable deuterated solvent (e.g., D₂O or methanol-d₄).

• NMR Experiments:

  • Acquire ¹H NMR spectra to identify characteristic signals of the acyl chain and the CoA moiety.[12]

  • Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish proton-proton correlations within the acyl chain and TOCSY (Total Correlation Spectroscopy) to identify spin systems.

  • Use HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to assign ¹³C signals and confirm the connectivity of the carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments can provide through-space correlations to help determine the relative stereochemistry at C-3 and C-4.

The following Graphviz diagram outlines the workflow for the identification and characterization of the novel acyl-CoA.

Caption: Workflow for the identification and characterization of a novel acyl-CoA.

Elucidating the Role in Secondary Metabolite Biosynthesis

Once the existence of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is confirmed, the next step is to determine its function, likely as a starter or extender unit in a PKS pathway.

Genome Mining and Bioinformatic Analysis

The biosynthetic gene cluster (BGC) responsible for the production of the secondary metabolite incorporating the novel acyl-CoA is likely to be found in the genome of the producing organism.

• Identify the BGC: Use bioinformatics tools like antiSMASH to identify PKS gene clusters in the genome.

• Domain Analysis: Analyze the domain architecture of the identified PKSs. Look for loading modules with acyltransferase (AT) domains that show homology to those known to accept branched-chain acyl-CoAs.[14]

• Hypothesize the Product: Based on the number and type of modules in the PKS, predict the structure of the final polyketide product.

Genetic Manipulation and Heterologous Expression

Genetic manipulation of the BGC is a powerful tool to confirm its role in producing the secondary metabolite of interest.[15]

Protocol: Gene Inactivation and Complementation

• Gene Inactivation: Create a knockout mutant of the PKS gene in the producing organism.

• Metabolite Profiling: Use LC-MS to compare the metabolite profiles of the wild-type and mutant strains. The absence of the target secondary metabolite in the mutant would confirm the involvement of the PKS.

• Complementation: Reintroduce the PKS gene into the mutant strain. Restoration of the production of the secondary metabolite would verify the gene's function.

Protocol: Heterologous Expression

• Clone the BGC: Clone the entire PKS gene cluster into an expression vector.

• Transform a Host: Introduce the vector into a suitable heterologous host, such as Streptomyces coelicolor or Escherichia coli.[15][16]

• Analyze Production: Ferment the heterologous host and analyze the culture extract by LC-MS for the production of the novel secondary metabolite.

Conclusion and Future Perspectives

The investigation of novel acyl-CoA thioesters like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a challenging yet rewarding endeavor. The methodological framework presented in this guide provides a comprehensive and scientifically rigorous approach to tackle this challenge. By combining advanced analytical techniques with modern molecular genetics, researchers can systematically uncover new building blocks of natural product biosynthesis. The successful identification and characterization of such molecules not only expands our fundamental understanding of secondary metabolism but also opens up new avenues for the discovery and engineered biosynthesis of novel bioactive compounds. The strategies outlined here are not limited to the specific case study but can be broadly applied to the exploration of the vast, untapped chemical diversity encoded in microbial genomes.

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Unlocking Novel Therapeutics: A Technical Guide to the Discovery of Metabolites from 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

This guide provides a comprehensive, in-depth technical framework for researchers, scientists, and drug development professionals aimed at the discovery of novel metabolites originating from 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This molecule, with its distinct stereochemistry and branched structure, represents a compelling starting point for the exploration of new bioactive compounds. We will delve into the strategic planning, cutting-edge analytical techniques, and robust data interpretation necessary to navigate the intricate landscape of microbial metabolomics and uncover molecules with therapeutic potential.

Introduction: The Promise of Microbial Secondary Metabolism

Microorganisms are prolific producers of a vast and diverse array of natural products, many of which form the basis of modern pharmaceuticals.[1][2][3] The search for novel bioactive compounds is critical to address the rising challenges of antimicrobial resistance and the need for new therapies against a range of diseases.[4] This guide focuses on a targeted approach to discover novel secondary metabolites by introducing a specific precursor, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, into a microbial system. This strategy, known as precursor-directed biosynthesis, can induce the production of novel analogues of existing natural products or shunt the precursor into entirely new metabolic pathways.

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a fascinating substrate. Its 3-hydroxy group is a common feature in polyketide and fatty acid biosynthesis, while the methyl branches at positions 4 and 8 suggest a potentially complex biosynthetic origin and subsequent metabolic fate. The exploration of its metabolism offers a gateway to discovering structurally unique and potentially bioactive molecules.

Strategic Experimental Design: Paving the Way for Discovery

A well-designed experiment is the cornerstone of successful metabolite discovery. The choices made at this stage will directly impact the quality and interpretability of the data generated.

Selection of Microbial Production Strains

The choice of microbial strain is paramount. An ideal candidate would possess a rich and diverse secondary metabolism, with a known capacity for producing complex natural products. Strains from the orders Actinomycetales and genera such as Streptomyces are excellent starting points, as they are responsible for producing a significant percentage of known bioactive microbial metabolites.[4]

Key Considerations for Strain Selection:

• Genomic Potential: Prioritize strains with sequenced genomes. This allows for in silico analysis of biosynthetic gene clusters (BGCs) that might be involved in the metabolism of the precursor.

• Known Metabolic Activity: Strains known to produce polyketides or other fatty acid-derived metabolites are more likely to possess the enzymatic machinery to process the supplied precursor.

• Cultivation Amenability: The strain should be readily cultivable in a laboratory setting, allowing for controlled fermentation experiments.

Precursor Synthesis and Isotopic Labeling

For unambiguous tracking of the precursor and its metabolic products, the synthesis of an isotopically labeled version of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is highly recommended. Uniformly ¹³C-labeled or selectively deuterated precursors are invaluable for distinguishing novel metabolites from the endogenous metabolic background of the producing organism.

Fermentation and Precursor Feeding Strategy

The fermentation conditions must be optimized to encourage the uptake and metabolism of the precursor. This involves a systematic variation of media components, pH, temperature, and aeration. The timing of precursor addition is also a critical parameter to be determined empirically, often during the mid-to-late exponential growth phase when secondary metabolism is typically induced.

Analytical Workflow: From Crude Extract to Pure Compound

A robust analytical workflow is essential for the detection, identification, and characterization of novel metabolites. This typically involves a combination of chromatographic separation and high-resolution mass spectrometry (HRMS), followed by structural elucidation using nuclear magnetic resonance (NMR) spectroscopy.

Metabolite Extraction

The initial step involves the extraction of metabolites from both the microbial biomass and the fermentation broth. A two-phase extraction using an organic solvent (e.g., ethyl acetate, butanol) is a common and effective method.

Step-by-Step Extraction Protocol:

• Harvesting: Separate the microbial cells from the fermentation broth by centrifugation.

• Cell Lysis: Disrupt the cell pellets using methods such as sonication or bead beating in an appropriate buffer.

• Solvent Extraction: Extract both the cell lysate and the supernatant with a water-immiscible organic solvent.

• Concentration: Evaporate the organic solvent under reduced pressure to obtain a crude extract.

High-Resolution Mass Spectrometry (HRMS) for Untargeted Metabolomics

Untargeted metabolomics using liquid chromatography coupled to high-resolution mass spectrometry (LC-HRMS) is the primary tool for discovering novel metabolites.[5][6][7] This technique allows for the detection of thousands of molecular features in a complex biological sample.

LC-HRMS Parameters:

Parameter	Recommended Setting	Rationale
Chromatography	Reversed-phase (C18) UHPLC	Provides excellent separation of a wide range of microbial metabolites.
Ionization Mode	Positive and Negative Electrospray Ionization (ESI)	Maximizes the coverage of detectable metabolites.
Mass Analyzer	Orbitrap or Time-of-Flight (TOF)	Delivers high mass accuracy and resolution for confident formula prediction.
Acquisition Mode	Data-Dependent Acquisition (DDA) or Data-Independent Acquisition (DIA)	DDA allows for targeted MS/MS of abundant ions, while DIA provides comprehensive fragmentation data for all ions.

Data Analysis and Feature Prioritization

The vast amount of data generated by LC-HRMS requires sophisticated bioinformatics tools for analysis. The primary goal is to identify molecular features that are unique to or significantly upregulated in the precursor-fed samples compared to control samples.

Data Analysis Workflow:

• Peak Picking and Alignment: Use software such as XCMS or MetaboAnalyst to process the raw LC-MS data.[8]

• Statistical Analysis: Employ multivariate statistical methods like Principal Component Analysis (PCA) and Orthogonal Projections to Latent Structures-Discriminant Analysis (OPLS-DA) to identify discriminating features.

• Isotopic Pattern Recognition: Search for the characteristic isotopic signature of the labeled precursor in the identified features.

• Molecular Networking: Utilize platforms like the Global Natural Products Social Molecular Networking (GNPS) to group structurally related molecules and visualize the metabolic landscape.[9][10]

Workflow for Novel Metabolite Discovery

Caption: A generalized workflow for the discovery of novel metabolites.

Structural Elucidation: From Molecular Formula to 3D Structure

Once a list of prioritized candidate ions is generated, the next crucial step is to determine their chemical structures. This is a multi-step process that often requires the isolation of the compound of interest.

Targeted Isolation of Novel Metabolites

Guided by the LC-HRMS data, a targeted isolation strategy can be developed using various chromatographic techniques, such as preparative High-Performance Liquid Chromatography (HPLC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the de novo structural elucidation of organic molecules.[11][12] A suite of 1D and 2D NMR experiments is required to piece together the molecular puzzle.

Key NMR Experiments for Structure Elucidation:

Experiment	Information Gained
1D ¹H NMR	Provides information on the number and chemical environment of protons.
1D ¹³C NMR	Shows the number and types of carbon atoms in the molecule.
COSY (Correlation Spectroscopy)	Reveals proton-proton spin-spin couplings through two or three bonds.
HSQC (Heteronuclear Single Quantum Coherence)	Correlates directly bonded proton and carbon atoms.
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and carbons over two to three bonds, crucial for connecting molecular fragments.
NOESY (Nuclear Overhauser Effect Spectroscopy)	Provides information on the spatial proximity of protons, aiding in stereochemical assignments.

The combination of these experiments allows for the unambiguous determination of the planar structure and, in many cases, the relative stereochemistry of a novel metabolite.[13][14]

Logical Flow of Structural Elucidation

Caption: The systematic process of determining a novel metabolite's structure.

Potential Applications in Drug Development

The discovery of novel metabolites is the first step in a long but potentially rewarding journey in drug development.[15] Once a novel compound has been identified and characterized, it should be subjected to a battery of biological assays to assess its therapeutic potential.

Screening for Bioactivity:

• Antimicrobial Assays: Test for activity against a panel of pathogenic bacteria and fungi.

• Anticancer Assays: Evaluate cytotoxicity against various cancer cell lines.

• Enzyme Inhibition Assays: Screen for inhibitory activity against specific drug targets.

• Immunomodulatory Assays: Assess the effect on immune cell function.

Conclusion: A Pathway to Innovation

The systematic approach outlined in this guide provides a robust framework for the discovery of novel metabolites from 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. By combining strategic experimental design, advanced analytical techniques, and rigorous data interpretation, researchers can unlock the vast and largely untapped biosynthetic potential of microorganisms. Each new metabolite discovered holds the promise of becoming a lead compound for the development of next-generation therapeutics, addressing critical unmet medical needs.

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An In-depth Technical Guide on the Role of β-Hydroxyacyl Intermediates in the Synthesis of Mycolic Acids, a Unique Class of Branched-Chain Fatty Acids

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction: Mycolic Acids - The Unique Armor of Mycobacteria

The cell wall of Mycobacterium tuberculosis and related species is a formidable barrier, rich in unique, long-chain fatty acids known as mycolic acids. These molecules, which are α-branched and β-hydroxylated fatty acids, can reach lengths of C60-C90 and are crucial for the bacterium's survival, virulence, and resistance to many antibiotics.[1][2] The synthesis of these complex lipids is a significant metabolic investment for the bacterium and represents a prime target for the development of new anti-tuberculosis therapeutics.[3] At the heart of this intricate biosynthetic pathway are specific intermediates that dictate the final structure of the mycolic acids. One such class of intermediates includes β-hydroxyacyl-CoA molecules, exemplified by structures like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, which are crucial for the construction of the meromycolate chain, the long "backbone" of the final mycolic acid.

This technical guide provides an in-depth exploration of the synthesis of mycolic acids, with a particular focus on the enzymatic steps that generate and process β-hydroxyacyl intermediates. We will delve into the key enzymes, the reaction mechanisms, and provide a framework for the experimental investigation of this essential pathway.

The Mycolic Acid Biosynthetic Pathway: A Multi-System Effort

The synthesis of mycolic acids is a complex process that involves the coordinated action of two types of fatty acid synthase (FAS) systems, followed by a final condensation reaction catalyzed by a polyketide synthase.[4][5][6]

• Fatty Acid Synthase-I (FAS-I): This system is responsible for the de novo synthesis of straight-chain fatty acids. In mycobacteria, FAS-I has a bimodal output, producing both C16-C18 fatty acids for general cellular needs and longer C24-C26 fatty acids.[7] These C24-C26 fatty acids serve as the α-alkyl branch of the final mycolic acid.

• Fatty Acid Synthase-II (FAS-II): The FAS-II system is responsible for elongating the C16-C18 fatty acids produced by FAS-I to generate the very long meromycolate chain (up to C60).[7] It is within the iterative cycles of the FAS-II system that various modifications, including the introduction of methyl branches and double bonds, occur, leading to the diverse structures of mycolic acids.

• The Final Condensation: The C24-C26 α-alkyl chain from FAS-I and the fully elongated meromycolate chain from FAS-II are ultimately joined in a Claisen-type condensation reaction. This crucial step is catalyzed by the polyketide synthase Pks13, in conjunction with the fatty acyl-AMP ligase FadD32.[1][8]

The formation of the characteristic β-hydroxy group in the final mycolic acid is a direct result of the reduction of a β-ketoacyl intermediate during this final condensation step.

Diagram of the Mycolic Acid Biosynthetic Pathway

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Unraveling the Enigmatic Role of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in Streptomyces: A Technical Guide for Researchers

Abstract

The genus Streptomyces is a cornerstone of natural product discovery, renowned for its prolific production of clinically vital secondary metabolites, including a vast array of antibiotics. The biosynthesis of these complex molecules is a testament to the intricate and highly regulated metabolic networks within these filamentous bacteria. Central to this chemical diversity is the pool of acyl-Coenzyme A (acyl-CoA) thioesters, which serve as the fundamental building blocks for polyketide and fatty acid biosynthesis. While common acyl-CoAs are well-characterized, the roles of more complex, modified intermediates are often cryptic. This technical guide delves into the putative function of a specific, non-canonical acyl-CoA, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , within the metabolic landscape of Streptomyces. Although direct experimental evidence for this precise molecule is not yet prevalent in publicly accessible literature, this document synthesizes current knowledge on analogous branched and hydroxylated fatty acyl-CoAs to construct a robust, evidence-based hypothesis regarding its biosynthesis and function. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of Streptomyces secondary metabolism and the discovery of novel therapeutic agents.

Introduction: The Significance of Modified Acyl-CoA Precursors in Streptomyces

Streptomyces species are prolific producers of secondary metabolites, many of which are synthesized via polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][2] The structural diversity of these natural products is heavily influenced by the selection of starter and extender units, which are primarily acyl-CoA thioesters. While acetyl-CoA and malonyl-CoA are the most common building blocks, the incorporation of unusual, modified acyl-CoAs is a key strategy employed by Streptomyces to generate novel chemical scaffolds.[3][4]

Branched-chain fatty acids (BCFAs) and their CoA-derivatives are particularly important in this regard, contributing to the structural complexity and biological activity of numerous antibiotics.[4][5] The molecule at the heart of this guide, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , represents a fascinating example of such a modified precursor. Its structure, featuring a hydroxyl group and two methyl branches at specific stereocenters, suggests a sophisticated biosynthetic origin and a potentially significant role in the generation of a specialized secondary metabolite.

This guide will explore the hypothetical biosynthesis of this molecule, its likely function as a precursor in polyketide synthesis, and the experimental methodologies required to validate these hypotheses.

A Plausible Biosynthetic Pathway for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

The biosynthesis of this intricate molecule is likely to involve a departure from canonical fatty acid synthesis, integrating modules from polyketide biosynthesis or employing specialized tailoring enzymes. A plausible pathway, grounded in the known enzymatic capabilities of Streptomyces, is proposed below.

Initiation and Elongation: A Hybrid Fatty Acid/Polyketide Synthesis Model

The carbon backbone of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a C9 chain with methyl branches at C4 and C8. This structure suggests a synthesis pathway that utilizes branched-chain starter and extender units. The 3-ketoacyl-acyl carrier protein synthase III (FabH) in Streptomyces is known for its flexibility in utilizing various branched-chain acyl-CoA primers, making it a key enzyme in initiating the synthesis of such molecules.[6][7]

The proposed biosynthetic route likely begins with a branched-chain starter unit, such as isovaleryl-CoA (derived from leucine metabolism), which would account for the C8 methyl group. Subsequent elongation steps would involve the incorporation of methylmalonyl-CoA as an extender unit to introduce the C4 methyl group.

Tailoring Enzymes: The Key to Hydroxylation and Stereochemical Control

The defining features of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA are the hydroxyl group at C3 and the specific stereochemistry at both C3 and C4. These modifications are likely introduced by a suite of tailoring enzymes:

• Ketoreductases (KRs): During the elongation cycles of polyketide synthesis, ketoreductase domains are responsible for reducing the β-keto group to a hydroxyl group. The specific stereochemistry of the hydroxyl group (S-configuration in this case) is dictated by the type of KR domain.

• Dehydratases (DHs) and Enoylreductases (ERs): The absence of a double bond between C2 and C3 suggests the action of both a dehydratase and an enoylreductase domain following the ketoreduction step.

• Hydroxylases: Alternatively, the hydroxyl group could be introduced post-synthesis by a dedicated hydroxylase, such as a cytochrome P450 monooxygenase. Streptomyces genomes are rich in genes encoding these enzymes, which are known to hydroxylate a wide range of substrates, including fatty acids.[8][9]

The following diagram illustrates a hypothetical biosynthetic pathway:

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An In-depth Technical Guide to the Investigation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in Microbial Metabolism

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

The vast chemical diversity of microbial metabolites represents a largely untapped reservoir for novel therapeutic agents and biotechnological tools. Among these are specialized fatty acids and their CoA-thioesters, which can act as signaling molecules, virulence factors, or precursors to complex natural products. This technical guide focuses on a putative novel metabolite, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , a molecule of interest due to its unique structural features—a dimethylated backbone and specific stereochemistry—that suggest a complex biosynthetic origin and a potentially significant, yet uncharacterized, role in microbial physiology. We will explore a proposed biosynthetic pathway, hypothesize its metabolic significance, and provide a comprehensive experimental framework for its discovery, characterization, and functional analysis in microorganisms, particularly those known for their rich secondary metabolism, such as Pseudomonas species or Actinomycetes.

Introduction: The Enigma of a Structurally Unique Acyl-CoA

Standard bacterial fatty acid synthesis (FAS) predominantly produces straight-chain saturated and unsaturated fatty acids. While branched-chain fatty acids are known, they typically feature methyl groups at the iso or anteiso positions, derived from branched-chain amino acid primers.[1] The proposed structure of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA presents several intriguing deviations from the canonical FAS products:

• A 3-(S)-Hydroxy Group: This feature is a common intermediate in the β-oxidation of fatty acids and is also found in various secondary metabolites. Enzymes like 3-hydroxyacyl-CoA dehydrogenases are responsible for the stereospecific formation of this group, typically with (S) configuration.[2]

• A 4-(R)-Methyl Group: The presence of a methyl group at the C-4 position with (R) stereochemistry is highly unusual for standard FAS pathways. This suggests the involvement of a specialized enzymatic machinery, possibly a polyketide synthase (PKS) module, which can introduce and control the stereochemistry of alkyl branches.

• An 8-Methyl Group: A second methyl group distant from the acyl-chain terminus further points towards a non-canonical biosynthetic route, potentially involving a specific methyltransferase.

The unique combination of these structural features suggests that this molecule is not a simple metabolic intermediate but rather a specialized product with a dedicated biological function. Its amphipathic nature, with a polar head group (CoA and hydroxyl) and a hydrophobic, branched tail, is characteristic of molecules involved in cell-cell signaling (quorum sensing), biofilm formation, or as a precursor to biosurfactants or other complex lipids.

A Proposed Biosynthetic Pathway: A Hybrid FAS/PKS Approach

Given the structural complexity of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a biosynthetic pathway solely reliant on the canonical Type II FAS is unlikely. We propose a hypothetical hybrid Fatty Acid Synthase/Polyketide Synthase (FAS/PKS) pathway, which is known to produce structurally diverse fatty acid-like molecules in bacteria.[3]

Diagram of the Proposed Biosynthetic Pathway

Caption: Proposed hybrid FAS/PKS pathway for the biosynthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Causality Behind the Proposed Pathway:

• Initiation with a Branched-Chain Primer: The biosynthesis is proposed to initiate with isobutyryl-CoA, derived from valine metabolism. This would account for the terminal isopropyl group (C8 and its methyl branch). This is a common strategy for initiating branched-chain fatty acid synthesis.[1]

• Elongation and Methylation by PKS Modules:

  • Module 1: A PKS module would catalyze the first elongation with malonyl-CoA. A ketoreductase (KR) domain would reduce the resulting β-keto group to a hydroxyl group.

  • Module 2: A second PKS module would utilize methylmalonyl-CoA as the extender unit. This would introduce the methyl group at the C-4 position. The stereochemistry at this position would be determined by the specific ketosynthase (KS) and ketoreductase (KR) domains within this module. An (R)-configuration would require a specific type of KR domain. Subsequent dehydration (DH) and enoyl reduction (ER) domains would lead to a saturated acyl chain at this stage.

• Mid-chain Methylation: A discrete S-adenosylmethionine (SAM)-dependent methyltransferase is proposed to act on a pathway intermediate to add the methyl group at the C-8 position. Such methyltransferases are known to act on acyl chains.[4]

• Final Hydroxylation and Activation: The final 3-hydroxy group with (S) stereochemistry is likely introduced by a specific reductase acting on a 3-ketoacyl intermediate. The completed fatty acid would then be activated to its CoA-thioester by an acyl-CoA synthetase.

Hypothesized Biological Roles and Significance

The intricate structure of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA suggests it is not a component of the primary cell membrane. Instead, its potential roles could lie in microbial communication and regulation:

• Quorum Sensing Signal Molecule: Many bacteria utilize fatty acid derivatives as signals to coordinate gene expression in a population-density-dependent manner. The unique structure of this molecule could provide specificity in signaling pathways, potentially regulating virulence, biofilm formation, or secondary metabolite production.

• Precursor to Bioactive Lipids: This acyl-CoA could be a precursor to more complex lipids, such as biosurfactants (e.g., rhamnolipids in Pseudomonas), lipopeptides, or polyketides with antimicrobial or immunomodulatory activities. The branched nature of the acyl chain could influence the physical properties and biological activity of the final product.[5]

• Modulator of Membrane Fluidity and Permeability: While not a primary membrane component, its localized presence could alter membrane properties, affecting the function of membrane-bound proteins or resistance to certain stressors. Changes in fatty acid composition have been linked to antibiotic resistance in Pseudomonas aeruginosa.[6]

Experimental Framework for Investigation

A multi-pronged approach combining analytical chemistry, molecular biology, and bioinformatics is required to validate the existence, structure, and function of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Analytical Workflow: Detection and Structural Elucidation

The primary challenge in studying acyl-CoAs is their low abundance and instability. A robust analytical method based on liquid chromatography-tandem mass spectrometry (LC-MS/MS) is essential.[7]

• Sample Preparation (Cell Lysate Extraction):

  • Grow the microbial strain of interest to the desired growth phase (e.g., late exponential or stationary phase, where secondary metabolite production is often maximal).

  • Harvest cells by centrifugation at 4°C.

  • Quench metabolism rapidly by resuspending the cell pellet in a cold extraction solution (e.g., 2.5% (w/v) sulfosalicylic acid with an internal standard like crotonoyl-CoA).[8]

  • Lyse the cells using bead beating or sonication on ice.

  • Centrifuge the lysate at high speed to pellet cell debris.

  • Collect the supernatant containing the acyl-CoA esters.

• Liquid Chromatography (LC) Separation:

  • Column: A C18 reversed-phase column is typically used for acyl-CoA separation.[9]

  • Mobile Phases:

    • Mobile Phase A: 10 mM ammonium formate in water, pH 8.1.

    • Mobile Phase B: Acetonitrile.

  • Gradient: A shallow gradient of increasing acetonitrile concentration to elute acyl-CoAs based on their hydrophobicity.

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Ionization: Electrospray ionization in positive ion mode (ESI+).

  • Detection Strategy:

    • Precursor Ion Scan: Scan for a specific fragment ion characteristic of CoA (e.g., m/z 428.03) to identify all potential acyl-CoAs in the sample.

    • Neutral Loss Scan: Scan for the neutral loss of the phosphopantetheine moiety (507.1 Da) from the precursor ion.[10]

    • Multiple Reaction Monitoring (MRM): For targeted quantification, monitor specific precursor-to-product ion transitions. For 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, the predicted m/z of the precursor ion would be calculated, and characteristic fragment ions would be determined.

Data Presentation: Expected Mass Spectrometric Data

Analyte	Predicted [M+H]+ (m/z)	Key Fragment Ions (m/z)
3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA	956.4	To be determined experimentally
Coenzyme A	768.1	428.0 (adenine), 261.1 (adenosine)
Acetyl-CoA	810.1	428.0, 261.1
Malonyl-CoA	854.1	428.0, 261.1
Isobutyryl-CoA	838.2	428.0, 261.1

Molecular Biology and Bioinformatics Workflow

Identifying the genes responsible for the biosynthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is crucial for understanding its regulation and function.

Caption: Workflow for the identification and functional characterization of the biosynthetic gene cluster.

• Bioinformatic Analysis: Use tools like antiSMASH to screen the genome of the target microorganism for PKS and hybrid FAS/PKS gene clusters. Look for clusters containing genes encoding enzymes consistent with the proposed pathway (e.g., ketosynthases, methyltransferases, reductases).

• Gene Disruption: Create targeted knockouts of candidate genes within the identified cluster.

• Metabolomic Analysis of Mutants: Analyze the acyl-CoA profiles of the knockout mutants using the established LC-MS/MS method. The disappearance of the peak corresponding to 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in a mutant would strongly implicate the disrupted gene in its biosynthesis.

• Phenotypic Characterization: Compare the phenotypes of the wild-type and mutant strains. Assess changes in quorum sensing, biofilm formation, virulence, and production of other secondary metabolites.

• Heterologous Expression: Clone the entire candidate gene cluster into a well-characterized host strain (e.g., E. coli or a suitable Streptomyces species) to confirm that the cluster is sufficient for the production of the molecule.

Conclusion and Future Directions

The investigation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA represents a frontier in microbial metabolomics. Its unique structure challenges our understanding of fatty acid biosynthesis and hints at novel biological functions. The integrated analytical and molecular biology framework presented in this guide provides a robust strategy for the discovery, characterization, and functional elucidation of this and other novel acyl-CoA molecules. Successful identification and characterization of the biosynthetic pathway could pave the way for the engineered production of this molecule and its derivatives, potentially leading to the development of new antimicrobial agents, biosurfactants, or modulators of bacterial behavior.

References

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• Keatinge-Clay, A. T. (2016). Anatomy of the β-branching enzyme of polyketide biosynthesis and its interaction with an acyl-ACP substrate. Proceedings of the National Academy of Sciences, 113(35), 9775–9780.
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• Smith, S., & Tsai, S. C. (2007). The type I fatty acid and polyketide synthases: a tale of two megasynthases. Natural product reports, 24(5), 1041–1072.
• Basit, A., Williams, B. C., Mer-z-bionic, N. A., Garrow, T. A., & Brunengraber, H. (2020). A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs. Metabolites, 10(11), 450.
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Protocols & Analytical Methods

Stereospecific synthesis of "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA"

Application Note & Protocol

Topic: Stereospecific Synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Introduction and Strategic Overview

The precise synthesis of chiral molecules is a cornerstone of modern drug development and chemical biology. 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a complex acyl-CoA thioester featuring a challenging syn-1,2-hydroxy-methyl stereochemical relationship. Such motifs are prevalent in polyketide natural products and are crucial as intermediates in various metabolic pathways. This document provides a robust and detailed protocol for the stereospecific synthesis of this target molecule, designed for researchers in organic synthesis and drug discovery.

Our synthetic strategy hinges on the powerful and highly predictable Evans Aldol Reaction to establish the critical C3 and C4 stereocenters with exceptional control.[1] This approach offers a reliable pathway to the desired syn diastereomer. The synthesis is divided into three primary stages:

• Stereoselective Aldol Addition: Construction of the core carbon skeleton and installation of the 3(S)-hydroxy and 4(R)-methyl stereocenters using an Evans chiral auxiliary.

• Auxiliary Cleavage: Liberation of the chiral carboxylic acid from the auxiliary scaffold.

• Thioesterification: Coupling of the synthesized hydroxy acid with Coenzyme A (CoA) to yield the final target molecule.

This guide explains the causality behind each experimental choice, providing not just a procedure but a framework for understanding and troubleshooting the synthesis.

Scientific Rationale and Mechanistic Insights

Establishing Stereocontrol: The Evans syn-Aldol Reaction

The central challenge is the simultaneous and relative control of the two contiguous stereocenters at C3 and C4. The Evans aldol reaction is the method of choice due to its well-documented reliability in generating syn-aldol products from Z-enolates.

The stereochemical outcome is dictated by a highly organized, chair-like six-membered transition state, known as the Zimmerman-Traxler model.[2] Key factors influencing this are:

• Z-Enolate Formation: The use of dibutylboron triflate and a tertiary amine base selectively generates the Z-enolate of the N-propionyl oxazolidinone.

• Chelation Control: The boron atom chelates with both the enolate oxygen and the carbonyl oxygen of the auxiliary, locking the conformation.

• Steric Guidance: The aldehyde's R-group (in this case, the 2,6-dimethylheptyl moiety) preferentially occupies a pseudo-equatorial position in the transition state to minimize 1,3-diaxial interactions with the substituent on the chiral auxiliary. This directs the electrophilic attack to one face of the enolate, ensuring high diastereoselectivity.[3]

For the synthesis of the 3(S), 4(R) product, the (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone auxiliary is selected as the chiral controller.

Final Stage Coupling: Acyl-CoA Thioester Synthesis

The conversion of the free carboxylic acid to its CoA thioester is the final critical step. Coenzyme A is a precious and sensitive biological molecule, necessitating a mild and efficient coupling method. Activation of the carboxylic acid with 1,1'-carbonyldiimidazole (CDI) to form an N-acylimidazole intermediate is an effective strategy.[4][5] This intermediate is sufficiently reactive to undergo nucleophilic attack by the thiol group of CoA under aqueous buffered conditions, providing the desired product without requiring harsh reagents that could degrade the CoA.[6]

Overall Synthetic Workflow

The complete synthetic pathway is outlined below.

Caption: Overall workflow for the stereospecific synthesis.

Detailed Experimental Protocols

Safety Precaution: All reactions should be conducted in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, gloves) must be worn at all times. Anhydrous solvents and inert atmosphere techniques are required for the aldol reaction.

Materials and Reagents

Reagent	Purity/Grade	Supplier	Notes
(4R,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone	>99%	Commercial	Chiral Auxiliary
Propionyl Chloride	>99%	Commercial	Acylating Agent
Dichloromethane (DCM)	Anhydrous, >99.8%	Commercial	Solvent
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Commercial	Base
Dibutylboron triflate (Bu₂BOTf)	1.0 M in DCM	Commercial	Lewis Acid
N,N-Diisopropylethylamine (DIPEA)	>99.5%, redistilled	Commercial	Base
2,6-Dimethylheptanal	>95%	Commercial	Aldehyde
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Commercial	Solvent
Lithium Hydroxide (LiOH)	Monohydrate, >98%	Commercial	Hydrolysis Reagent
Hydrogen Peroxide (H₂O₂)	30% w/w in H₂O	Commercial	Oxidant
1,1'-Carbonyldiimidazole (CDI)	>97%	Commercial	Coupling Agent
Coenzyme A, Trilithium Salt	>95%	Commercial	Substrate

Protocol 1: Evans Aldol Addition for syn-Adduct

This protocol first describes the acylation of the auxiliary, followed by the key stereoselective aldol reaction.

• Acylation of the Chiral Auxiliary: a. Dissolve (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF (0.2 M) in a flame-dried, round-bottom flask under an argon atmosphere. b. Cool the solution to -78 °C in a dry ice/acetone bath. c. Add n-Butyllithium (1.05 eq) dropwise via syringe. Stir for 15 minutes. d. Add propionyl chloride (1.1 eq) dropwise. Stir at -78 °C for 30 minutes, then allow the reaction to warm to 0 °C and stir for an additional 1 hour. e. Quench the reaction by slow addition of saturated aqueous NH₄Cl solution. f. Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. g. Purify the crude N-propionyl oxazolidinone by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield a white solid.

• Stereoselective Aldol Reaction: a. Dissolve the purified N-propionyl oxazolidinone (1.0 eq) in anhydrous DCM (0.1 M) in a flame-dried flask under argon. b. Cool the solution to 0 °C. Add dibutylboron triflate (1.1 eq) dropwise, followed by the dropwise addition of DIPEA (1.2 eq). Stir for 30 minutes at 0 °C. c. Cool the reaction mixture to -78 °C. d. In a separate flask, dissolve 2,6-dimethylheptanal (1.2 eq) in a minimal amount of anhydrous DCM and add this solution dropwise to the enolate solution at -78 °C. e. Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour. f. Quench the reaction by adding a pH 7 phosphate buffer, followed by methanol and 30% hydrogen peroxide (maintain temperature below 20 °C). Stir vigorously for 1 hour. g. Dilute with water and extract with DCM (3x). Combine organic layers, wash with saturated NaHCO₃ solution, then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. h. The crude product is typically of high purity and can be carried forward, or purified by flash chromatography if necessary.

Protocol 2: Auxiliary Cleavage to Yield the Hydroxy Acid

• Dissolve the crude aldol adduct from the previous step in a 4:1 mixture of THF and water (0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by aqueous lithium hydroxide (0.8 M solution, 2.0 eq).

• Stir the mixture vigorously at 0 °C for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃) until a test with peroxide strips is negative.

• Acidify the mixture to pH ~2-3 with 1 M HCl.

• Extract the desired 3(S)-Hydroxy-4(R),8-dimethyl-nonanoic acid with ethyl acetate (3x). The chiral auxiliary remains in the aqueous layer and can be recovered.

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate to yield the crude hydroxy acid.

• Purify by flash column chromatography (silica gel, hexanes/ethyl acetate/acetic acid gradient) to afford the pure hydroxy acid.

Protocol 3: Thioesterification with Coenzyme A

• Dissolve the purified 3(S)-Hydroxy-4(R),8-dimethyl-nonanoic acid (1.0 eq) in anhydrous THF (0.1 M) under argon.

• Add 1,1'-carbonyldiimidazole (CDI) (1.2 eq) in one portion. Stir at room temperature for 1 hour or until CO₂ evolution ceases.

• In a separate flask, dissolve Coenzyme A trilithium salt (1.5 eq) in a 0.5 M sodium bicarbonate buffer (pH ~8.0).

• Add the activated acyl-imidazole solution from step 2 dropwise to the CoA solution at room temperature.

• Stir the reaction mixture for 4-12 hours at room temperature, monitoring progress by analytical reverse-phase HPLC.

• Upon completion, acidify the reaction mixture to pH ~4-5 with dilute HCl.

• Purify the crude product by preparative reverse-phase HPLC (C18 column) using a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA).

• Lyophilize the product-containing fractions to yield 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA as a white, fluffy solid.

Data Summary and Expected Results

Compound/Intermediate	Expected Yield	Stereoselectivity (d.r.)	Key Analytical Data (Expected)
N-Propionyl Oxazolidinone	>90%	N/A	Conforms to literature ¹H NMR spectra.
syn-Aldol Adduct	75-85%	>95:5	Diastereomeric ratio determined by ¹H NMR analysis of the crude product.
3(S),4(R)-Hydroxy Acid	80-90%	>99% ee	¹H NMR: Characteristic signals for the CH(OH) and CH(CH₃) protons. HRMS: Calculated m/z matches found value. [α]D: Specific optical rotation value.
Final Acyl-CoA Product	40-60%	>99% ee	¹H NMR (D₂O): Characteristic signals for the acyl chain and CoA moieties. HRMS (ESI-): Calculated m/z [M-H]⁻ matches found value.

Troubleshooting and Field-Proven Insights

• Low Diastereoselectivity in Aldol Reaction: This is often due to moisture in the reaction or impure reagents. Ensure all glassware is rigorously dried, solvents are anhydrous, and DIPEA is freshly distilled. Temperature control is critical; do not let the reaction warm prematurely.

• Incomplete Auxiliary Cleavage: If the reaction stalls, a small amount of additional LiOH can be added. Be cautious, as strongly basic conditions can promote side reactions like retro-aldol cleavage.

• Low Yield in Thioesterification: Coenzyme A is prone to oxidation (dimer formation). Use freshly purchased CoA and degassed buffers. Ensure the pH of the coupling reaction remains slightly basic (7.5-8.5) to keep the thiol deprotonated and nucleophilic.

• HPLC Purification Issues: Acyl-CoA compounds can be challenging to purify. Use a high-quality C18 column and a shallow gradient for best resolution. Monitor detection at both 214 nm and 260 nm (adenine chromophore of CoA).

Conclusion

This application note provides a comprehensive and stereocontrolled route to 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. By leveraging the predictable power of the Evans aldol reaction and employing a robust CDI-mediated coupling, this protocol enables the synthesis of this complex molecule with high fidelity and in quantities suitable for biological and biochemical investigations. The detailed procedural notes and troubleshooting insights serve to empower researchers to successfully implement this synthesis in their laboratories.

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• 1. Practical asymmetric synthesis of β-hydroxy γ-amino acids via complimentary aldol reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Expedient synthesis of α,α-dimethyl-β-hydroxy carbonyl scaffolds via Evans’ aldol reaction with a tertiary enolate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A new method for the preparation of acyl-CoA thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Application Note & Protocols: A Modular Chemoenzymatic Approach for the Stereoselective Synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Abstract

This document provides a comprehensive guide to the enzymatic synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a chiral polyketide intermediate. Polyketides are a structurally diverse class of natural products with significant therapeutic applications, including antibiotics and anticancer agents.[1] The stereocontrolled synthesis of their building blocks is crucial for the development of novel analogs and for elucidating biosynthetic pathways. This guide details a robust in vitro chemoenzymatic strategy employing a modular polyketide synthase (PKS) catalytic unit. We explain the underlying enzymatic logic for achieving the desired stereochemistry, provide detailed, step-by-step protocols for precursor preparation, enzymatic reaction, and product verification, and offer insights into process optimization.

Scientific Principles: Harnessing the PKS Assembly Line

The synthesis of complex polyketides is governed by large, multifunctional enzymes known as polyketide synthases (PKSs).[2] These molecular assembly lines construct polyketide chains in an iterative fashion, with each cycle of chain extension controlled by a dedicated set of catalytic domains organized into a "module".[3][4] Our target molecule's specific stereochemistry—a hydroxyl group at C-3 in the (S) configuration and a methyl group at C-4 in the (R) configuration—is a direct outcome of the precise functions of these domains.

• The Starter Unit: The synthesis begins with a starter molecule. For our target, this is 6-methylheptanoyl-CoA . This precursor provides the carbon backbone that includes the C5-C9 atoms and the methyl group at C8.

• The Extender Unit: Chain extension is accomplished using a specific activated dicarboxylate, in this case, (2S)-methylmalonyl-CoA . This unit is incorporated by the Acyltransferase (AT) domain.

• Carbon-Carbon Bond Formation: The Ketosynthase (KS) domain catalyzes a Claisen condensation between the 6-methylheptanoyl group (tethered to an Acyl Carrier Protein, ACP) and the (2S)-methylmalonyl-CoA extender unit. This reaction forms a β-ketoacyl intermediate and sets the (R) stereochemistry at the C4 position.[2]

• Stereospecific Reduction: The resulting β-carbonyl is then reduced by a Ketoreductase (KR) domain. The stereochemical outcome is dictated by the specific type of KR domain. To achieve the desired 3(S)-hydroxy configuration, a "B-type" KR domain is required. These domains stereoselectively deliver a hydride from NADPH to the si-face of the carbonyl, producing the (S)-alcohol.[2]

The overall enzymatic transformation is a highly controlled, single-module extension reaction.

Figure 1: Conceptual workflow of the PKS module domains required for the synthesis, highlighting substrate selection and catalytic function.

Synthesis Strategy and Workflow

Our proposed method is a one-pot, multi-enzyme reaction that combines the generation of necessary precursors with the core PKS-catalyzed condensation and reduction steps. This approach enhances efficiency by minimizing intermediate purification steps. The workflow is divided into three main stages: precursor synthesis, the primary enzymatic reaction, and product analysis.

Figure 2: High-level overview of the three-stage chemoenzymatic synthesis workflow.

Detailed Experimental Protocols

Disclaimer: All protocols assume standard laboratory safety procedures. Recombinant enzymes should be expressed and purified to >90% homogeneity prior to use. A suitable PKS module can be identified from PKS clusters known to incorporate methylmalonyl-CoA and possess a B-type KR domain (e.g., from the pikromycin or erythromycin biosynthetic pathways) and cloned into an appropriate expression vector.[5]

Protocol 1: Reagent Preparation

• Enzymes:

  • Prepare stock solutions of purified Acyl-CoA Synthetase (ACS), Propionyl-CoA Carboxylase (PCC), and the target PKS module at 10-20 µM in a buffer containing 50 mM HEPES (pH 7.5), 100 mM NaCl, 1 mM DTT, and 10% (v/v) glycerol. Store at -80°C.

• Reaction Buffer (2X Stock):

  • 100 mM HEPES buffer, pH 7.5

  • 200 mM NaCl

  • 20 mM MgCl₂

  • 2 mM DTT

  • Prepare with nuclease-free water and filter-sterilize.

• Substrate & Cofactor Stocks:

  • Prepare concentrated, pH-neutralized stock solutions in nuclease-free water:

    • 50 mM Coenzyme A (lithium salt)

    • 50 mM Propionyl-CoA

    • 100 mM 6-methylheptanoic acid

    • 200 mM ATP

    • 200 mM NaHCO₃

    • 50 mM NADPH

Protocol 2: One-Pot Enzymatic Synthesis

This protocol is designed for a 1 mL final reaction volume. Scale as needed.

• Reaction Assembly: In a 1.5 mL microcentrifuge tube on ice, combine the following components in the order listed:

Component	Stock Conc.	Volume to Add	Final Conc.	Purpose
Nuclease-Free Water	-	375 µL	-	-
2X Reaction Buffer	2X	500 µL	1X	Buffer System
ATP	200 mM	20 µL	4 mM	Energy for ACS/PCC
Coenzyme A	50 mM	10 µL	0.5 mM	Acyl activation
Propionyl-CoA	50 mM	20 µL	1 mM	Extender precursor
6-methylheptanoic acid	100 mM	10 µL	1 mM	Starter precursor
NaHCO₃	200 mM	10 µL	2 mM	Carbon source for PCC
NADPH	50 mM	20 µL	1 mM	Reductant for KR
ACS Enzyme	10 µM	5 µL	50 nM	Starter activation
PCC Enzyme	10 µM	10 µL	100 nM	Extender synthesis
PKS Module	10 µM	10 µL	100 nM	Core synthesis

• Initiation and Incubation:

  • Gently mix the solution by pipetting.

  • Incubate the reaction at 30°C for 4-6 hours in a temperature-controlled incubator or water bath.[3]

• Reaction Quenching:

  • Stop the reaction by adding 100 µL of ice-cold 10% (v/v) formic acid.

  • Vortex briefly and centrifuge at >14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

  • Carefully transfer the supernatant to a new tube for analysis.

Protocol 3: Product Verification by LC-MS

• Instrumentation: Use a high-resolution mass spectrometer coupled to a C18 reverse-phase HPLC system.

• Method Parameters:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temp.	40°C
MS Mode	Positive Ion Electrospray (ESI+)
Scan Range	m/z 200 - 1200

• Data Analysis:

  • Search for the expected mass of the protonated product, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

  • Formula: C₃₂H₅₆N₇O₁₈P₃S

  • Expected [M+H]⁺ m/z: 952.28 (approx.)

  • Confirm the presence of precursor and intermediate masses (e.g., 6-methylheptanoyl-CoA, methylmalonyl-CoA) to validate pathway function.

Trustworthiness: Self-Validating System & Troubleshooting

A robust protocol must include internal checks. The LC-MS analysis serves as the primary validation.

• Positive Controls: Analyze standards of starter (6-methylheptanoyl-CoA) and extender (methylmalonyl-CoA) precursors to confirm their generation.

• Negative Controls: Run a reaction omitting the PKS module. The absence of the final product peak confirms that its formation is dependent on the core synthase.

• Troubleshooting:

  • Low/No Product:

    • Cause: Inactive enzyme(s). Solution: Verify enzyme activity with individual assays. Ensure proper protein folding and storage.

    • Cause: Substrate limitation. Solution: Increase precursor concentrations or incubation time. Check the pH of all stock solutions.

    • Cause: Incorrect KR domain. Solution: Sequence-verify the KR domain to confirm it is a B-type, which is essential for the 3(S) stereochemistry.[2]

  • Multiple Products:

    • Cause: PKS module promiscuity or side reactions. Solution: Optimize reaction time and temperature. Re-purify the PKS module to remove any contaminating enzymes.

Conclusion

This application note outlines a rational, chemoenzymatic method for producing the stereochemically defined polyketide intermediate 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. By leveraging the modular nature and catalytic precision of polyketide synthases, this in vitro system provides a reliable platform for generating valuable chiral building blocks. This approach is amenable to modification for the synthesis of other polyketide analogs by substituting different starter units or engineered PKS modules, thereby serving as a powerful tool in synthetic biology and drug discovery.

References

• Metabocard for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161). (2013). Human Metabolome Database. [Link]

• Hansen, D. A., et al. (2020). An in vitro platform for engineering and harnessing modular polyketide synthases. Nature Communications. [Link]

• Cruz-Morales, P., et al. (2022). Relative Activities of the β-ketoacyl-CoA and Acyl-CoA Reductases Influence Product Profile and Flux in a Reversed β-Oxidation Pathway. ACS Synthetic Biology. [Link]

• Korman, T. P., et al. (2018). Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism. Journal of Inherited Metabolic Disease. [Link]

• Gaitatzis, N., et al. (2011). The Stereochemistry of Complex Polyketide Biosynthesis by Modular Polyketide Synthases. Molecules. [Link]

• Kallscheuer, N., et al. (2016). A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters. Molecules. [Link]

• Shimizu, T., et al. (2016). Exploiting the Biosynthetic Potential of Type III Polyketide Synthases. Molecules. [Link]

• Lee, C. H., & Lee, S. Y. (2010). Substrate Recognition by β-Ketoacyl-ACP Synthases. Biochemistry. [Link]

• Erb, T. J., et al. (2009). Carboxylation mechanism and stereochemistry of crotonyl-CoA carboxylase/reductase, a carboxylating enoyl-thioester reductase. PNAS. [Link]

• Wang, G., et al. (2021). Key enzymes involved in the utilization of fatty acids by Saccharomyces cerevisiae: a review. World Journal of Microbiology and Biotechnology. [Link]

• Wikipedia. Beta-ketoacyl-ACP synthase. Wikipedia. [Link]

• Keatinge-Clay, A. (2013). Determining the Architectures and Activities of Polyketide Synthase Modules. Grantome. [Link]

• Korman, T. P., et al. (2014). Seven-enzyme in vitro cascade to (3R)-3-hydroxybutyryl-CoA. ACS Synthetic Biology. [Link]

• Kasey, C. M., et al. (2018). Engineering the substrate specificity of a modular polyketide synthase for installation of consecutive non-natural extender units. Organic & Biomolecular Chemistry. [Link]

• Hagen, A., et al. (2015). Engineering a Polyketide Synthase for In Vitro Production of Adipic Acid. ACS Synthetic Biology. [Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Determining the Architectures and Activities of Polyketide Synthase Modules - Adrian Keatinge-Clay [grantome.com]
• 5. Engineering the substrate specificity of a modular polyketide synthase for installation of consecutive non-natural extender units - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA using LC-MS/MS

Introduction: The Significance of Branched-Chain Acyl-CoA Intermediates

Coenzyme A (CoA) thioesters are central intermediates in a multitude of metabolic pathways, including the beta-oxidation of fatty acids and the catabolism of amino acids.[1][2] Branched-chain amino acids (BCAAs) – leucine, isoleucine, and valine – are essential amino acids whose metabolic pathways converge on the formation of various branched-chain acyl-CoA species. Dysregulation in BCAA metabolism has been increasingly linked to prevalent metabolic disorders such as type 2 diabetes, obesity, and cardiovascular disease.[3][4] The accumulation of specific acyl-CoA intermediates can serve as a biomarker for enzymatic deficiencies or metabolic bottlenecks, providing critical insights into disease pathophysiology.

This application note focuses on 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , a hydroxylated branched-chain acyl-CoA. While the precise biological role of this specific molecule is an active area of research, its structure suggests it is an intermediate in the degradation pathway of branched-chain fatty acids or xenobiotics. Accurate and sensitive quantification of such molecules is paramount for researchers in drug development and metabolic disease to understand their biosynthesis, turnover, and potential as biomarkers.

This document provides a comprehensive, field-proven protocol for the quantitative analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology is designed to be robust, sensitive, and specific, addressing the inherent challenges of acyl-CoA analysis, such as their low abundance and susceptibility to degradation.

Analyte Information

Parameter	Value
Compound Name	3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA
Molecular Formula	C₃₂H₅₆N₇O₁₈P₃S
Monoisotopic Mass	951.2670 g/mol
Stereochemistry	3(S), 4(R)

Note: The molecular formula and mass were determined from the compound's structure available in public databases.

Principle of the Method

The analytical workflow for the quantification of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is based on a robust sample preparation procedure to extract the analyte from a biological matrix, followed by sensitive and selective detection using LC-MS/MS. The methodology employs a stable isotope-labeled internal standard to ensure accuracy and precision.

Figure 1: General workflow for the quantitative analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Materials and Reagents

• Analytical Standard: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (Commercially available from various chemical suppliers)

• Internal Standard: Stable isotope-labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (e.g., ¹³C₃, ¹⁵N₁-labeled). If not commercially available, a custom synthesis would be required. Alternatively, a structurally similar, stable isotope-labeled acyl-CoA can be used.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonium Acetate (LC-MS grade)

• Formic Acid (LC-MS grade)

• Biological matrix (e.g., human plasma, rat liver tissue)

Experimental Protocols

Part 1: Sample Preparation

The primary challenge in acyl-CoA analysis is their efficient extraction from the biological matrix while minimizing degradation. The following protocol is optimized for high recovery and stability.

Protocol 1: Extraction from Plasma

• Thawing: Thaw plasma samples on ice to minimize enzymatic degradation of the analyte.

• Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 100 µL of plasma.

• Internal Standard Spiking: Add 10 µL of the internal standard solution (concentration to be optimized based on expected analyte levels).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile. This high ratio of organic solvent ensures efficient protein precipitation.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 15,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new 1.5 mL tube, avoiding the protein pellet.

• Evaporation: Dry the supernatant under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B). Vortex for 15 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Part 2: LC-MS/MS Analysis

The separation and detection of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA are achieved using a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

Table 1: LC Parameters

Parameter	Condition
Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	10 mM Ammonium Acetate in Water, 0.1% Formic Acid
Mobile Phase B	10 mM Ammonium Acetate in 95:5 Acetonitrile:Water, 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes

Table 2: MS/MS Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Collision Gas	Argon
MRM Transitions	See Table 3

Rationale for Parameter Selection:

• Reversed-Phase Chromatography: A C18 column provides excellent retention and separation for acyl-CoA molecules of this chain length.

• Ammonium Acetate and Formic Acid: These mobile phase additives aid in the ionization of the analyte in positive ESI mode.

• Positive ESI: Acyl-CoAs readily form protonated molecular ions [M+H]⁺ in positive mode.

• Multiple Reaction Monitoring (MRM): MRM provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

Table 3: Proposed MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA	952.3	To be determined empirically	To be optimized
Internal Standard	Dependent on labeling	To be determined empirically	To be optimized

Note on MRM Transitions: The characteristic fragmentation of acyl-CoAs involves the neutral loss of the adenosine 3'-phosphate 5'-diphosphate moiety or cleavage to produce the 3'-phospho-ADP fragment. The exact product ions for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA would need to be determined by infusing the analytical standard into the mass spectrometer and performing a product ion scan.

Figure 2: Schematic of the LC-MS/MS system configuration.

Part 3: Data Analysis and Quantification

Calibration curves are generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression with a weighting factor of 1/x is typically used. The concentration of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in unknown samples is then calculated from this calibration curve.

Method Validation

For use in regulated environments or for publication in peer-reviewed journals, the method should be validated according to established guidelines. Key validation parameters include:

• Linearity and Range: Assessed by analyzing calibration standards at a minimum of five concentration levels.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on multiple days.

• Selectivity: Assessed by analyzing blank matrix samples to ensure no interference at the retention time of the analyte.

• Matrix Effect: Evaluated by comparing the response of the analyte in post-extraction spiked matrix samples to that in a neat solution.

• Recovery: Determined by comparing the analyte response in pre-extraction spiked matrix samples to post-extraction spiked samples.

• Stability: Assessed under various conditions, including freeze-thaw cycles, short-term benchtop stability, and long-term storage.

Conclusion

This application note provides a detailed and robust protocol for the quantitative analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in biological matrices. The use of a stable isotope-labeled internal standard coupled with LC-MS/MS in MRM mode ensures high accuracy, precision, and sensitivity. This method will be a valuable tool for researchers investigating branched-chain fatty acid metabolism and its role in health and disease.

References

• Jones, A. E., et al. (2021). A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs. Metabolites, 11(8), 468. [Link][1][2]

• Fa, Y., et al. (2016). Development of a Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids. Analytical Chemistry, 88(22), 11191-11198. [Link]

• Human Metabolome Database. (2013). 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161). [Link]

• Della-Guistina, A., et al. (2022). Role of Branched-Chain Amino Acid Metabolism in Type 2 Diabetes, Obesity, Cardiovascular Disease and Non-Alcoholic Fatty Liver Disease. Nutrients, 14(3), 684. [Link][3][4]

• PubChem. 3(S)-Hydroxy-2(S),6-dimethyl-heptanoyl-CoA. [Link]

• PubChem. (R)-3-hydroxybutanoyl-CoA. [Link]

• PubChem. 3-hydroxypropanoyl-CoA. [Link]

• PubChem. 3-hydroxyoctadecanoyl-CoA(4-). [Link]

• PubChem. 3-hydroxytetracosanoyl-CoA. [Link]

• Brunengraber, H., & Roe, C. R. (2006). Catabolism of 4-Hydroxyacids and 4-Hydroxynonenal via 4-Hydroxy-4-phosphoacyl-CoAs. Journal of Biological Chemistry, 281(40), 29888-29897. [Link]

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• 4. [PDF] Role of Branched-Chain Amino Acid Metabolism in Type 2 Diabetes, Obesity, Cardiovascular Disease and Non-Alcoholic Fatty Liver Disease | Semantic Scholar [semanticscholar.org]

Application Note: A Robust LC-MS/MS Method for the Sensitive Detection of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Abstract

This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a specialized acyl-coenzyme A (acyl-CoA) intermediate. Given the critical role of acyl-CoAs in cellular metabolism, including fatty acid oxidation and biosynthesis, the ability to accurately measure specific species is paramount for research in metabolic diseases and drug development.[1] The inherent challenges of analyzing these low-abundance, structurally diverse, and often unstable molecules necessitate a highly sensitive and selective analytical approach.[1][2] This protocol provides a comprehensive workflow, from sample preparation using solid-phase extraction to optimized chromatographic separation and sensitive detection via multiple reaction monitoring (MRM), designed for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge of Acyl-CoAs

Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in a vast array of metabolic pathways. They are integral to the Krebs cycle, fatty acid metabolism, and the synthesis of complex lipids and sterols.[3] The specific molecule, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, with its hydroxyl and methyl substitutions, represents a unique analyte likely involved in branched-chain fatty acid metabolism. Dysregulation in the metabolism of such molecules can be indicative of metabolic or neurodegenerative diseases.[3]

The analysis of acyl-CoAs is notoriously difficult due to several factors:

• Low Endogenous Concentrations: Acyl-CoAs are typically present at very low levels in biological matrices.

• Structural Diversity: The length and modifications of the acyl chain create a wide range of polarities.

• Amphipathic Nature: The combination of a polar CoA head and a nonpolar acyl tail can lead to aggregation and poor ionization.[4]

• Instability: The thioester bond is susceptible to hydrolysis, requiring careful sample handling.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for acyl-CoA analysis due to its exceptional sensitivity and selectivity, allowing for the differentiation and quantification of individual acyl-CoA species within complex biological mixtures.[2][5] This note provides a methodological framework based on established principles of acyl-CoA analysis to reliably quantify 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Methodological Approach: A Validated Workflow

Our approach is built upon a foundation of proven techniques for acyl-CoA extraction and analysis, tailored for the specific properties of a hydroxylated, long-chain acyl-CoA. The workflow is designed to ensure high recovery, minimal degradation, and optimal ionization for sensitive detection.

Caption: Overview of the analytical workflow.

Detailed Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile, Methanol, Water (all LC-MS grade)

• Reagents: Formic acid, Ammonium acetate, Potassium phosphate (KH₂PO₄)

• SPE Cartridges: C18 Solid-Phase Extraction Cartridges

• Internal Standard (IS): Heptadecanoyl-CoA or a similar odd-chain acyl-CoA is recommended for accurate quantification.

Sample Preparation: Solid-Phase Extraction (SPE)

The goal of sample preparation is to isolate the acyl-CoAs from a complex biological matrix while preventing their degradation. Immediate freeze-clamping of tissues in liquid nitrogen is the gold standard for halting enzymatic activity.[1]

Protocol:

• Homogenization: Homogenize frozen, powdered tissue samples (~20 mg) or cell pellets in 1 mL of ice-cold 100 mM KH₂PO₄.[6] If an internal standard is used, it should be added to this buffer.

• Protein Precipitation: Add 2 mL of ice-cold acetonitrile to the homogenate. Vortex vigorously for 1 minute and incubate on ice for 20 minutes to precipitate proteins.[7]

• Centrifugation: Centrifuge the mixture at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.[7]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing sequentially with 3 mL of methanol and 3 mL of water.[2]

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water to remove salts and other polar impurities.

• Elution: Elute the acyl-CoAs with 2 mL of methanol containing 25 mM ammonium acetate.[2]

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen. Reconstitute the dried extract in 50 µL of a solution matching the initial mobile phase conditions (e.g., 95% Mobile Phase A: 5% Mobile Phase B).[8]

LC-MS/MS Instrumentation and Conditions

Separation is achieved using a reversed-phase C18 column, which is well-suited for retaining and separating long-chain acyl-CoAs based on their hydrophobicity.[5][9]

Parameter	Condition
LC System	UHPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water[7]
Mobile Phase B	Acetonitrile[7]
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	5
2.0	5
12.0	95
15.0	95
15.1	5
18.0	5

Mass Spectrometry Parameters

Detection is performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[7]

Molecular Properties:

• Formula: C₃₂H₅₆N₇O₁₈P₃S[10]

• Calculated Monoisotopic Mass: 943.26 g/mol

Key Fragmentation Pathways for Acyl-CoAs: Acyl-CoAs exhibit highly predictable fragmentation patterns in positive ion mode ESI-MS/MS. The most prominent fragmentation involves the neutral loss of the 3'-phosphoadenosine diphosphate moiety (507 Da).[4][11] Another characteristic fragment ion corresponds to the phosphopantetheine portion at m/z 428.[4][12]

Caption: Common fragmentation of Acyl-CoAs.

MRM Transitions for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA:

Transition	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Purpose
Primary	944.3	437.3	Quantitation (Neutral Loss of 507)
Confirmatory	944.3	428.0	Confirmation[12]

Note: These values are theoretical and must be empirically optimized on the specific mass spectrometer being used.

Instrument Settings:

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Collision Gas	Argon

Data Analysis and Quantification

Quantification is performed by integrating the peak area of the primary MRM transition for the analyte and normalizing it to the peak area of the internal standard. A calibration curve should be constructed using a certified reference standard of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, if available, or a related, structurally similar standard. The curve should cover the expected concentration range in the samples and be prepared in the same matrix as the samples to account for matrix effects.

Trustworthiness and Self-Validation

To ensure the reliability of this method, the following validation steps are crucial:

• Specificity: The use of a confirmatory MRM transition helps to distinguish the target analyte from isobaric interferences.

• Linearity and Range: A calibration curve with an r² value >0.99 should be established.

• Precision and Accuracy: Replicate analyses of quality control (QC) samples at low, medium, and high concentrations should yield coefficients of variation (CV%) within 15%.

• Recovery: The efficiency of the SPE extraction should be assessed by comparing the response of pre-extraction spiked samples to post-extraction spiked samples.

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the detection and quantification of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. By combining an efficient sample preparation protocol with optimized chromatography and highly selective tandem mass spectrometry, this method offers the sensitivity and reliability required for demanding research applications in metabolomics and drug development. The principles and specific parameters outlined herein serve as a strong foundation for laboratories to implement and further validate this analysis for their specific biological matrices.

References

• Benchchem. (n.d.). Application Notes and Protocols for Acyl-CoA Analysis from Biological Tissues.
• Haynes, C. A., et al. (2018). A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs. PubMed Central.
• DeBuysere, M. S., & Olson, M. S. (1983). The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography. PubMed.
• Gaskell, S. J., & Millington, D. S. (1978). Analysis of long-chain fatty acyl coenzyme a thioesters by negative ion fast-atom bombardment mass spectrometry and tandem mass spectrometry. ACS Publications.
• Guehenneux, F., et al. (1994). Analysis of Long-Chain Fatty Acyl Coenzyme A Thioesters by Negative Ion Fast-Atom Bombardment Mass Spectrometry. ACS Publications.
• Metabolomics.com. (n.d.). Sample preparation for Acyl-CoA analysis.
• Shurubor, Y. I., et al. (2017). Determination of Coenzyme A and Acetyl-Coenzyme A in Biological samples Using HPLC with UV Detection. Touro Scholar.
• Tolliday, N., et al. (2023). Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A. bioRxiv.
• Rinschen, M. M., et al. (2022). Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library. PubMed Central.
• Jechalke, S., et al. (2021). Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer. PubMed Central.
• Cyberlipid. (n.d.). Fatty acyl CoA analysis.
• Benchchem. (n.d.). Application Note: Quantitative Analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA using a Validated LC-MS.
• Benchchem. (n.d.). Technical Support Center: Mass Spectrometry Analysis of Acyl-CoAs.
• ResearchGate. (n.d.). Fragment ions of acyl-CoAs.
• BioCat GmbH. (n.d.). 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.
• Benchchem. (n.d.). Application Note: Quantitative Analysis of 3-Hydroxyisovaleryl-CoA using a Validated LC-MS/MS Method.

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• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
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• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
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• 8. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Structural Elucidation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: A Multipronged NMR Approach

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the structural characterization of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-Coenzyme A using high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. As a complex chiral molecule and a potential intermediate in novel metabolic pathways or drug development pipelines, its unambiguous structural and stereochemical assignment is paramount. We present a suite of detailed protocols, from sample preparation to advanced 2D NMR analysis, designed to provide a complete atomic-level portrait of the molecule. The causality behind the selection of specific NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) is explained, empowering researchers to not only replicate the methodology but also to adapt it for analogous molecular structures. This guide is structured to serve as a practical, field-proven protocol for researchers in metabolomics, natural product chemistry, and pharmaceutical sciences.

Introduction: The Analytical Challenge

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a molecule of significant complexity, comprising three distinct regions: the ubiquitous Coenzyme A (CoA) moiety, a C9 fatty acyl chain, and multiple stereocenters. The CoA portion, while large, is structurally consistent and its NMR signature is well-documented.[1] The analytical challenge lies in unequivocally determining the structure of the novel acyl chain and its precise linkage to the CoA thiol group. Key structural questions to be answered by NMR include:

• Confirmation of the 9-carbon chain length (nonanoyl).

• Verification of the thioester linkage at C1.

• Pinpointing the location of the hydroxyl group at C3.

• Confirming the positions of the two methyl groups at C4 and C8.

• Providing data consistent with the proposed (3S, 4R) stereochemistry through the analysis of proton diastereotopicity and coupling constants.

This guide outlines a systematic workflow using a combination of 1D and 2D NMR techniques to deconstruct the molecule and assign every proton and carbon signal, thereby providing definitive structural proof.

Strategic Workflow for Structural Elucidation

The complete characterization of the target molecule is achieved through a logical sequence of experiments. Each step builds upon the information gathered in the previous one, culminating in a fully validated structure.

Figure 1: High-level experimental workflow for NMR characterization.

Part I: Experimental Design and Protocols

The quality and reliability of NMR data are fundamentally dependent on meticulous sample preparation and the correct choice of experimental parameters.

Protocol: Sample Preparation

Acyl-CoA thioesters can be susceptible to hydrolysis and the free thiol of CoA is prone to oxidation.[2] Proper sample handling is therefore critical for acquiring clean, reproducible spectra.

Materials:

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA sample (approx. 1-5 mg)

• Deuterium oxide (D₂O, 99.96%)

• Phosphate buffer solution in D₂O (e.g., 50 mM sodium phosphate, pD 7.0)

• Internal standard: 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) or trimethylsilylpropanoic acid (TSP)

• High-quality 5 mm NMR tube

Step-by-Step Procedure:

• Prepare Buffer: Prepare a 50 mM sodium phosphate buffer in D₂O. Adjust the pD to 7.0. The pD is typically read from a standard pH meter and adjusted using the formula: pD = pH_reading + 0.4. A stable pD is crucial as chemical shifts of the CoA moiety are sensitive to pH changes.[3]

• Dissolve Sample: Weigh 1-5 mg of the lyophilized sample directly into a clean, dry microcentrifuge tube. Add 500-600 µL of the prepared D₂O buffer.

• Add Internal Standard: Add a known quantity of DSS or TSP for chemical shift referencing (¹H and ¹³C at 0.0 ppm) and potential quantification.

• Vortex & Transfer: Gently vortex the tube to ensure the sample is fully dissolved. Transfer the solution to the NMR tube.

• Degas (Optional but Recommended): To prevent oxidation of the CoA thiol, especially for long experiments, gently bubble helium or argon gas through the sample for 1-2 minutes.[2] Nitrogen gas is less effective.[2]

• Cap and Store: Cap the NMR tube securely. If not being used immediately, store at 4°C and analyze as soon as possible. Time-dependent analysis shows that CoA levels can diminish significantly within 24 hours in solution if not properly handled.[2]

Protocol: NMR Data Acquisition

The following experiments should be performed on a high-field NMR spectrometer (≥500 MHz for ¹H) for optimal signal dispersion and resolution.

Experiment	Purpose	Key Parameters (Example)
1D ¹H	Initial purity check, identification of major spin systems.	Spectral Width: 16 ppm, Scans: 64, Relaxation Delay (d1): 2s
1D ¹³C	Identify all unique carbon environments.	Spectral Width: 240 ppm, Scans: 2048, d1: 2s
DEPT-135	Differentiate CH/CH₃ (positive) from CH₂ (negative) signals.	Standard instrument parameters.
2D gCOSY	Map all ¹H-¹H J-coupling correlations.	Spectral Width: 12 ppm (F1/F2), Data Points: 2048x256, Scans: 8
2D gHSQC	Correlate protons to their directly attached carbons (¹JCH).	¹H Width: 12 ppm, ¹³C Width: 160 ppm, Data Points: 2048x256, Scans: 16
2D gHMBC	Map long-range ¹H-¹³C correlations (²JCH, ³JCH).	¹H Width: 12 ppm, ¹³C Width: 220 ppm, Data Points: 2048x512, Scans: 32

Part II: Spectral Interpretation and Data Analysis

The structural elucidation process involves assigning the known CoA signals first, then using the 2D correlation data to piece together the unknown acyl chain.

Expected Chemical Shifts: The Coenzyme A Moiety

The CoA moiety contains many characteristic signals. The adenine H2 and H8 protons are sharp singlets in the aromatic region, and the ribose H1' proton is a distinct doublet. These are excellent starting points for assignment.

Group	¹H Chemical Shift (ppm, D₂O)[1]	¹³C Chemical Shift (ppm, D₂O)
Adenine
H8	~8.55 (s)	C8: ~140.7
H2	~8.25 (s)	C2: ~152.1
Ribose
H1'	~6.15 (d)	C1': ~87.9
H2'	~4.65 (t)	C2': ~74.8
H3'	~4.45 (t)	C3': ~71.2
Pantothenate
H5'' (CH₂)	~3.55 (t)	C5'': ~35.9
H7'' (CH₂)	~2.50 (t)	C7'': ~39.5
Cysteamine
H10'' (CH₂)	~3.10 (t)	C10'': ~28.5 (approx.)
H11'' (CH₂)	~3.60 (t)	C11'': ~39.9

Note: Exact chemical shifts can vary slightly based on pD, temperature, and concentration.

Predicted Chemical Shifts: The 3-Hydroxy-4,8-dimethyl-nonanoyl Chain

Predicting the chemical shifts for the novel acyl chain is key to guiding the assignment process. These predictions are based on established values for similar functional groups in fatty acids and related molecules.[4][5][6]

Position	Group	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale / Key Correlations
1	C=O	-	~200-205	Thioester carbonyl, deshielded. HMBC from H2.
2	-CH₂-	~2.9-3.1 (2H, m)	~50-55	α to thioester. Diastereotopic. COSY to H3.
3	-CH(OH)-	~4.0-4.2 (1H, m)	~70-75	α to hydroxyl. COSY to H2, H4.
4	-CH(CH₃)-	~1.6-1.8 (1H, m)	~35-40	COSY to H3, H5, H4-Me.
4-Me	-CH₃	~0.9-1.0 (3H, d)	~15-20	COSY to H4. HMBC to C3, C4, C5.
5	-CH₂-	~1.3-1.5 (2H, m)	~30-35	COSY to H4, H6.
6	-CH₂-	~1.2-1.3 (2H, m)	~25-30	Part of aliphatic envelope.
7	-CH₂-	~1.4-1.6 (2H, m)	~38-42	α to branched carbon. COSY to H6, H8.
8	-CH(CH₃)₂	~1.7-1.9 (1H, m)	~28-32	COSY to H7, H8-Me's.
8-Me	-CH₃ x 2	~0.85-0.95 (6H, d)	~22-25	Doublet for two methyls. HMBC to C7, C8, C9.
9	-CH₃	(part of 8-Me)	(part of 8-Me)	Terminal methyls are part of the isopropyl group at C8.

Walkthrough of 2D Spectra Analysis

• COSY Analysis: The COSY spectrum reveals the proton connectivity. Starting from the well-resolved H3 proton (~4.1 ppm), one can "walk" along the chain by identifying cross-peaks. A cross-peak between H3 and protons at ~1.7 ppm identifies H4. Another from H3 to protons at ~3.0 ppm identifies the H2 methylene group. This process can be continued down the chain.

Figure 2: Expected key COSY correlations within the acyl chain.

• HSQC Analysis: The HSQC spectrum is used to assign the carbon signals. Each cross-peak links a proton signal (from the ¹H axis) to its directly bonded carbon (on the ¹³C axis). For example, after identifying the H3 proton at ~4.1 ppm, its HSQC cross-peak will reveal the chemical shift of the C3 carbon at ~72 ppm. This is done for every protonated carbon.

• HMBC Analysis: The HMBC spectrum provides the final, critical pieces of evidence by revealing 2- and 3-bond correlations. This is essential for connecting non-protonated carbons and linking different spin systems.

Figure 3: Crucial HMBC correlations for structural confirmation.

Key HMBC Correlations to Confirm:

• H2 → C1: This correlation is definitive proof of the acyl chain's connection to the thioester carbonyl.

• H4-Me → C3, C4, C5: This confirms the position of the first methyl group at C4.

• H8-Me → C7, C8, C9: This confirms the position of the isopropyl group at the end of the chain.

• H3 → C2, C4, C5: These correlations further solidify the position of the hydroxyl group at C3.

Conclusion

By systematically applying a suite of 1D and 2D NMR experiments as detailed in these protocols, researchers can achieve an unambiguous and complete structural assignment of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. The combination of COSY for proton network tracing, HSQC for direct carbon assignment, and HMBC for skeletal confirmation provides a self-validating system for characterization. This robust analytical strategy is essential for advancing research in fields where precise molecular identification is non-negotiable.

References

• Pal, A., & Bearne, S. L. (2014).

• LODWIG, S. N., & Unkefer, C. J. (1986). Synthesis and NMR spectra of 13C-labeled coenzyme A esters. Analytical Biochemistry, 157(1), 84-88. [Link]

• Thottumkara, A. P., Kurokawa, T., & Du Bois, J. (2013). Carbocyclization of Unsaturated Thioesters Under Palladium Catalysis.

• Rokita, S. E., & Anderson, V. E. (1999). 18 O isotope shifts in 13 C NMR signal due to the thioester carbonyl of the [ 13 C]acetyl-S-enzyme reaction intermediate. ResearchGate. [Link]

• Basu, A., et al. (2019). Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A. Analytical Chemistry, 91(4), 2464-2471. [Link]

• Basu, A., et al. (2019). Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A. PubMed Central. [Link]

• Hall, C. M., & Wemple, J. (1977). A carbon-13 nuclear magnetic resonance study of thiol esters. The Journal of Organic Chemistry, 42(12), 2118-2120. [Link]

• Sperling, P., & Heinz, E. (2003). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. PubMed Central. [Link]

• Darley, P. J., et al. (2023). Analysis of enzyme reactions using NMR techniques: A case study with α-methylacyl-CoA racemase (AMACR). Methods in Enzymology, 690, 159-206. [Link]

• Knothe, G., & Kenar, J. A. (2004). Determination of the fatty acid profile by 1H-NMR spectroscopy. European Journal of Lipid Science and Technology, 106(2), 88-96. [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. [Link]

• Human Metabolome Database. 1H NMR Spectrum for Coenzyme A. [Link]

• MCR Labs. (2017). 2D NMR Analysis (HMBC) - Assigning Peaks Using HMBC. YouTube. [Link]

• Magritek. (2018). Characterizing fatty acids with advanced multinuclear NMR methods. [Link]

• Magritek. (2018). Characterizing Fatty Acids with advanced multinuclear NMR methods (PDF). [Link]

Sources

• 1. Human Metabolome Database: 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001423) [hmdb.ca]
• 2. Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iscrm.uw.edu [iscrm.uw.edu]
• 4. researchgate.net [researchgate.net]
• 5. magritek.com [magritek.com]
• 6. Characterizing Fatty Acids with advanced multinuclear NMR methods - Magritek [magritek.com]

Application Notes & Protocols: A Guide to the Incorporation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA into Non-Ribosomal Peptides

Section 1: Introduction & Scientific Rationale

Non-ribosomal peptides (NRPs) represent a class of natural products with immense structural diversity and significant pharmacological applications, including antibiotic, immunosuppressive, and anticancer activities.[1][2] Unlike ribosomally synthesized peptides, NRPs are assembled by large, modular mega-enzymes known as Non-Ribosomal Peptide Synthetases (NRPSs).[3][4] This modular architecture, where each module is responsible for the incorporation of a specific monomer, provides a tantalizing prospect for bioengineering to create novel peptide variants with enhanced or entirely new functionalities.[2][3]

A crucial step in the biosynthesis of many NRPs, particularly lipopeptides, is the initiation of the assembly line with a fatty acid moiety. This process, termed lipoinitiation, is catalyzed by a specialized "starter" Condensation (C) domain (C-starter) which acylates the first amino acid of the peptide chain.[1][5] The fatty acid tail often plays a critical role in the biological activity of the final product, for instance by anchoring the molecule to cell membranes.

This guide focuses on the incorporation of a specific, non-proteinogenic starter unit: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA . The unique hydroxylation and methylation pattern of this fatty acid presents an opportunity to generate novel lipopeptides with potentially unique therapeutic properties. We will provide a comprehensive overview of the underlying enzymatic logic and present detailed protocols for both in vitro reconstitution of the NRPS machinery and in vivo precursor feeding studies. The successful incorporation of this custom acyl-CoA will be verified using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

The Enzymatic Logic of Lipoinitiation:

The initiation of lipopeptide synthesis by an NRPS begins with the C-starter domain. This domain selects a specific acyl-CoA, in this case, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, and catalyzes the formation of an amide bond with the amino group of the first amino acid, which has been activated by the Adenylation (A) domain and tethered to the Thiolation (T) or Peptidyl Carrier Protein (PCP) domain.[1][5] This initial acylation event "primes" the NRPS assembly line for subsequent elongation steps.

Section 2: Core Methodologies & Protocols

This section provides detailed, step-by-step protocols for the key experimental workflows required to study the incorporation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA into a target non-ribosomal peptide.

Protocol 2.1: In Vitro Reconstitution of the Initiating NRPS Module

This protocol describes the expression and purification of the initial NRPS module (or the C-starter and the first module) and the subsequent in vitro assay to demonstrate the incorporation of the custom acyl-CoA.

Rationale: An in vitro system provides a controlled environment to unequivocally demonstrate the function of the NRPS domains and their substrate specificity without the complexities of the cellular environment.[6][7]

Workflow Diagram:

Figure 1. In Vitro NRPS Reconstitution Workflow.

Materials:

• Expression vector containing the gene for the NRPS initiating module(s) with a purification tag (e.g., His-tag).

• E. coli expression strain (e.g., BL21(DE3)).

• Sfp phosphopantetheinyl transferase (for converting apo-NRPS to the active holo-form).

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.[8]

• Coenzyme A (CoA).[9]

• The first amino acid substrate for the NRPS module.

• ATP and MgCl₂.

• Reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

• Organic solvent for extraction (e.g., ethyl acetate or methanol).

Procedure:

• Protein Expression and Purification:

  • Transform the expression plasmid into E. coli.

  • Grow the culture to mid-log phase (OD₆₀₀ ≈ 0.6-0.8) and induce protein expression (e.g., with IPTG).

  • Harvest the cells by centrifugation and lyse them.

  • Purify the apo-NRPS module using affinity chromatography.

  • Verify the purity and size of the protein using SDS-PAGE.[10][11]

• Conversion to Holo-NRPS:

  • To a solution of the purified apo-NRPS, add Sfp transferase and CoA in the presence of MgCl₂.

  • Incubate to allow the transfer of the 4'-phosphopantetheinyl group to the T domain.[6]

• In Vitro Reaction:

  • In a microcentrifuge tube, combine the reaction buffer, holo-NRPS, ATP, the first amino acid substrate, and 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.[3]

  • Incubate the reaction at the optimal temperature for the enzyme (typically 25-30°C) for 1-4 hours.[3]

• Product Extraction:

  • Quench the reaction by adding an organic solvent (e.g., an equal volume of methanol).[3]

  • Centrifuge to precipitate the protein and collect the supernatant containing the product.

Protocol 2.2: In Vivo Incorporation via Precursor Feeding

This protocol outlines the methodology for introducing the fatty acid precursor into a microbial host that expresses the target NRPS gene cluster, aiming for its incorporation into the final peptide product.

Rationale: In vivo studies confirm that the precursor can be taken up by the cell and utilized by the NRPS machinery within a complex cellular context, providing a more biologically relevant validation.[12][13]

Workflow Diagram:

Figure 2. In Vivo Precursor Feeding Workflow.

Materials:

• Microbial strain expressing the target NRPS gene cluster (either the native producer or a heterologous host like E. coli or Bacillus subtilis).[12]

• Appropriate growth medium.

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoic acid (the free acid form of the precursor).

• Solvent for dissolving the precursor (e.g., DMSO or ethanol).

• Extraction solvent (e.g., ethyl acetate, butanol).

Procedure:

• Cultivation:

  • Inoculate the microbial strain into a suitable liquid medium.

  • Grow the culture under optimal conditions (temperature, shaking).

• Precursor Feeding:

  • When the culture reaches the appropriate growth phase for secondary metabolite production (often late-log or early stationary phase), add a sterile solution of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoic acid to the culture.

  • The final concentration of the precursor should be optimized (typically in the range of 0.1-1 mM).

• Production and Extraction:

  • Continue to incubate the culture for a period sufficient for product formation (e.g., 24-72 hours).

  • Separate the cells from the culture broth by centrifugation.

  • Perform a solvent extraction of both the supernatant and the cell pellet to recover the lipopeptide products.

• Sample Preparation:

  • Combine and evaporate the organic extracts.

  • Resuspend the dried extract in a suitable solvent for LC-MS/MS analysis.

Protocol 2.3: Analytical Verification by LC-MS/MS

This protocol is essential for detecting and confirming the successful incorporation of the novel fatty acid into the non-ribosomal peptide.

Rationale: LC-MS/MS is a highly sensitive and specific technique for identifying and characterizing natural products in complex mixtures.[10][11][14] It allows for the determination of the molecular weight of the new product and provides fragmentation data to confirm its structure.

Key Parameters for LC-MS/MS Analysis:

Parameter	Recommended Setting	Justification
Column	C18 Reverse-Phase	Good retention for lipopeptides.
Mobile Phase A	Water + 0.1% Formic Acid	Acid improves ionization efficiency.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Common organic solvent for reverse-phase.
Gradient	10-95% B over 20-30 min	To elute compounds with a wide range of polarities.
Ionization Mode	Positive Electrospray (ESI+)	Peptides readily form positive ions.
MS Scan Mode	Full Scan (e.g., m/z 200-2000)	To detect the parent ion of the expected product.
MS/MS Scan Mode	Data-Dependent Acquisition	To automatically fragment the most abundant ions.

Procedure:

• Inject the prepared extract from the in vitro or in vivo experiments onto the LC-MS/MS system.

• Acquire data in both full scan and data-dependent MS/MS modes.

• Analyze the data by extracting the ion chromatogram for the predicted mass of the novel lipopeptide.

• Examine the MS/MS fragmentation pattern of the candidate peak to confirm the peptide sequence and the presence of the 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl moiety.

Section 3: Data Interpretation & Troubleshooting

Expected Results:

• A new peak in the LC chromatogram of the experimental sample that is absent in the negative control.

• The mass spectrum of this peak should correspond to the calculated molecular weight of the target peptide acylated with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

• The MS/MS fragmentation should show characteristic losses corresponding to the amino acid residues and the fatty acid chain, confirming the structure.

Troubleshooting Common Issues:

Issue	Possible Cause(s)	Suggested Solution(s)
No product detected (in vitro)	Inactive enzyme; Incorrect buffer conditions; Substrate degradation.	Verify protein purity and activity; Optimize pH, temperature, and incubation time; Use fresh substrates.
Low yield (in vivo)	Poor precursor uptake; Precursor toxicity; Inefficient enzymatic conversion.	Optimize precursor concentration; Co-express a transporter protein; Use a stronger promoter for the NRPS genes.
Ambiguous MS data	Complex mixture; Isomeric compounds.	Improve chromatographic separation; Use high-resolution mass spectrometry; Compare with a synthetic standard if available.

Section 4: Advanced Applications & Future Directions

The successful incorporation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA opens up exciting avenues for further research. By combining this novel starter unit with engineered NRPS modules that incorporate other non-proteinogenic amino acids, a combinatorial library of new lipopeptides can be generated. This approach, known as combinatorial biosynthesis , can rapidly produce a diverse set of molecules for high-throughput screening in drug discovery programs.

Furthermore, understanding the substrate flexibility of the C-starter domain can guide protein engineering efforts to broaden its specificity, allowing for the incorporation of a wider range of custom fatty acids. This could lead to the development of "plug-and-play" NRPS systems for the tailored synthesis of lipopeptides with optimized therapeutic properties.

Section 5: References

• Doroghazi, J. R., & Metcalf, W. W. (2016). Screening for Expressed Nonribosomal Peptide Synthetases and Polyketide Synthases Using LC-MS/MS-Based Proteomics. Methods in Molecular Biology, 1401, 135–147. [Link]

• Klitgaard, A., et al. (2016). Screening for Expressed Nonribosomal Peptide Synthetases and Polyketide Synthases Using LC-MS/MS-Based Proteomics. PubMed. [Link]

• Springer Nature Experiments. (n.d.). Screening for Expressed Nonribosomal Peptide Synthetases and Polyketide Synthases Using LC-MS/MS-Based Proteomics. [Link]

• Sattely, E. S., et al. (2008). Cyclization of Fungal Nonribosomal Peptides by a Terminal Condensation-Like Domain. Nature Chemical Biology, 4(12), 757-763. [Link]

• Marahiel, M. A., et al. (2009). Phylogenetic analysis of condensation domains in NRPS sheds light on their functional evolution. BMC Evolutionary Biology, 9(1), 159. [Link]

• Walsh, C. T. (2008). Structural Biology of Non-Ribosomal Peptide Synthetases. Beilstein Journal of Organic Chemistry, 4, 1. [Link]

• Goering, A. W., et al. (2016). In Vitro Reconstruction of Nonribosomal Peptide Biosynthesis Directly from DNA Using Cell-Free Protein Synthesis. ACS Synthetic Biology, 5(9), 963–967. [Link]

• Kries, H., et al. (2017). Controlling Substrate- and Stereospecificity of Condensation Domains in Nonribosomal Peptide Synthetases. ACS Chemical Biology, 12(1), 121-128. [Link]

• Wikipedia. (n.d.). Nonribosomal peptide. [Link]

• Wang, Y., et al. (2022). In-Situ Purification of Non-Ribosomal Peptide Synthetases Assembly Line for Structural and Biochemical Studies. International Journal of Molecular Sciences, 23(19), 11883. [Link]

• Miller, B. R., et al. (2021). Evolutionary and functional analysis of an NRPS condensation domain integrates β-lactam, D-amino acid, and dehydroamino acid synthesis. Proceedings of the National Academy of Sciences, 118(17), e2023011118. [Link]

• Christiansen, G., et al. (2009). A genome-wide analysis of nonribosomal peptide synthetase gene clusters and their peptides in a Planktothrix rubescens strain. BMC Genomics, 10(1), 401. [Link]

• Leclère, V., et al. (2022). Nonribosomal Peptide Synthesis Definitely Working Out of the Rules. Molecules, 27(5), 1698. [Link]

• Schwarzer, D., & Marahiel, M. A. (2001). CHAPTER 3: Thioesterase Domain-mediated Macrocyclization of Non-ribosomal Peptides. Natural Product Reports, 18(5), 493-501. [Link]

• Tsuge, K., et al. (2017). Engineering of acyl ligase domain in non-ribosomal peptide synthetases to change fatty acid moieties of lipopeptides. Scientific Reports, 7(1), 1-9. [Link]

• ResearchGate. (n.d.). Exploring the reconstitution of hybrid NRPS assembly lines from... [Link]

• Grünewald, J., & Marahiel, M. A. (2006). Learning from Nature's Drug Factories: Nonribosomal Synthesis of Macrocyclic Peptides. Microbiology and Molecular Biology Reviews, 70(1), 121–146. [Link]

• Goering, A. W., et al. (2016). In Vitro Reconstruction of Nonribosomal Peptide Biosynthesis Directly from DNA Using Cell-Free Protein Synthesis. ResearchGate. [Link]

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• Roongsawang, N., et al. (2010). Diversity of Nonribosomal Peptide Synthetases Involved in the Biosynthesis of Lipopeptide Biosurfactants. International Journal of Molecular Sciences, 11(1), 188–213. [Link]

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Cell-free synthesis using "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA"

An advanced understanding of biosynthetic pathways and the ability to manipulate them are central to modern drug discovery and synthetic biology. Cell-free synthesis provides a powerful and versatile platform for producing complex natural products, offering numerous advantages over traditional in vivo methods, such as faster design-build-test cycles, the ability to incorporate non-natural precursors, and simplified product purification.

This document provides a detailed guide for the cell-free synthesis of complex natural products, using the hypothetical precursor 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA as a representative example of a non-canonical extender unit for polyketide synthesis. While direct literature on this specific molecule is not available, the principles and protocols outlined here are based on well-established methodologies for the cell-free expression of polyketide synthases (PKS) and the incorporation of analogous non-natural precursors.

Scientific Foundation: Cell-Free Polyketide Synthesis

Polyketides are a diverse class of natural products with a wide range of pharmaceutical applications, including antibiotics (erythromycin), immunosuppressants (tacrolimus), and anticancer agents (doxorubicin). They are synthesized by large, multi-domain enzymes called polyketide synthases.

1.1 The Mechanism of Modular Polyketide Synthases

Modular PKS enzymes function as an enzymatic assembly line. Each module is responsible for one round of chain elongation and modification. A minimal PKS module consists of three core domains:

• Acyltransferase (AT): Selects and loads a specific extender unit (typically malonyl-CoA or methylmalonyl-CoA) onto the acyl carrier protein.

• Acyl Carrier Protein (ACP): Tethers the growing polyketide chain and the extender unit.

• Ketosynthase (KS): Catalyzes the Claisen condensation reaction, extending the polyketide chain by two carbons.

By engineering the PKS enzymes or by providing non-canonical extender units not typically found in the host organism, novel polyketide structures with potentially improved therapeutic properties can be generated. The use of a precursor like "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" would represent an advanced example of this, aiming to introduce significant structural diversity.

1.2 Advantages of the Cell-Free Approach

A cell-free protein synthesis (CFPS) system offers distinct advantages for this type of work:

• Open System: Direct access to the reaction environment allows for the precise control of substrate concentrations and the addition of non-natural precursors that may be toxic to living cells or have poor cell permeability.

• High-Throughput: Cell-free reactions can be easily miniaturized and parallelized, facilitating the rapid screening of many PKS variants and precursor molecules.

• Simplified Purification: The absence of a cell wall and other cellular components simplifies the downstream purification of the synthesized polyketide.

• Expression of Toxic Proteins: Large, complex enzymes like PKS, which can be burdensome or toxic to host cells, can often be expressed at high yields in a cell-free system.

Experimental Workflow Overview

The overall process involves two main stages: the cell-free expression of the PKS enzyme and the subsequent in vitro polyketide synthesis reaction where the precursor is supplied.

Application Notes & Protocols for the Isolation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from Bacterial Cultures

Introduction

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a specialized acyl-coenzyme A thioester, representing a key intermediate in the biosynthesis of complex polyketides and other secondary metabolites of significant pharmacological interest.[1][2][3] The precise stereochemistry and branched-chain nature of this molecule underscore its importance in generating structural diversity in natural products.[2] Accurate isolation and quantification of this intracellular metabolite are critical for researchers in metabolic engineering, drug discovery, and synthetic biology to understand and optimize biosynthetic pathways.[4][5]

This guide provides a comprehensive, in-depth protocol for the isolation, purification, and analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from bacterial cultures. The methodologies described herein are synthesized from established principles for the extraction of long-chain acyl-CoA esters and are tailored to the specific physicochemical properties anticipated for the target molecule.[6][7][8] We will detail the rationale behind each step, from bacterial cell culture and lysis to purification and final analysis, ensuring a robust and reproducible workflow for researchers.

Principle of the Method

The isolation of intracellular acyl-CoA esters from bacterial cultures is a multi-step process that must be performed rapidly and at low temperatures to prevent enzymatic degradation and chemical hydrolysis. The overall workflow involves:

• Metabolic Quenching & Cell Harvesting: Rapidly halting all enzymatic activity to preserve the in vivo metabolite profile.

• Cell Lysis: Efficiently disrupting the bacterial cell wall and membrane to release intracellular contents.

• Solvent Extraction: Partitioning the target acyl-CoA from proteins, lipids, and other cellular debris.

• Purification: Employing solid-phase extraction (SPE) to selectively isolate and concentrate the acyl-CoA fraction.

• Analysis: Utilizing high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for sensitive and specific quantification.[9][10][11]

This protocol is designed for an engineered bacterial strain, such as Escherichia coli or a Streptomyces species, that has been genetically programmed to produce the target molecule.[4][12]

Visualization of the Isolation Workflow

Caption: Workflow for the isolation and analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Detailed Protocols

PART 1: Bacterial Cultivation and Harvesting

The successful production of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is contingent on optimal cultivation of the engineered bacterial strain. As this is often an intermediate in a larger biosynthetic pathway, expression of the relevant genes must be tightly controlled, typically through inducible promoters.

Protocol 1: Culture Growth and Induction

• Inoculate a suitable volume of sterile growth medium (e.g., Luria-Bertani or a defined minimal medium supplemented with necessary precursors) with a fresh overnight culture of the engineered bacterial strain.

• Incubate the culture at the optimal temperature (e.g., 30-37°C for E. coli) with vigorous shaking (e.g., 200-250 rpm) until it reaches the mid-logarithmic growth phase (OD₆₀₀ ≈ 0.6-0.8).

• Induce the expression of the biosynthetic pathway by adding the appropriate inducer (e.g., Isopropyl β-D-1-thiogalactopyranoside - IPTG).

• Continue incubation for the time required for optimal production of the target acyl-CoA, which should be determined empirically (typically 4-24 hours).

Protocol 2: Metabolic Quenching and Cell Harvesting

Causality: To preserve the intracellular concentration of the acyl-CoA, enzymatic activity must be halted instantly. Cold methanol or other quenching solutions are commonly used for this purpose.[13]

• Prepare a quenching solution of 60% methanol in water and cool it to -40°C.

• Rapidly transfer the bacterial culture into centrifuge tubes containing the cold quenching solution (a 1:1 ratio of culture to quenching solution is recommended).

• Immediately centrifuge the mixture at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• Decant the supernatant and wash the cell pellet once with a cold, neutral buffer (e.g., phosphate-buffered saline, pH 7.4) to remove residual media components.

• Flash-freeze the cell pellet in liquid nitrogen. The pellets can be stored at -80°C until extraction.

PART 2: Cell Lysis and Extraction

Causality: Efficient cell disruption is necessary to release the intracellular metabolites. Mechanical methods like sonication are preferred over chemical lysis to avoid potential reactions with the target molecule.[14][15] The subsequent extraction with organic solvents precipitates proteins while solubilizing the acyl-CoA.[6][16]

Protocol 3: Homogenization and Extraction

• Place the frozen cell pellet in a pre-chilled tube.

• Add 1 mL of ice-cold homogenization buffer (e.g., 100 mM KH₂PO₄, pH 4.9). The acidic pH helps to maintain the stability of the thioester bond.[6][16]

• Disrupt the cells using a probe sonicator on ice. Use short bursts (e.g., 10-15 seconds) followed by cooling periods to prevent overheating, which can degrade the acyl-CoA.

• Following lysis, add 1 mL of 2-propanol and briefly vortex.[6]

• Add 2 mL of acetonitrile, vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[6][17]

• Centrifuge the homogenate at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.[17]

• Carefully transfer the supernatant, which contains the acyl-CoA esters, to a new clean tube.

PART 3: Solid-Phase Extraction (SPE) Purification

Causality: The crude extract contains various contaminants that can interfere with LC-MS/MS analysis. SPE is a robust method to purify and concentrate the acyl-CoAs. A weak anion exchange column is effective for capturing the negatively charged phosphate groups of the Coenzyme A moiety.[18]

Protocol 4: SPE Purification

• Column Conditioning: Condition a weak anion exchange SPE column (e.g., Strata™-X-A or similar) by passing 3 mL of methanol, followed by 3 mL of water through the column.[17][18]

• Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE column. Allow the sample to pass through the sorbent by gravity or gentle vacuum.

• Washing:

  • Wash the column with 3 mL of 2% formic acid in water to remove neutral and basic impurities.[18]

  • Wash the column with 3 mL of methanol to remove lipids and other nonpolar contaminants.[18]

• Elution: Elute the bound acyl-CoAs with 2-3 mL of 2-5% ammonium hydroxide in methanol.[18] Collect the eluate in a clean tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.[17]

• Reconstitution: Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of a suitable solvent for LC-MS/MS analysis (e.g., 50:50 methanol:water).[17][19]

Data Presentation: Expected Recovery

The recovery efficiency at each stage is critical for accurate quantification. While specific data for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is not available, representative recovery data for long-chain acyl-CoAs using similar methods provide a benchmark.

Purification Step	SPE Sorbent Type	Analyte Class	Average Recovery (%)	Reference
Extraction	N/A	Long-Chain Acyl-CoAs	70 - 80%	[6]
SPE Elution	Weak Anion Exchange	General Acyl-CoAs	>80%
SPE Elution	C18 Reverse Phase	Long-Chain Acyl-CoAs	Variable, depends on chain	[7]
SPE Elution	2-(2-pyridyl)ethyl	Long-Chain Acyl-CoAs	85 - 90%	[16]

Note: Recovery should be empirically determined for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA using a synthesized standard if available.

PART 4: Analytical Validation by LC-MS/MS

Causality: LC-MS/MS provides the necessary sensitivity and specificity for the unambiguous identification and quantification of low-abundance acyl-CoAs in complex biological matrices.[8][9][20][21] A reverse-phase C18 column is typically used for separation.[7][22]

Protocol 5: LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid or an ammonium salt buffer.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a low percentage of B (e.g., 5-10%) to a high percentage (e.g., 95%) over 10-15 minutes to elute the relatively nonpolar acyl-CoA.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor and product ions for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA must be determined. A neutral loss scan for the 507 Da fragment (3'-phospho-ADP) is a characteristic method for identifying acyl-CoAs.[7][11] The precursor ion will be the [M+H]⁺ adduct of the full molecule. The most intense product ion resulting from fragmentation should be used for quantification.

  • Quantification: Absolute quantification requires a standard curve generated from a pure, synthesized standard of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. In its absence, relative quantification against an internal standard (e.g., a commercially available odd-chain acyl-CoA like C17:0-CoA) can be performed.[19][20]

Biochemical Pathway Context

Caption: Simplified schematic of the role of the target molecule in polyketide biosynthesis.

Conclusion

This document provides a detailed and scientifically grounded protocol for the isolation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from engineered bacterial cultures. By integrating robust methods for metabolic quenching, cell lysis, solvent extraction, and solid-phase purification, researchers can obtain a sample suitable for sensitive analysis by LC-MS/MS. The principles and specific steps outlined here offer a comprehensive framework for scientists and drug development professionals working to characterize and optimize the production of novel polyketide-based therapeutics.

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Application Notes and Protocols: Elucidating Peroxisomal β-Oxidation Flux with Isotopically Labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Abstract

This technical guide provides a comprehensive framework for designing and executing feeding studies using isotopically labeled "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA." We delve into the scientific rationale, synthesis considerations, detailed experimental protocols for cell culture and rodent models, and advanced analytical methodologies using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols are designed to empower researchers, scientists, and drug development professionals to precisely trace the metabolic fate of this key intermediate in the peroxisomal β-oxidation of pristanic acid. By offering step-by-step instructions and explaining the causality behind experimental choices, this guide aims to facilitate robust and reproducible investigations into peroxisomal disorders, such as Refsum disease, and the broader regulation of branched-chain fatty acid metabolism.

Scientific Rationale and Significance

1.1. The Central Role of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in Phytanic Acid Metabolism

Phytanic acid is a branched-chain fatty acid exclusively derived from dietary sources, such as dairy products and meat from ruminant animals.[1][2] Due to a methyl group on its β-carbon, phytanic acid cannot be directly metabolized by the mitochondrial β-oxidation pathway.[3] Instead, it undergoes an initial α-oxidation step in the peroxisome to form pristanic acid.[4][5] Pristanic acid is then activated to pristanoyl-CoA and can be degraded via peroxisomal β-oxidation.

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a critical intermediate in the third cycle of pristanic acid β-oxidation. Its formation and subsequent metabolism are essential for the complete breakdown of phytanic acid-derived molecules. Genetic defects in the enzymes responsible for phytanic acid α-oxidation lead to the accumulation of phytanic acid, causing a rare and severe neurological disorder known as Refsum disease.[6][7][8] Therefore, tracing the metabolic flux through this pathway is paramount for understanding the pathophysiology of Refsum disease and for evaluating potential therapeutic interventions.

1.2. The Power of Isotopic Labeling

Stable isotope labeling is a powerful technique to track the movement of atoms through a metabolic pathway.[9][10] By introducing a "heavy" version of a metabolite, such as 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA labeled with ¹³C or ²H (deuterium), researchers can distinguish the exogenously supplied molecule from the endogenous, unlabeled pool. This allows for the precise measurement of its conversion to downstream metabolites, providing a dynamic view of pathway activity (metabolic flux) that is not achievable with static concentration measurements alone.[9]

This application note will focus on the use of stable, non-radioactive isotopes, which are safer to handle and can be readily detected by mass spectrometry.

Experimental Design and Workflow

A typical feeding study using isotopically labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA involves several key stages, from the synthesis of the labeled compound to the final data analysis. The overall workflow is depicted below.

Figure 1: General experimental workflow for a feeding study using isotopically labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Protocols

3.1. Synthesis of Isotopically Labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

The synthesis of the labeled acyl-CoA is a multi-step process. A common strategy involves the synthesis of the labeled free fatty acid followed by its enzymatic or chemical conjugation to Coenzyme A. A synthetic approach can be adapted from methods used for other isotopically labeled fatty acids.[11][12]

Protocol 3.1.1: Conceptual Synthesis of ¹³C-Labeled 3-Hydroxy-4,8-dimethyl-nonanoic Acid

This protocol outlines a conceptual synthetic route. The actual synthesis should be performed by chemists experienced in stable isotope labeling.

• Starting Materials: Commercially available isotopically labeled precursors (e.g., ¹³C-labeled Grignard reagents or building blocks).

• Strategy: A convergent synthesis approach is often most efficient. This could involve the coupling of two smaller, isotopically labeled fragments. For example, a copper-catalyzed coupling of an ω-bromo acid with a labeled Grignard reagent can be employed.[11]

• Stereochemical Control: The specific stereochemistry (3S, 4R) is crucial. This will require the use of stereoselective reactions, potentially involving chiral auxiliaries or enzymatic resolutions.

• Purification and Verification: The final labeled fatty acid must be rigorously purified by techniques such as High-Performance Liquid Chromatography (HPLC). Its identity and isotopic enrichment should be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry.

Protocol 3.1.2: Conjugation to Coenzyme A

• Activation of the Fatty Acid: The carboxylic acid group of the labeled 3-hydroxy-4,8-dimethyl-nonanoic acid is activated. This can be achieved using reagents like 1,1'-carbonyldiimidazole (CDI) in an anhydrous solvent such as tetrahydrofuran (THF).

• Thioesterification: The activated fatty acid is then reacted with the free thiol group of Coenzyme A (free acid form) in a suitable buffer system.

• Purification: The resulting labeled acyl-CoA is purified by reversed-phase HPLC.

• Quantification: The concentration of the purified acyl-CoA is determined spectrophotometrically by measuring the absorbance of the adenine group at 260 nm.

3.2. Cell Culture Feeding Study

This protocol is designed for use with human fibroblast or hepatocyte cell lines, which are relevant for studying fatty acid metabolism.

Protocol 3.2.1: Cell Seeding and Growth

• Culture human fibroblasts (e.g., from a patient with Refsum disease or a healthy control) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Seed cells in 6-well plates at a density that will result in approximately 80-90% confluency on the day of the experiment.

• Allow cells to adhere and grow for 24-48 hours at 37°C in a humidified atmosphere with 5% CO₂.

Protocol 3.2.2: Isotope Labeling Experiment

• Prepare Labeling Medium: Prepare fresh DMEM containing a known concentration of the isotopically labeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (e.g., 10-50 µM). The acyl-CoA can be complexed with fatty acid-free bovine serum albumin (BSA) to enhance its solubility and cellular uptake.

• Initiate Labeling: Aspirate the growth medium from the cells and wash once with phosphate-buffered saline (PBS). Add the labeling medium to each well.

• Time-Course Collection: Incubate the cells for various time points (e.g., 0, 1, 4, 8, 24 hours). The "0" time point represents cells harvested immediately after adding the labeling medium.

• Harvesting: At each time point, aspirate the labeling medium. Immediately wash the cells twice with ice-cold PBS.

• Metabolite Quenching and Extraction:

  • Add 1 mL of ice-cold 80% methanol to each well to quench metabolic activity and extract metabolites.

  • Scrape the cells from the plate and transfer the cell suspension to a microcentrifuge tube.

  • Vortex vigorously and incubate at -20°C for at least 30 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant, which contains the extracted metabolites, and transfer to a new tube for LC-MS/MS analysis. The cell pellet can be used for protein quantification.

Analytical Methodology: LC-MS/MS

The analysis of acyl-CoA thioesters requires a sensitive and specific analytical method, for which LC-MS/MS is ideally suited.[13][14][15]

4.1. Chromatographic Separation

• Column: A reversed-phase C18 column is typically used for the separation of acyl-CoAs.

• Mobile Phase: A gradient elution is employed, typically with a combination of an aqueous mobile phase (e.g., water with a small amount of ammonium acetate or formic acid) and an organic mobile phase (e.g., acetonitrile or methanol).

• Flow Rate: A flow rate of 200-400 µL/min is common.

4.2. Mass Spectrometry Detection

• Ionization: Electrospray ionization (ESI) in positive ion mode is generally preferred for the analysis of acyl-CoAs.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for each analyte.

• MRM Transitions: For acyl-CoAs, a characteristic product ion corresponding to the pantetheine moiety is often observed. The precursor ion will be the [M+H]⁺ of the specific acyl-CoA. The mass of the precursor ion will differ based on the isotopic label used.

Table 1: Example MRM Transitions for Unlabeled and Labeled Metabolites

Compound	Isotopic Label	Precursor Ion (m/z)	Product Ion (m/z)
3-Hydroxy-4,8-dimethyl-nonanoyl-CoA	Unlabeled (¹²C)	[M+H]⁺	Pantetheine fragment
3-Hydroxy-4,8-dimethyl-nonanoyl-CoA	¹³C₂ (at C1 and C2)	[M+2+H]⁺	Pantetheine fragment
Propionyl-CoA	Unlabeled (¹²C)	[M+H]⁺	Pantetheine fragment
Propionyl-CoA	¹³C₂ (from labeled precursor)	[M+2+H]⁺	Pantetheine fragment
Acetyl-CoA	Unlabeled (¹²C)	[M+H]⁺	Pantetheine fragment
Acetyl-CoA	¹³C₂ (from labeled precursor)	[M+2+H]⁺	Pantetheine fragment

Note: The exact m/z values will need to be determined empirically by infusing pure standards.

4.3. Data Analysis and Interpretation

• Peak Integration: Integrate the peak areas for the labeled and unlabeled forms of the parent compound and its downstream metabolites at each time point.

• Isotopic Enrichment Calculation: Calculate the fractional or molar percent enrichment (MPE) for each metabolite.

  • MPE = [Area(Labeled) / (Area(Labeled) + Area(Unlabeled))] * 100

• Metabolic Flux: The rate of appearance of the label in downstream metabolites over time is a direct measure of the metabolic flux through that part of the pathway. This can be modeled mathematically for more complex analyses.

Metabolic Pathway and Tracing

The following diagram illustrates the terminal steps of pristanic acid β-oxidation and how an isotopic label from 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA would be incorporated into downstream products.

Figure 2: Tracing of an isotopic label through the terminal steps of pristanic acid β-oxidation.

Conclusion and Future Directions

The methodologies described in this application note provide a robust framework for investigating the metabolism of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. By using isotopically labeled tracers, researchers can gain unprecedented insights into the kinetics of peroxisomal β-oxidation. This approach is not only valuable for studying the molecular basis of Refsum disease but can also be applied to investigate the effects of new drug candidates on branched-chain fatty acid metabolism, and to explore the role of peroxisomal metabolism in other conditions such as obesity and metabolic syndrome.[16][17] Future studies could involve the use of multiply labeled tracers to simultaneously investigate different aspects of the pathway, or the combination of stable isotope tracing with other 'omics' technologies for a more systems-level understanding of metabolic regulation.

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• Lodhi, I. J., et al. (2025). Peroxisomal metabolism of branched fatty acids regulates energy homeostasis. Nature. [Link]

• Wanders, R. J. A., et al. (2007). Peroxisomes, Refsum's disease and the α- and ω-oxidation of phytanic acid. Biochemical Society Transactions. [Link]

• Verhoeven, N. M., & Jakobs, C. (2001). Human metabolism of phytanic acid and pristanic acid. Progress in Lipid Research. [Link]

• Gibberd, F. B., et al. (1999). Phytanic acid storage disease (Refsum's disease): clinical characteristics, pathophysiology and the role of therapeutic apheresis in its management. Journal of the Neurological Sciences. [Link]

• Wanders, R. J. A., et al. (2003). Phytanic acid alpha-oxidation, new insights into an old problem: a review. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Wanders, R. J. A., et al. (2001). Refsum Disease, Peroxisomes and Phytanic Acid Oxidation: A Review. Journal of Neuropathology & Experimental Neurology. [Link]

• Wanders, R. J. A., & Komen, J. C. (2011). Phytanic acid metabolism in health and disease. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Ngan, V. (2023). Refsum disease. Medscape. [Link]

• Britton, G. J., & Mythen, M. (2019). New insights in phytanic acid metabolism and toxicity. SciSpace. [Link]

• Reactome. Alpha-oxidation of phytanate. [Link]

• Wanders, R. J. A., et al. (2001). Refsum disease, peroxisomes and phytanic acid oxidation: a review. Journal of Neuropathology & Experimental Neurology. [Link]

• Lodhi, I. J., et al. (2025). Peroxisomal metabolism of branched fatty acids regulates energy homeostasis. ResearchGate. [Link]

• Perera, D., et al. (2018). Metabolic pathway of phytanic acid. ResearchGate. [Link]

• Ngan, V. (2023). Refsum Disease: Practice Essentials, Background, Pathophysiology. Medscape. [Link]

• Lloyd, M. D. (2006). The Chemical Biology of Branched-Chain Lipid Metabolism. Chemical Society Reviews. [Link]

• Gaugler, K., et al. (2014). LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters. Analytical and Bioanalytical Chemistry. [Link]

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• Lodhi, I. J., et al. (2025). Peroxisomal metabolism of branched fatty acids regulates energy homeostasis. PubMed. [Link]

• Zierz, S., et al. (2002). A) Metabolic pathway of phytanic and phytenic acid degradation to... ResearchGate. [Link]

• Haynes, C. A., et al. (2008). Mass spectrometer settings and chromatographic properties of selected fatty acyl-CoAs. Journal of the American Society for Mass Spectrometry. [Link]

• An, J., et al. (2011). Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring. Metabolites. [Link]

• Haynes, C. A., et al. (2008). Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Lipid Research. [Link]

• ClinicalTrials.gov. (2016). Stable Isotope Method to Assess Dietary Protein Quality. [Link]

• Wikipedia. Isotopic labeling. [Link]

• Human Metabolome Database. (2013). Showing metabocard for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161). [Link]

• MetwareBio. (2023). Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications. [Link]

• Van Wesemael, D., et al. (2025). Stable isotope-labelled feed nutrients to assess nutrient-specific feed passage kinetics in ruminants. ResearchGate. [Link]

• Covington, B. C., et al. (2017). An Isotopic Labeling Approach Linking Natural Products with Biosynthetic Gene Clusters. ACS Chemical Biology. [Link]

• DasGupta, S. K., et al. (1982). Synthesis of isotopically labeled saturated fatty acids. Journal of Lipid Research. [Link]

• Liu, C., et al. (2017). Malonyl-CoA pathway: a promising route for 3-hydroxypropionate biosynthesis. Biotechnology for Biofuels. [Link]

• Hunt, M. C., et al. (2012). The Emerging Role of acyl-CoA Thioesterases and Acyltransferases in Regulating Peroxisomal Lipid Metabolism. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Wolfgang, M. J., et al. (2006). Role of Medium- and Short-Chain L-3-Hydroxyacyl-CoA Dehydrogenase in the Regulation of Body Weight and Thermogenesis. Endocrinology. [Link]

• Li, Y., et al. (2024). The Metabolism of Coenzyme A and Its Derivatives Plays a Crucial Role in Diseases. International Journal of Molecular Sciences. [Link]

• Simithy, J., et al. (2020). Compartmentalised acyl-CoA metabolism and roles in chromatin regulation. Molecular Metabolism. [Link]

• Alber, B. E., et al. (2009). Identifying the missing steps of the autotrophic 3-hydroxypropionate CO2 fixation cycle in Chloroflexus aurantiacus. Journal of Bacteriology. [Link]

• Hügler, M., et al. (2002). Malonyl-Coenzyme A Reductase in the Modified 3-Hydroxypropionate Cycle for Autotrophic Carbon Fixation in Archaeal Metallosphaera and Sulfolobus spp. Journal of Bacteriology. [Link]

• Johnson, D. W., et al. (2025). Synthesis of stable isotope labeled analogs of phytanic acid for separate and combined tracing of alpha-, beta- and omega-oxidation. Bioorganic & Medicinal Chemistry. [Link]

• Ferdinandusse, S., et al. (2004). Catabolism of 4-Hydroxyacids and 4-Hydroxynonenal via 4-Hydroxy-4-phosphoacyl-CoAs. Journal of Biological Chemistry. [Link]

• Li, X., et al. (2017). A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria. Applied and Environmental Microbiology. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Welcome to the technical support center for the synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this chemoenzymatic synthesis and improve the yield and purity of your final product.

Synthesis Overview

The synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a multi-step process that typically involves the enzymatic reduction of a ketoacyl-CoA precursor or the direct enzymatic ligation of the corresponding 3-hydroxy acid to Coenzyme A (CoA). The specific stereochemistry (3S, 4R) is crucial and is generally achieved through the use of a highly stereoselective ketoreductase (KR) or a specific acyl-CoA synthetase.

CoA thioesters are central intermediates in numerous metabolic pathways, including fatty acid and polyketide biosynthesis.[1][2] Their synthesis is essential for studying CoA-dependent enzymes and for use as standards in metabolomics.[1][2] The overall workflow can be visualized as follows:

Caption: General workflow for the chemoenzymatic synthesis of the target acyl-CoA.

Troubleshooting Guide

Low yields and the presence of impurities are common challenges in fine chemical synthesis.[3] This section addresses specific problems you may encounter during the synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Problem	Potential Causes	Recommended Solutions & Explanations
Low or No Product Formation	1. Degraded or Impure Starting Materials: The precursor acid may be impure, or the Coenzyme A (CoA) may have oxidized to its disulfide form.[4] 2. Inactive Enzyme: The acyl-CoA synthetase or ketoreductase may have lost activity due to improper storage or handling. 3. Suboptimal Reaction Conditions: Incorrect pH, temperature, or cofactor concentrations can drastically reduce enzyme efficiency.[4][5]	Solutions: 1. Verify Starting Materials: Confirm the purity of the precursor acid via NMR or LC-MS. Use fresh, high-quality CoA-SH. Store CoA solutions at -20°C or below and handle them on ice. 2. Enzyme Activity Assay: Perform a small-scale activity assay with a known substrate to confirm enzyme functionality before starting the main synthesis. 3. Optimize Conditions: Systematically vary pH (typically 7.0-8.5 for synthetases), temperature (often 25-37°C), and cofactor (ATP, Mg²⁺, NADPH) concentrations. Ensure Mg²⁺ concentration is equimolar to or slightly higher than ATP concentration.
Significant Side Product Formation	1. Hydrolysis of Acyl-CoA: The thioester bond is susceptible to hydrolysis, especially at alkaline pH or due to contaminating thioesterase enzymes.[6] 2. Racemization or Epimerization: Non-enzymatic side reactions or promiscuous enzyme activity can lead to incorrect stereoisomers. 3. Oxidation of Product: The hydroxyl group can be oxidized, or other sensitive functionalities may degrade.	Solutions: 1. Control pH and Temperature: Maintain the reaction pH below 8.5. Once the reaction is complete, lower the pH to ~6.0 for storage and purification to improve stability.[7] Minimize reaction time and consider using thioesterase inhibitors if contamination is suspected.[8] 2. Use Highly Selective Enzymes: Source or engineer enzymes with high stereoselectivity for your specific substrate. Analyze the product's stereochemistry using chiral chromatography. 3. Inert Atmosphere: If oxidation is a concern, perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[7]
Difficulty in Product Purification	1. Co-elution with Unreacted Substrates: CoA and the target product can have similar retention times on reverse-phase HPLC. 2. Product Degradation During Purification: Long purification times or harsh solvent conditions (e.g., high TFA concentration) can degrade the acyl-CoA. 3. Low Recovery from HPLC: The product may adhere to columns or vials, or it may be lost during solvent evaporation (lyophilization).	Solutions: 1. Optimize HPLC Method: Develop a shallow gradient method for your reverse-phase HPLC. Use an ion-pairing agent like triethylammonium acetate (TEAA) to improve the separation of CoA and acyl-CoAs. 2. Minimize Purification Time: Work quickly and keep fractions cold. Use volatile buffers to speed up lyophilization. Avoid excessively acidic conditions. 3. Improve Recovery: Passivate glassware and HPLC components if necessary. After lyophilization, dissolve the product in a minimal amount of high-purity water or a suitable buffer for storage.

Troubleshooting Workflow: Low Yield

If you are experiencing low yields, the following decision tree can help diagnose the issue.

Caption: A decision tree for troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the best method to synthesize the acyl-CoA precursor? A1: Chemoenzymatic methods are generally preferred for their high selectivity and yield under mild conditions.[1][2][9] A common route involves using an acyl-CoA synthetase (ligase) to attach Coenzyme A to the free 3-hydroxy acid. This one-step enzymatic reaction avoids the harsh chemicals and potential side reactions associated with purely chemical synthesis methods, which often involve activating the carboxylic acid as an acyl chloride or imidazole.[1]

Q2: How should I store the final 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA product? A2: Acyl-CoA esters are sensitive to hydrolysis. For short-term storage (days), a buffered aqueous solution (pH ~6.0) at 4°C is adequate. For long-term storage (weeks to months), it is crucial to store the lyophilized powder or a flash-frozen aqueous solution at -80°C. Avoid repeated freeze-thaw cycles.

Q3: What analytical techniques are best for characterizing the final product? A3: A combination of methods is recommended for full characterization.

• LC-MS/MS: This is the gold standard for confirming the identity and assessing the purity of acyl-CoA species. It provides both the molecular weight of the parent ion and characteristic fragmentation patterns.[10]

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement to confirm the elemental composition.

• ¹H and ³¹P NMR: Can be used to confirm the structure, although the quantities required may be larger than for mass spectrometry methods. ³¹P NMR is particularly useful for confirming the integrity of the phosphate groups in the CoA moiety.

• Enzymatic Assays: The biological activity of the synthesized acyl-CoA can be confirmed by using it as a substrate for a known downstream enzyme (e.g., a dehydrogenase or transferase).[11]

Q4: My reaction has stalled before completion. What should I do? A4: First, verify that the enzyme is still active and that cofactors like ATP and NADPH have not been fully consumed or degraded. If the enzyme is active, a common issue is product inhibition, where the synthesized acyl-CoA binds to the enzyme's active site and prevents further turnover.[11] In this scenario, you may need to adjust the initial substrate concentration or consider an in-situ product removal strategy, though this can be complex. Adding a small amount of fresh enzyme can also help overcome minor stalling.[12]

Q5: Can I use a whole-cell biocatalyst instead of purified enzymes? A5: Yes, using an engineered microorganism (like E. coli) that overexpresses the necessary enzymes can be a cost-effective strategy.[13][14] This approach can also provide benefits like in-situ cofactor regeneration. However, it introduces new challenges, such as transporting the substrate into the cell and potential metabolism of the product by native host enzymes. Optimization of the whole-cell system, including potential knockout of competing pathways, is often necessary.[13]

Key Protocols

Protocol 1: Small-Scale Enzymatic Synthesis

This protocol describes a typical 1 mL reaction for the synthesis of the target acyl-CoA from its corresponding free acid.

• Prepare Reaction Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.5) containing 10 mM MgCl₂.

• Aliquot Reagents: In a 1.5 mL microcentrifuge tube on ice, add the following in order:

  • 700 µL of reaction buffer.

  • 100 µL of 100 mM ATP solution (in water, pH 7.0).

  • 100 µL of 25 mM Coenzyme A, lithium salt solution (in water).

  • 50 µL of 100 mM 3(S)-Hydroxy-4(R),8-dimethyl-nonanoic acid solution (dissolved in DMSO or a suitable buffer).

  • Note: Ensure final DMSO concentration is <5% to avoid enzyme inhibition.

• Initiate Reaction: Add 50 µL of a 1 mg/mL solution of a suitable acyl-CoA synthetase. Mix gently by pipetting.

• Incubation: Incubate the reaction at 30°C for 2-4 hours. Monitor progress by taking small aliquots (e.g., 20 µL), quenching with an equal volume of acetonitrile or methanol, and analyzing by LC-MS.

• Quench and Purify: Once the reaction is complete, quench by adding acid (e.g., formic acid to 1% final concentration) and proceed immediately to HPLC purification.

Protocol 2: Reverse-Phase HPLC Purification

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 50 mM Triethylammonium Acetate (TEAA) buffer, pH 6.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-35 min: 5% to 50% B (linear gradient)

  • 35-40 min: 50% to 95% B (wash)

  • 40-45 min: 95% to 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 260 nm (for the adenine ring of CoA).

• Procedure: Inject the quenched reaction mixture. Collect fractions corresponding to the product peak. Pool the relevant fractions, flash-freeze in liquid nitrogen, and lyophilize to obtain the purified product as a white powder.

References

• Peter, D., Vögeli, B., Cortina, N. S., & Erb, T. (2016). A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters. Molecules. [Link]

• Cantu, D. C., et al. (2011). Thioesterase enzyme families: Functions, structures, and mechanisms. Protein Science. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Cash, S. O., et al. (2022). Metabolic engineering strategies to produce medium-chain oleochemicals via acyl-ACP:CoA transacylase activity. Communications Biology. [Link]

• Rovida, S., et al. (2025). A Multi-Functional Heterogeneous Biocatalyst for the Oxygen-Free Oxidative Condensation of Primary Alcohols into β-Hydroxy Acid. Journal of the American Chemical Society. [Link]

• Koehn, J. T., et al. (2023). Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes. International Journal of Molecular Sciences. [Link]

• Osumi, T., Hashimoto, T., & Ui, N. (1980). Purification and properties of acyl-CoA oxidase from rat liver. Journal of Biochemistry. [Link]

• ResearchGate. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism. [Link]

• Prier, C. K., & Al-abed, Y. (2025). Chemoenzymatic synthesis. Communications Chemistry. [Link]

• AZoM. (2024). Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis. [Link]

• PCR Biosystems. My results show a very low yield. What trouble-shooting suggestions do you have? [Link]

• ResearchGate. Synthesis of (R)- and (S)-3-hydroxynonanoic acid derivatives: primary... [Link]

• Gerbling, H., & Gerhardt, B. (1988). Plant acyl-CoA oxidase. Purification, characterization, and monomeric apoprotein. Plant Physiology. [Link]

• Yalcin, T., & Uslu, B. (2003). Analytical methods for the quantitative determination of 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitors in biological samples. Journal of Chromatography B. [Link]

• Chen, X., et al. (2015). A Futile Metabolic Cycle of Fatty Acyl Coenzyme A (Acyl-CoA) Hydrolysis and Resynthesis in Corynebacterium glutamicum and Its Disruption Leading to Fatty Acid Production. Applied and Environmental Microbiology. [Link]

• Faergeman, N. J., & Knudsen, J. (1997). Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling. Biochemical Journal. [Link]

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• 6. Thioesterase enzyme families: Functions, structures, and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Chemoenzymatic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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"3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" stability and degradation issues

Welcome to the technical support resource for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and degradation of this important molecule. As a branched-chain 3-hydroxy long-chain fatty acyl-CoA, its unique structure presents specific handling considerations that are critical for experimental success.

This document is structured to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your research.

Part 1: Understanding the Molecule and Its Instability

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a key intermediate in various metabolic pathways, and its accurate quantification is crucial for many areas of research. However, like all acyl-CoA thioesters, it is susceptible to degradation, which can significantly impact experimental outcomes. The primary modes of degradation are chemical hydrolysis and enzymatic cleavage.

Frequently Asked Questions (FAQs)

Q1: What are the main reasons for the degradation of my 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA samples?

A1: The degradation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, like other acyl-CoA molecules, is primarily due to the inherent reactivity of its thioester bond. The two main culprits are:

• Chemical Hydrolysis: The thioester bond is susceptible to hydrolysis, particularly in aqueous solutions. This process is significantly influenced by pH and temperature.

• Enzymatic Degradation: Biological samples contain enzymes called acyl-CoA thioesterases (ACOTs) that specifically cleave the thioester bond, releasing coenzyme A and the corresponding free fatty acid. This is a major concern during sample preparation and extraction if these enzymes are not properly inactivated.

Q2: How does pH affect the stability of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA?

A2: The pH of the solution is a critical factor in maintaining the integrity of the thioester bond.

• Alkaline pH (pH > 7.0): Basic conditions markedly accelerate the chemical hydrolysis of the thioester bond.

• Strongly Acidic pH (pH < 4.0): While more stable than in alkaline conditions, strongly acidic environments can also promote hydrolysis.

• Optimal pH Range: For maximum stability in aqueous solutions, a slightly acidic pH of 4.0 to 6.8 is recommended.

Q3: What is the impact of temperature on the stability of this molecule?

A3: Elevated temperatures increase the rate of both chemical hydrolysis and enzymatic degradation. Therefore, it is crucial to keep samples cold during all experimental procedures. Studies on the activity of 3-hydroxyacyl-CoA dehydrogenase, an enzyme involved in the metabolism of these molecules, show a clear temperature dependency.[1]

Q4: Are there specific enzymes I should be concerned about in my samples?

A4: Yes, acyl-CoA thioesterases (ACOTs) are a family of enzymes that hydrolyze fatty acyl-CoA molecules.[2] These are present in various cellular compartments and can rapidly degrade your target molecule if not inactivated during sample preparation.

Part 2: Troubleshooting Guide

This section addresses common problems encountered during the handling and analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Issue 1: Low or No Recovery of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA Post-Extraction

This is a frequent issue, often pointing to degradation during the sample preparation workflow.

• Potential Cause 1: Enzymatic Activity.

  • Scientific Rationale: Acyl-CoA thioesterases in your biological sample are likely active and degrading your molecule of interest. Rapid and effective inactivation of these enzymes is paramount.

  • Solution:

    • Work quickly and keep your samples on ice at all times.

    • Homogenize tissues or cells in an ice-cold, acidic buffer (e.g., 100 mM KH2PO4, pH 4.9) to inhibit thioesterase activity.

    • Incorporate organic solvents like methanol or acetonitrile in your initial extraction steps to precipitate and denature proteins, including degradative enzymes.

• Potential Cause 2: Chemical Hydrolysis due to Incorrect pH.

  • Scientific Rationale: As detailed in the FAQ, the thioester bond is labile outside of a slightly acidic pH range.

  • Solution:

    • Verify the pH of all buffers and solutions used in your extraction and analysis.

    • Maintain a pH between 4.0 and 6.8 throughout your workflow.

    • When possible, use solvents like methanol for reconstitution, as they can offer better stability than purely aqueous solutions.

• Potential Cause 3: Suboptimal Storage Conditions.

  • Scientific Rationale: Improper storage, even for short periods, can lead to significant degradation.

  • Solution:

    • Short-Term Storage (e.g., in an autosampler): Maintain the temperature at 4°C and analyze samples as quickly as possible. For enhanced stability, reconstitute samples in a methanol/buffer mixture.

    • Long-Term Storage: Store samples as dry pellets at -80°C. If storing in solution, use a slightly acidic buffer (pH 4.0-6.0), aliquot to avoid repeated freeze-thaw cycles, and store at -80°C.

Issue 2: Inconsistent Quantification and Poor Reproducibility

Inconsistent results are often a symptom of variable degradation between samples.

• Potential Cause: Inconsistent Handling Procedures.

  • Scientific Rationale: Minor variations in the time samples spend at room temperature, the speed of enzyme inactivation, or the pH of solutions can lead to different levels of degradation, resulting in poor reproducibility.

  • Solution:

    • Standardize your workflow meticulously. Ensure all samples are processed for the same duration and under identical conditions.

    • Prepare fresh solutions and buffers for each experiment to avoid pH drift or contamination.

    • Consider the use of an internal standard to account for sample-to-sample variation in extraction efficiency and degradation.

Visualizing Degradation Pathways

The following diagram illustrates the primary degradation pathways for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Caption: Primary degradation routes for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Part 3: Experimental Protocols and Best Practices

To ensure the integrity of your 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA samples, adhere to the following protocols.

Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
pH for Extraction	4.9	Inhibits thioesterase activity and minimizes chemical hydrolysis.
pH for Storage/Analysis	4.0 - 6.8	The thioester bond is most stable in this slightly acidic range.
Extraction Temperature	4°C (On Ice)	Minimizes enzymatic degradation and slows chemical hydrolysis.[3]
Short-Term Storage	4°C (in autosampler)	Reduces degradation during analytical runs.
Long-Term Storage	-80°C (as dry pellet)	Essential for preserving sample integrity over time.[3]
Reconstitution Solvent	Methanol or 50% Methanol / 50% Buffer (pH 4.0-6.0)	Methanol can offer improved stability over purely aqueous solutions.

Protocol: Extraction of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from Biological Samples

This protocol is a general guideline and may require optimization for your specific sample type.

• Sample Collection: Collect tissue or cell samples and immediately freeze them in liquid nitrogen to halt enzymatic activity.

• Homogenization:

  • Weigh the frozen sample and add it to a pre-chilled tube containing an ice-cold extraction buffer (e.g., 100 mM KH2PO4, pH 4.9).

  • Homogenize the sample thoroughly using a suitable method (e.g., probe sonicator, bead beater) while keeping the tube on ice.

• Protein Precipitation and Liquid-Liquid Extraction:

  • Add ice-cold acetonitrile to the homogenate to precipitate proteins.

  • Vortex vigorously and centrifuge at a high speed (e.g., 14,000 x g) at 4°C.

  • Collect the supernatant, which contains the acyl-CoAs.

• Drying and Reconstitution:

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried pellet in a suitable solvent (e.g., 50% methanol in a slightly acidic buffer) for analysis.

Experimental Workflow Diagram

Caption: Recommended workflow for extracting 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

References

• Yang, S. Y. (2005). 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. FEBS Journal, 272(19), 4874-83. [Link]

• Hale, D. E., Thorpe, C., & Powell, C. K. (1997). Stability of long-chain and short-chain 3-hydroxyacyl-CoA dehydrogenase activity in postmortem liver. Clinical Chemistry, 43(2), 273-8. [Link]

• Li, X., Niu, Y., Cui, X., & Gao, Y. (2020). The effects of temperature on the activity of 3-hydroxyacyl-CoA dehydrogenase in R. pedestris. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability of long-chain and short-chain 3-hydroxyacyl-CoA dehydrogenase activity in postmortem liver [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Incorporation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for a common yet complex challenge: the low incorporation of the non-canonical extender unit, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , into polyketide backbones. As your application scientist, my goal is to move beyond simple protocols and delve into the mechanistic reasoning behind these challenges, providing you with logical, actionable solutions to advance your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the use of this specific, non-canonical acyl-CoA derivative in engineered biosynthetic systems.

Q1: What is 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and why is its incorporation challenging?

A: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a specialized acyl-coenzyme A thioester. In the context of biosynthetic engineering, it serves as an "extender unit" for modular polyketide synthases (PKSs). PKSs are enzymatic assembly lines that build complex natural products, many of which are medically important. The challenge arises because this molecule is "non-canonical"—it is not a standard building block like malonyl-CoA or methylmalonyl-CoA. The Acyltransferase (AT) domain of a PKS module, which acts as the gatekeeper for selecting extender units, often has strict substrate specificity.[1] Low incorporation is typically a direct result of the native AT domain's inability to efficiently recognize and load this unusual substrate onto the acyl carrier protein (ACP).

Q2: Beyond enzyme specificity, what other factors can limit the incorporation of a non-native extender unit?

A: Successful incorporation is a multi-faceted problem. Beyond the critical AT domain specificity, several other factors can create bottlenecks:

• Substrate Bioavailability: The intracellular concentration of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA may be insufficient. If it's produced by an engineered precursor pathway, that pathway could be inefficient. If it's fed exogenously, cellular uptake or intracellular stability might be poor.

• Protein-Protein Interactions: Modular PKSs rely on precise, transient interactions between domains (e.g., ACP and Ketosynthase [KS]). Introducing a novel substrate can sometimes alter the conformation of the ACP-bound chain in a way that hinders its interaction with the downstream KS domain, stalling the entire assembly line.[2][3]

• Downstream Catalytic Inefficiency: Even if the novel unit is successfully loaded, subsequent domains (e.g., Ketoreductase [KR], Dehydratase [DH]) may process the modified polyketide chain inefficiently, creating a kinetic bottleneck.

• Metabolic Burden: Overexpression of large PKS modules and precursor pathways can place significant stress on the host organism, depleting essential resources (like ATP and NADPH) and leading to a global reduction in productivity.[4]

Part 2: Troubleshooting Guide for Low Incorporation

This guide is structured around the primary symptom you are likely observing: a low titer of your desired final product.

Issue: Final product titer is significantly lower than expected or undetectable.

This is the most common issue. The first step is to diagnose the root cause by systematically investigating the potential failure points.

Caption: Troubleshooting workflow for low product yield.

Diagnostic Protocol 1: Quantifying the Intracellular Acyl-CoA Pool

Rationale: Before modifying the PKS enzyme, you must confirm that its substrate is available. A common error is to assume the precursor pathway is functional without direct measurement.[5] This protocol uses liquid chromatography-mass spectrometry (LC-MS) to quantify 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from cell lysates.

Step-by-Step Methodology:

• Cell Culture: Grow your engineered host strain (e.g., E. coli, S. cerevisiae) under production conditions. Include a negative control strain that does not have the precursor pathway.

• Metabolite Quenching & Extraction:

  • Rapidly harvest a defined cell mass (e.g., 10 OD₆₀₀ units).

  • Quench metabolic activity by immediately resuspending the cell pellet in a cold (-20°C) extraction solvent (e.g., 60% acetonitrile, 20% methanol, 20% water with 0.1 M formic acid).

  • Lyse the cells using bead beating or sonication, keeping the sample on ice.

  • Centrifuge at high speed (e.g., 17,000 x g) for 10 minutes at 4°C to pellet cell debris.

• Sample Analysis:

  • Transfer the supernatant to an LC-MS vial.

  • Analyze the sample using a C18 reverse-phase column with a gradient of mobile phase A (water with 10 mM ammonium acetate) and mobile phase B (acetonitrile/methanol with 10 mM ammonium acetate).

  • Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. You will need to determine the specific parent/fragment ion transitions for your target molecule. A chemically or enzymatically synthesized standard is invaluable for this.[6]

Interpreting the Results:

Result	Potential Cause	Next Step
No or low peak for the target acyl-CoA.	Inefficient precursor biosynthesis or degradation of the compound.	Focus on optimizing the precursor pathway. This may involve promoter tuning, ribosome binding site engineering, or addressing pathway bottlenecks.[7]
Strong peak for the target acyl-CoA.	The substrate is available, strongly suggesting the PKS module itself is the bottleneck.	Proceed to Diagnostic Protocol 2 and consider PKS engineering strategies.

Corrective Strategy 1: Engineering the Acyltransferase (AT) Domain

Rationale: If the substrate is present but not being incorporated, the AT domain is the primary target for engineering. The goal is to alter its binding pocket to better accommodate the non-canonical substrate. This can be approached by rational mutagenesis or by swapping the entire domain.[4][8]

Caption: PKS module function highlighting the AT selection bottleneck.

Option A: Site-Directed Mutagenesis of the AT Domain

This involves identifying key residues in the AT binding pocket and mutating them to create more space or favorable interactions for the novel substrate.

Step-by-Step Methodology:

• Homology Modeling: If no crystal structure exists for your AT domain, generate a homology model using a server like SWISS-MODEL, based on a template with a known structure.

• Binding Pocket Analysis: Identify the amino acid residues lining the substrate binding channel. These are your primary targets for mutagenesis.

• Mutant Design: Rationally select mutations. For example, replace bulky residues (Trp, Tyr, Phe) with smaller ones (Ala, Gly, Ser) to create space for the dimethyl branches of your substrate.

• Library Creation & Screening:

  • Use PCR-based methods to create a small library of AT mutants.

  • Clone these mutants back into your PKS expression vector.

  • Transform into your production host and screen individual clones for product formation using LC-MS or a relevant bioassay.

Option B: AT Domain Swapping

This more drastic approach involves replacing the entire native AT domain with one from a different PKS that is known to accept a structurally similar or branched substrate.

Step-by-Step Methodology:

• Domain Identification: Use bioinformatics tools to identify the precise boundaries of the AT domain within your PKS module. The linker regions connecting domains are critical for proper function.[2]

• Donor Domain Selection: Search literature and databases for PKS modules that incorporate branched-chain extender units. The AT domain from such a module is a potential donor.

• Chimeric PKS Construction: Use Gibson assembly or a similar cloning method to precisely replace the native AT domain with the donor domain. Pay close attention to the linker regions, as improper junctions are a common cause of failure.[4]

• Testing and Evaluation: Express the chimeric PKS in your host and test for product formation. Be aware that domain swapping often leads to a significant initial drop in activity, which may require further optimization.[8]

Part 3: In Vitro Validation Protocol

Rationale: To definitively prove that your engineered PKS is functional and that substrate incorporation is the issue, an in vitro assay using purified components provides the cleanest data, free from the complexities of cellular metabolism.

Step-by-Step Methodology:

• Protein Expression and Purification:

  • Express and purify your wild-type and engineered PKS modules (e.g., via His-tags).

  • Express and purify the required phosphopantetheinyl transferase (PPTase) to activate the ACP domain in vitro.

• Enzymatic Synthesis of Substrate: If not commercially available, synthesize 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA using established chemo-enzymatic methods.[6] You will also need the "starter" unit, typically as an N-acetylcysteamine (SNAC) thioester.

• In Vitro Reaction Setup:

  • Combine purified PKS, PPTase, Coenzyme A, ATP, MgCl₂, starter unit-SNAC, and your novel extender unit-CoA in a suitable buffer.

  • Include a positive control reaction using the native extender unit (e.g., methylmalonyl-CoA).

  • Include a negative control with no extender unit.

• Analysis: Incubate the reaction, then quench and analyze the products by LC-MS.

Expected Outcomes and Interpretation:

Wild-Type PKS + Novel Substrate	Engineered PKS + Novel Substrate	Conclusion
Low/No Product	High Product	Success! Your AT engineering was effective.
Low/No Product	Low/No Product	The problem may lie outside the AT domain (e.g., KS domain compatibility) or the protein may be misfolded.[3]
High Product (Control)	High Product (Control)	Confirms both purified enzymes are active, validating the results with the novel substrate.

By systematically applying these diagnostic and corrective strategies, you can move from frustratingly low yields to a robust and productive biosynthetic system.

References

• Hertweck, C. (2018). Engineering strategies for rational polyketide synthase design. Natural Product Reports. Available at: [Link]

• Ittycheriah, I. P., et al. (2021). Towards Precision Engineering of Canonical Polyketide Synthase Domains: Recent Advances and Future Prospects. MDPI. Available at: [Link]

• Haines, A. S., et al. (2013). Recent advances in the biosynthesis of unusual polyketide synthase substrates. Natural Product Reports. Available at: [Link]

• Yuzawa, S., & Katz, L. (2015). Engineered polyketides: Synergy between protein and host level engineering. Biotechnology and Bioengineering. Available at: [Link]

• Khosla, C., et al. (2014). Assembly Line Polyketide Synthases: Mechanistic Insights and Unsolved Problems. Biochemistry. Available at: [Link]

• Drienovská, I., & Budisa, N. (2021). Residue-Specific Incorporation of Noncanonical Amino Acids in Auxotrophic Hosts: Quo Vadis?. Chemical Reviews. Available at: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. Available at: [Link]

• Reddit r/Chempros. (2023). What are some common causes of low reaction yields?. Available at: [Link]

• Jackson, D. R., et al. (2021). Noncanonical Amino Acids in Biocatalysis. Chemical Reviews. Available at: [Link]

• GL CHEMTEC. (2024). How to Overcome Challenges in Complex Natural Product Synthesis. Available at: [Link]

• Ahern, C. A., et al. (2015). Incorporation of Non-Canonical Amino Acids. Methods in Molecular Biology. Available at: [Link]

• Minkler, J. E., et al. (2018). Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism. Analytical Biochemistry. Available at: [Link]

• Wang, Y., et al. (2023). Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs) and the Methods of ncAAs Incorporation into Proteins. MDPI. Available at: [Link]

• de Bernonville, T. D., et al. (2021). Identifying Missing Biosynthesis Enzymes of Plant Natural Products. Trends in Biotechnology. Available at: [Link]

• Albayrak, L., & Swartz, J. R. (2013). Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. Methods in Molecular Biology. Available at: [Link]

• Kallscheuer, N., & Marienhagen, J. (2016). A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters. MDPI. Available at: [Link]

• Clomburg, J. M., et al. (2022). Metabolic engineering strategies to produce medium-chain oleochemicals via acyl-ACP:CoA transacylase activity. Nature Communications. Available at: [Link]

• Yun, S., et al. (2022). A (S)-3-Hydroxybutyrate Dehydrogenase Belonging to the 3-Hydroxyacyl-CoA Dehydrogenase Family Facilitates Hydroxyacid Degradation in Anaerobic Bacteria. Journal of Bacteriology. Available at: [Link]

• Liu, T., & Khosla, C. (2010). A seven-enzyme in vitro cascade to (3R)-3-hydroxybutyryl-CoA. Organic & Biomolecular Chemistry. Available at: [Link]

• Hügler, M., et al. (2002). Identifying the missing steps of the autotrophic 3-hydroxypropionate CO2 fixation cycle in Chloroflexus aurantiacus. Journal of Bacteriology. Available at: [Link]

• PubChem. 3(S)-Hydroxy-2(S),6-dimethyl-heptanoyl-CoA. Available at: [Link]

• Gulevich, A. Y., et al. (2023). Biosynthesis of C4–C8 3-Hydroxycarboxylic Acids from Glucose through the Inverted Fatty Acid β-Oxidation by Metabolically Engineered Escherichia coli. MDPI. Available at: [Link]

• Horowitz, D. M., & Sanders, J. K. (1994). Production of Chiral (R)-3-Hydroxyoctanoic Acid Monomers, Catalyzed by an Extracellular Depolymerase of Pseudomonas fluorescens GK13, Is Enhanced by a Second Immobilized Enzyme. Applied and Environmental Microbiology. Available at: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Engineered polyketides: Synergy between protein and host level engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Troubleshooting [chem.rochester.edu]
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• 7. researchgate.net [researchgate.net]
• 8. Engineering strategies for rational polyketide synthase design - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Welcome to the technical support guide for the purification of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This document is designed for researchers, scientists, and drug development professionals who are working with this and similar long-chain hydroxy acyl-CoA thioesters. As a complex molecule with a chemically sensitive thioester bond, its purification presents unique challenges. This guide provides in-depth, experience-based answers to common problems, focusing on the underlying scientific principles to empower you to optimize your purification strategy.

Part 1: Frequently Asked Questions - Critical Stability & Handling

This section addresses the most fundamental challenge in working with any acyl-CoA: preventing degradation. The thioester bond is susceptible to both chemical and enzymatic hydrolysis, making careful handling paramount for success.

Q1: My acyl-CoA sample seems to be degrading rapidly, leading to low yields. What are the primary causes?

A: Degradation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, like all acyl-CoAs, is primarily driven by two mechanisms:

• Chemical Hydrolysis: The thioester bond is inherently less stable than an oxygen ester bond and is highly susceptible to nucleophilic attack, particularly by hydroxide ions under neutral to alkaline conditions.[1] Maintaining a slightly acidic environment is the most critical factor in preventing this non-enzymatic cleavage.

• Enzymatic Degradation: Cell lysates and tissue homogenates are rich in thioesterase enzymes, which rapidly hydrolyze acyl-CoAs as part of normal metabolic regulation.[2] To prevent this, it is crucial to work quickly, maintain low temperatures at all times, and incorporate metabolic quenching steps (e.g., using ice-cold methanol) at the very beginning of your extraction protocol.[3]

Q2: What is the optimal pH range for my buffers during purification and for final storage?

A: The stability of the acyl-CoA thioester bond is highly pH-dependent.

• Optimal Range: The bond is most stable in a slightly acidic pH range of 4.0 to 6.8 .[3] Many successful protocols for long-chain acyl-CoA extraction specifically use buffers at pH 4.9.[4]

• Alkaline Conditions (pH > 7.0): Avoid alkaline conditions rigorously. Basic pH significantly accelerates the rate of chemical hydrolysis, leading to rapid sample loss.[3]

• Strongly Acidic Conditions (pH < 4.0): While preferable to alkaline conditions, very strong acidity can also promote hydrolysis, albeit at a slower rate.[3]

Therefore, all buffers used during homogenization, extraction, and chromatography should be maintained within the 4.0-6.8 range.

Q3: What are the recommended temperature and storage conditions for my compound?

A: Temperature control is non-negotiable for maintaining the integrity of your acyl-CoA.

Condition	Temperature	Rationale & Best Practices
Sample Preparation	4°C (On Ice)	All extraction and purification steps should be performed on ice or in a cold room to minimize both enzymatic activity and the rate of chemical hydrolysis.[3]
Short-Term Storage	4°C (Autosampler)	For immediate analysis (e.g., in an LC-MS autosampler), maintain samples at 4°C. However, be aware that some degradation can still occur over 24 hours. Analyze samples as quickly as possible after preparation.[3]
Long-Term Storage	-80°C	For long-term preservation, samples should be stored as dry pellets or lyophilized powder at -80°C.[3] Avoid repeated freeze-thaw cycles.

Q4: What solvent should I use to reconstitute my purified, dried 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA?

A: The choice of reconstitution solvent significantly impacts stability. While aqueous buffers are necessary for many biological assays, they are not ideal for storage. Methanol has been shown to provide the best stability for acyl-CoAs over a 24-hour period in an autosampler.[3]

• For Analysis (LC-MS): Reconstitute in a solution such as 50% methanol or 60% acetonitrile, often with a small amount of acid (e.g., 0.1% formic acid) to maintain an acidic pH.[3][5]

• For Storage: If an aqueous solution is required, use a slightly acidic buffer (pH 4.0-6.8) and store at -80°C in small aliquots to prevent multiple freeze-thaw cycles. Storing as a dry pellet remains the best option for long-term stability.[3]

Part 2: Troubleshooting Guide - Chromatographic Purification

Purifying long-chain acyl-CoAs typically involves a multi-step process to remove salts, unreacted starting materials, and other cellular lipids. A common workflow involves initial extraction, followed by Solid-Phase Extraction (SPE) for sample cleanup and concentration, and finally Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for final polishing.

General Purification Workflow

Caption: Recommended workflow for acyl-CoA purification emphasizing stability checkpoints.

Q1: I'm experiencing low recovery of my compound after Solid-Phase Extraction (SPE). What are the likely causes?

A: Low SPE recovery for a long-chain acyl-CoA is often related to improper binding or elution. Here's how to troubleshoot:

• Incomplete Binding: Your molecule is amphipathic, with a long hydrophobic tail and a polar CoA headgroup. For reverse-phase SPE (e.g., C18), binding is driven by the acyl chain. Ensure your sample is loaded in a high-aqueous environment to promote hydrophobic interaction with the stationary phase. Loading in a high-organic solvent will cause the compound to pass through without binding.

• Premature Elution (Wash Step): During the wash step (intended to remove polar impurities like salts), the organic content of the wash solvent may be too high, causing your compound of interest to "bleed" from the column. Reduce the percentage of organic solvent (e.g., methanol or acetonitrile) in your wash buffer.

• Incomplete Elution: The long dimethyl-nonanoyl chain can bind very strongly to C18 media. Your elution solvent may not be strong enough. A standard elution solvent is methanol or acetonitrile. Some protocols use 2-propanol in the elution buffer, as it is a stronger solvent for eluting hydrophobic compounds.[4] Ensure you use a sufficient volume of elution solvent.

• Alternative Sorbents: If C18 is not performing well, consider specialized SPE cartridges. One reported method uses 2-(2-pyridyl)ethyl-functionalized silica gel, which may offer different selectivity and improved recovery for acyl-CoAs.[5]

Q2: My final product shows co-eluting impurities after RP-HPLC. How can I improve the separation?

A: Achieving baseline separation is key to high purity. If you see co-eluting species, consider these strategies:

• Optimize the Gradient: This is the most powerful tool. A shallow gradient provides better resolution. Decrease the rate of change of your organic solvent (Solvent B) over time (e.g., change from 1%/min to 0.5%/min) in the region where your compound elutes.

• Change the Organic Solvent: Acetonitrile and methanol have different selectivities. If you are using acetonitrile, try a run with methanol as the organic modifier, and vice-versa. Acetonitrile is generally a stronger solvent and provides sharper peaks, but methanol can alter elution order and resolve difficult peaks.

• Adjust the pH of the Mobile Phase: While you must stay within the 4.0-6.8 range for stability, small pH adjustments can change the ionization state of impurities, altering their retention time. Ensure your mobile phase buffer (e.g., potassium phosphate or ammonium acetate) is consistent and accurately prepared.[4][6]

• Check Column Integrity: Poor peak shape (e.g., tailing or fronting) can indicate a void in the column packing. Perform a column performance test with a standard compound.

Troubleshooting Decision Tree: Low Final Yield

Caption: A decision tree to diagnose the cause of low purification yield.

Part 3: Experimental Protocols

These protocols are adapted from established methods for long-chain acyl-CoA purification and should be optimized for your specific experimental conditions.[4][5]

Protocol 1: Solid-Phase Extraction (SPE) Cleanup

This protocol is designed to desalt and concentrate the acyl-CoA from a crude tissue or cell extract.

• Column Conditioning: Condition a C18 SPE cartridge (e.g., 100-200 mg) by washing sequentially with 3 mL of methanol, followed by 3 mL of water, and finally equilibrating with 3 mL of 100 mM KH2PO4 buffer, pH 4.9. Do not let the column run dry.

• Sample Loading: Dilute your crude extract (from the solvent extraction step) with the KH2PO4 buffer (pH 4.9) to reduce the organic content to <5%. Load the diluted sample onto the conditioned SPE cartridge at a slow flow rate (~1 mL/min).

• Wash Step: Wash the column with 5 mL of the KH2PO4 buffer (pH 4.9) to remove salts and other highly polar impurities. Follow with a second wash using 2 mL of 10% methanol in water to remove less polar impurities.

• Elution: Elute the 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from the cartridge using 2-3 mL of 80% methanol or a solvent mixture containing 2-propanol for higher recovery.[4] Collect the eluate in a low-binding microfuge tube.

• Drying: Immediately dry the eluate using a vacuum concentrator (SpeedVac). Store the resulting pellet at -80°C until ready for HPLC purification.

Protocol 2: RP-HPLC Purification

This protocol provides high-resolution separation of the target compound.

• Sample Preparation: Reconstitute the dried pellet from the SPE step in 100-200 µL of the initial mobile phase condition (e.g., 95% Solvent A, 5% Solvent B). Centrifuge at high speed for 5 minutes at 4°C to pellet any insoluble material.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Solvent A: 75 mM KH2PO4, pH 4.9.[4]

  • Solvent B: Acetonitrile.[4]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: 260 nm (for the adenine base of CoA).

• Gradient Elution:

  • 0-5 min: 5% B (Isocratic)

  • 5-35 min: Linear gradient from 5% to 70% B

  • 35-40 min: Linear gradient from 70% to 95% B (Column Wash)

  • 40-45 min: 95% B (Isocratic)

  • 45-50 min: Return to 5% B and re-equilibrate.

• Fraction Collection: Collect fractions corresponding to the major peak observed at 260 nm. Keep fractions on ice.

• Post-Purification: Pool the pure fractions. Immediately freeze and lyophilize or dry in a vacuum concentrator. Store the final pure compound as a dry pellet at -80°C.

Part 4: Purity Assessment

Q1: How do I confirm the purity and verify the identity of my final product?

A: A combination of methods is required for confident characterization.

• Purity by HPLC-UV: Re-inject a small amount of your final purified material onto your HPLC system. A pure sample should yield a single, sharp, symmetrical peak when monitored at 260 nm. Purity can be estimated by integrating the peak area of your compound relative to the total area of all peaks. A purity of >95% is typically desired.

• Identity by Mass Spectrometry (LC-MS): This is the gold standard for identity confirmation. The molecular weight of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is substantial, and high-resolution mass spectrometry will provide an accurate mass measurement of the parent ion, confirming its elemental composition. Fragmentation analysis (MS/MS) can further confirm the structure by showing characteristic losses of the CoA moiety.

References

• BenchChem. (n.d.). preventing degradation of thioester bonds in acyl-CoA analysis.
• Human Metabolome Database. (2013). Showing metabocard for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161).
• MedchemExpress. (n.d.). 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-coenzyme A).
• Minkler, P. E., Ingalls, S. T., & Hoppel, C. L. (n.d.). An improved method for tissue long-chain acyl-CoA extraction and analysis. PubMed.
• ResearchGate. (n.d.). Synthesis of acyl-CoA thioesters | Request PDF.
• PubChem. (n.d.). 3-hydroxypropanoyl-CoA(4-).
• Boyce, S. G., & Lueking, D. R. (n.d.). Purification and properties of acyl coenzyme A thioesterase II from Rhodopseudomonas sphaeroides. PubMed.
• Kawaguchi, A., Yoshimura, T., & Okuda, S. (n.d.). Synthesis of acyl-CoA thioesters. Canadian Science Publishing.
• LibreTexts Chemistry. (2022). 21.8: Chemistry of Thioesters and Acyl Phosphates.
• SciSpace. (n.d.). Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards.
• El-Fakhri, M., & Middleton, B. (n.d.). Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths. PubMed.
• PubChem. (n.d.). 3-hydroxydocosanoyl-CoA.
• PubChem. (n.d.). 3-hydroxyoctadecanoyl-CoA(4-).
• MedchemExpress. (n.d.). 3-Oxo-4(R),8-dimethyl-nonanoyl-CoA.
• Cantu, D. C., et al. (2019). Thioesterase enzyme families: Functions, structures, and mechanisms. PubMed Central.
• The Pathogenesis of Very Long-Chain Acyl-CoA Dehydrogenase Deficiency. (2020). PMC.
• Kawaguchi, A., et al. (1980). A New Method for the Preparation of Acyl-CoA Thioesters. J-Stage.
• ResearchGate. (n.d.). Novel isolation procedure for short-, medium-, and long-chain acyl-coenzyme A esters from tissue | Request PDF.

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Optimizing fermentation conditions for "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" production

Document ID: TSC-2026-01-HDN-CoA

Version: 1.0

Introduction

Welcome to the Technical Support Center for optimizing the production of complex polyketide precursors. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the fermentation of secondary metabolites. We will focus on the practical challenges and scientific principles behind maximizing the yield of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , a key extender unit in the biosynthesis of therapeutically important polyketides, such as the immunosuppressant rapamycin produced by Streptomyces hygroscopicus.[1][2]

This document provides in-depth, troubleshooting-oriented FAQs and detailed experimental protocols. Our approach is grounded in the understanding that successful fermentation is a multifactorial process, requiring a deep appreciation of the interplay between microbial physiology and biochemical pathways.

Section 1: Understanding the Biosynthetic Context

The target molecule, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, is not a final product but a critical building block—an extender unit—incorporated by a Type I Polyketide Synthase (PKS).[3][4] Its formation and availability are intrinsically linked to the primary metabolism of the host organism, which supplies the basic precursors. The overall biosynthetic pathway for a complex polyketide like rapamycin involves the assembly of multiple such extender units, initiated by a starter unit.[1][5]

Sources

• 1. Biosynthesis of rapamycin and its regulation: past achievements and recent progress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular and therapeutic insights of rapamycin: a multi-faceted drug from Streptomyces hygroscopicus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Polyketide Synthase Extender Units - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the biosynthesis of unusual polyketide synthase substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Troubleshooting mass spectrometry fragmentation of "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA"

Technical Support Center: Mass Spectrometry of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Welcome to the technical support guide for the mass spectrometric analysis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This document is designed for researchers, scientists, and drug development professionals encountering challenges in the structural elucidation and fragmentation of this complex, modified acyl-coenzyme A molecule. Here, we address common issues in a practical question-and-answer format, grounded in the principles of mass spectrometry and supported by established scientific literature.

Section 1: Understanding Your Analyte & Its Expected Behavior

Before troubleshooting, it is critical to understand the expected behavior of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in a mass spectrometer. The molecule consists of two key parts: the large, polar Coenzyme A (CoA) moiety and the modified C11 acyl chain. This structure dictates its fragmentation.

• Coenzyme A Moiety: The CoA portion (C₂₁H₃₆N₇O₁₆P₃S) is highly susceptible to fragmentation and produces a set of well-characterized, dominant ions. In positive ion mode, collision-induced dissociation (CID) typically results in a neutral loss of 507.0 Da (adenosine 3'-phosphate 5'-diphosphate) or the formation of a characteristic fragment ion at m/z 428.0365.[1][2]

• Acyl Chain: The 3-hydroxy-4,8-dimethyl-nonanoyl chain presents unique features:

  • A hydroxyl group at the C3 (β) position, which can readily lose water (18 Da).[3]

  • Methyl branches at C4 and C8, which create preferential sites for cleavage along the alkyl chain.[4]

Table 1: Calculated m/z of Precursor and Key Fragment Ions for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (Monoisotopic Mass [M]: 935.2823 Da)

Ion Species	Charge Mode	Calculated m/z	Description & Common Fragmentation Pathway
Precursor Ions
[M+H]⁺	Positive	936.2896	Protonated molecule, often the target for MS/MS.
[M+Na]⁺	Positive	958.2715	Sodiated adduct, common and can alter fragmentation.[5]
[M-H]⁻	Negative	934.2750	Deprotonated molecule, useful for alternative fragmentation.[6][7]
Key Fragment Ions (from [M+H]⁺)
[M+H - H₂O]⁺	Positive	918.2790	Neutral loss of water from the 3-hydroxy group.
[Acyl chain + H]⁺	Positive	429.2944	Product ion retaining the acyl chain after neutral loss of the CoA phosphoadenosine moiety (C₂₁H₃₂N₇O₁₁P₂S, 658.1 Da). A related Z-ion is often seen.[7]
[M+H - 507.0]⁺	Positive	429.2944	Characteristic neutral loss of adenosine 3'-phosphate 5'-diphosphate from the CoA tail.[1][8]
Adenosine diphosphate fragment	Positive	428.0365	Common fragment from the CoA moiety.[1][2]
Pantetheine-P fragment	Positive	261.1	Fragment corresponding to the phosphopantetheine portion.[7]
Adenine fragment	Positive	136.0	Fragment corresponding to the adenine base.[2][7]

Section 2: Troubleshooting Guide & FAQs

Q1: I am not seeing my precursor ion, or the signal is extremely weak. What are the likely causes?

A1: Low signal intensity for the precursor ion is a common issue stemming from sample preparation, ionization efficiency, or instrument settings.

Core Issues & Solutions:

• Ionization Mode: Acyl-CoAs can be analyzed in both positive and negative ion modes. While positive mode ([M+H]⁺) is frequently used and provides characteristic CoA fragments, negative mode ([M-H]⁻) can sometimes offer better sensitivity due to the phosphate groups.[6][7][9] It is advisable to test both modes.

• Adduct Formation: In positive mode, your analyte may preferentially form sodium ([M+Na]⁺) or potassium ([M+K]⁺) adducts instead of the expected protonated molecule ([M+H]⁺).[5] This is especially true if glassware is not properly cleaned or if solvents contain trace metal contaminants. These adducts can split the signal and may fragment differently. Look for ions at M+22 and M+38 relative to your expected [M+H]⁺.

• In-Source Fragmentation (ISF): Acyl-CoAs can be fragile. High source temperatures or aggressive ion transfer settings (e.g., Funnel RF levels) can cause the molecule to fragment before it even reaches the mass analyzer.[10][11] This leads to a weak precursor signal and an abundance of fragment ions in your MS1 spectrum.

• Sample Purity & Concentration: Contaminants like salts or detergents can suppress the ionization of your target molecule. Ensure your sample is clean and reconstituted in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Troubleshooting Workflow: Low Precursor Ion Signal

Below is a systematic workflow to diagnose and resolve low signal intensity.

Caption: A systematic workflow for troubleshooting low precursor ion signal.

Q2: My MS/MS spectra are dominated by CoA fragments (e.g., m/z 428), giving me little information about the acyl chain. How can I fix this?

A2: This is the most common challenge in acyl-CoA analysis.[12] The charge is readily retained by the stable adenosine headgroup, making its fragments highly abundant. The goal is to manipulate the fragmentation process to favor the formation of ions that retain the acyl chain.

Strategies for Enhancing Acyl Chain Fragments:

• Optimize Collision Energy: The fragmentation pattern is highly dependent on collision energy.

  • Low Energy: At very low collision energies, you may see insufficient fragmentation.

  • High Energy: At high energies, you may shatter the molecule into its most stable, smallest components (like the m/z 136 adenine ion), losing the larger, more informative acyl chain fragments.

  • Solution: Perform a collision energy ramp or a series of experiments at stepped collision energies (e.g., from 15 eV to 45 eV in 5 eV increments) to find the "sweet spot" that produces the desired acyl-chain-containing ions (e.g., the Z-ion or the ion from the neutral loss of 507 Da).[7]

• Change Precursor Adduct: Different adducts fragment differently. While [M+H]⁺ is standard, sometimes sodiated adducts ([M+Na]⁺) can yield different and potentially more useful fragmentation patterns.[13][14] If you observe a stable sodium adduct, try isolating and fragmenting it.

• Switch to Negative Ion Mode: Fragmentation of the [M-H]⁻ precursor follows different pathways. This can sometimes produce more abundant ions that retain the acyl chain (often designated as X-ions), providing complementary information to the positive mode data.[7]

• Use Higher-Energy Collisional Dissociation (HCD): If your instrument is equipped with it (e.g., Orbitrap platforms), HCD can sometimes produce a richer fragmentation spectrum with more acyl-chain-specific ions compared to traditional collision-induced dissociation (CID) in an ion trap.

Q3: How do I confirm the specific structure, including the locations of the hydroxyl and methyl groups?

A3: Confirming the structure requires a detailed analysis of the acyl chain fragments. While the CoA fragments confirm the class of molecule, the low-mass ions and neutral losses from the acyl portion provide the fine structural details.

Expected Fragmentation for Structural Confirmation:

• 3-Hydroxy Group: The most direct evidence is a neutral loss of water (18.01 Da) from the precursor ion or from a major acyl-chain fragment. Additionally, β-hydroxy fatty acids are known to produce a characteristic fragment ion resulting from cleavage between C3 and C4.[3]

• 4-Methyl and 8-Methyl Groups: Branch points in an alkyl chain are preferred sites of cleavage.[4][15] You should look for fragment ions that correspond to cleavage at these specific locations. For example, cleavage between the C4-methyl and C5 carbons will produce a different ion than cleavage at a non-branched position.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Enzymatic Activity with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Welcome to the technical support center for researchers utilizing the specialized substrate, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This guide is designed for professionals in biochemistry, metabolic engineering, and drug development. It provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you enhance and maintain the activity of enzymes that metabolize this unique branched-chain acyl-CoA.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling and use of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and its associated enzymes.

Q1: My 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA substrate is showing signs of degradation. What is the optimal way to handle and store it?

A1: Acyl-CoA molecules, including your specific substrate, are susceptible to degradation primarily through the hydrolysis of their high-energy thioester bond.[1] Stability is critically dependent on pH and temperature.

• pH: The thioester bond is most stable in slightly acidic conditions. For maximal stability in aqueous solutions, maintain a pH between 4.0 and 6.8.[2] Alkaline conditions (pH > 7.0) significantly accelerate chemical hydrolysis.[2]

• Temperature: For long-term storage, acyl-CoA solutions or dry pellets should be kept at -80°C.[1][2] For short-term use, such as in an autosampler or on the bench, keep samples at 4°C. However, be aware that even at 4°C, significant degradation can occur within 24 hours.[2]

• Solvent: Reconstituting dry acyl-CoA in methanol can improve stability compared to purely aqueous solutions.[1][2] For working solutions, a buffered solvent like 50% methanol / 50% ammonium acetate (pH ~7) can be effective, but should be used promptly.[1]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as they accelerate degradation due to localized pH shifts as the solution freezes.[1] Prepare single-use aliquots to maintain sample integrity.

Q2: What general class of enzymes utilizes this substrate, and what are their typical cofactor requirements?

A2: A branched-chain hydroxyacyl-CoA like yours is typically a substrate for enzymes in the Acyl-CoA Dehydrogenase (ACAD) superfamily or may be an intermediate in a Fatty Acid Synthase (FAS) or Polyketide Synthase (PKS) pathway.[3][4][5]

• Acyl-CoA Dehydrogenases (ACADs): These enzymes catalyze the first step in each cycle of β-oxidation, introducing a double bond.[3] They are flavoproteins and have an absolute requirement for Flavin Adenine Dinucleotide (FAD) as a cofactor, which acts as an electron acceptor during the dehydrogenation reaction.[3][6] The presence of FAD is also critical for the structural stability of many ACADs.[6][7]

• Synthases/Reductases (FAS/PKS): If your enzyme is involved in the synthesis of a larger molecule, it may be a reductase domain. These domains often utilize Nicotinamide Adenine Dinucleotide Phosphate (NADPH) as a cofactor to provide reducing equivalents.[5][8]

Q3: I am using a purified recombinant enzyme. What are the best practices for maintaining its activity?

A3: Enzyme instability is a primary cause of failed experiments.[9] Proper handling is crucial.

• Storage: Store your enzyme at the recommended temperature (typically -80°C in a glycerol-containing buffer) and avoid repeated freeze-thaw cycles by preparing single-use aliquots.[9]

• Handling: Always keep the enzyme on ice when it is out of the freezer.[10] When preparing your assay, add the enzyme to the master mix last to minimize its time spent in a potentially suboptimal buffer environment before the reaction starts.[11]

• Positive Controls: If you suspect your enzyme is inactive, test it with a known, highly reactive substrate (if available) to confirm its catalytic competence.[9]

Troubleshooting Guide for In Vitro Enzyme Assays

This guide provides a systematic approach to diagnosing and solving common problems encountered during enzymatic assays.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Very Low Signal	1. Inactive/Degraded Enzyme: Improper storage or handling has led to loss of function.[9]	• Run a positive control with a known substrate to verify enzyme activity. • Prepare fresh single-use aliquots from a new stock. Ensure the enzyme is kept on ice at all times.[10]
2. Degraded Substrate (Acyl-CoA): The thioester bond has hydrolyzed due to improper pH, temperature, or multiple freeze-thaw cycles.[1][2]	• Prepare fresh substrate dilutions from a properly stored (-80°C) stock. • Verify the pH of your assay buffer is within the optimal range for acyl-CoA stability (pH 4.0-6.8).[2]
3. Missing or Insufficient Cofactors: The required cofactor (e.g., FAD, NADPH) is absent, degraded, or at a limiting concentration.[6]	• Ensure all required cofactors are included in the reaction mix at their optimal concentrations. • Prepare cofactor solutions fresh, as they can also be unstable.
4. Incorrect Assay Conditions: The buffer pH, ionic strength, or temperature is suboptimal for enzyme activity.[9][11]	• Perform a pH titration to find the enzyme's optimal pH. • Optimize the assay temperature. Note that while higher temperatures may increase activity, they can also decrease enzyme stability over time.[11]
High Background Signal	1. Substrate Instability: The acyl-CoA is spontaneously hydrolyzing or oxidizing, causing a signal in the absence of enzymatic activity.	• Run a "no-enzyme" control (containing all components except the enzyme) to quantify the rate of background signal generation.[10] Subtract this rate from your experimental values.
2. Contaminated Reagents: Buffers, cofactors, or the substrate itself may be contaminated with an interfering substance or a different enzyme.[9][12]	• Prepare all buffers and solutions with high-purity water and reagents. • Test individual reagents for their contribution to the background signal.
Poor Reproducibility / High Well-to-Well Variability	1. Pipetting Inaccuracy: Inconsistent volumes, especially of the enzyme or limiting substrate, are being added.[10][11]	• Use calibrated pipettes and ensure proper pipetting technique. • Avoid pipetting very small volumes (<2 µL). Prepare an intermediate dilution if necessary.[11]
2. Inadequate Mixing: Reagents are not homogeneously mixed in the reaction wells, leading to variable reaction rates.[10]	• Prepare a master mix containing all common reagents (buffer, substrate, cofactors) to minimize pipetting steps and ensure consistency.[11] • After adding the final reagent (usually the enzyme), gently mix the contents of the well by pipetting up and down without introducing air bubbles.[10]
3. Temperature Fluctuations: The plate is not uniformly heated, or the assay was started before all reagents reached thermal equilibrium.[11]	• Ensure all reagents are equilibrated to the assay temperature before starting the reaction.[9] • Use a plate reader with reliable temperature control.

Visualizations & Data

Workflow for Troubleshooting Enzyme Assay Failures

The following diagram outlines a logical workflow for diagnosing issues with your experiment.

Caption: A systematic workflow for troubleshooting common enzyme assay problems.

Hypothetical Metabolic Context

This diagram illustrates a simplified pathway where the enzyme of interest functions, providing context for potential in vivo enhancement strategies, such as increasing precursor flux.[13]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. Acyl-CoA Dehydrogenases: Dynamic History of Protein Family Evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Medium Chain Acyl-CoA Dehydrogenase in Fatty Acid Oxidation - Creative Proteomics [creative-proteomics.com]
• 7. Cofactors and metabolites as potential stabilizers of mitochondrial acyl-CoA dehydrogenases. | Sigma-Aldrich [merckmillipore.com]
• 8. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. home.sandiego.edu [home.sandiego.edu]
• 11. docs.abcam.com [docs.abcam.com]
• 12. thermofisher.com [thermofisher.com]
• 13. Metabolic Engineering Design Strategies for Increasing Acetyl-CoA Flux - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereochemical Integrity in 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA Synthesis

Welcome to the technical support center for the synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of maintaining stereochemical purity during this challenging synthesis. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the successful, stereocontrolled production of your target molecule.

Introduction: The Challenge of Epimerization

The synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA presents a significant stereochemical challenge due to the two contiguous chiral centers at the C3 and C4 positions. Epimerization, the change in configuration at one of these stereocenters, can lead to the formation of undesired diastereomers, complicating purification and potentially impacting the biological activity of the final compound.[1] This guide will provide a comprehensive overview of the causes of epimerization in this specific synthesis and offer practical strategies to prevent its occurrence.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a critical issue in the synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA?

A1: Epimerization is a chemical process where the configuration of a single stereocenter in a molecule with multiple stereocenters is inverted.[1] In the context of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, this means the (S) configuration at C3 could flip to (R), or the (R) configuration at C4 could flip to (S), resulting in diastereomeric impurities. The biological activity of chiral molecules is often highly dependent on their specific stereochemistry. Therefore, the presence of epimers can significantly reduce the efficacy or introduce off-target effects of the final drug substance.

Q2: Which stereocenter is more susceptible to epimerization in this molecule?

A2: The proton at the C4 position, being alpha to the thioester carbonyl group, is the most acidic and therefore the most susceptible to abstraction.[2] This deprotonation leads to the formation of a planar enolate intermediate. Subsequent reprotonation can occur from either face, leading to a mixture of the desired (4R) and the undesired (4S) epimer.[3][4] The C3 hydroxyl group's stereocenter is generally more stable under typical synthetic conditions but can be at risk during certain oxidation or reduction steps if not handled carefully.

Q3: What are the primary chemical conditions that promote epimerization?

A3: Both acidic and basic conditions can catalyze epimerization at the C4 position.[2][3]

• Base-catalyzed epimerization: Bases can directly abstract the acidic α-proton at C4, leading to the formation of an enolate intermediate.[5]

• Acid-catalyzed epimerization: Acids can promote the formation of an enol tautomer, which, like the enolate, is planar at the C4 position and can lead to loss of stereochemical information upon reprotonation.[6]

Prolonged reaction times, elevated temperatures, and the use of strong acids or bases significantly increase the risk of epimerization.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and provides actionable solutions.

Issue 1: My final product shows a mixture of diastereomers. How do I identify the source of epimerization?

Answer: Pinpointing the exact step where epimerization occurs is crucial.

Recommended Action:

• Step-by-Step Analysis: Analyze the stereochemical purity of your intermediates after each reaction step using chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).[7][][9] This will help you isolate the problematic step.

• Control Experiments: Run control experiments for the suspected step, varying parameters such as temperature, reaction time, and the nature of the acid or base used. This will help you understand the sensitivity of your intermediate to different conditions.

Issue 2: I am observing significant epimerization during the stereoselective reduction of the β-ketoester precursor. What can I do to improve the diastereoselectivity?

Answer: The reduction of the β-keto group to form the C3 hydroxyl is a critical step where the stereochemistry of both C3 and C4 can be compromised.

Recommended Strategies:

• Choice of Reducing Agent: The choice of reducing agent is paramount for achieving high stereoselectivity.

  • Enzymatic Reduction: Ketoreductases (KREDs) are highly effective for the stereoselective reduction of β-keto esters, often providing excellent enantiomeric and diastereomeric excess.[10][11] Several commercially available KREDs can be screened to find one with the desired selectivity for your substrate.[11] Biocatalytic approaches using whole cells, such as baker's yeast (Saccharomyces cerevisiae), can also be employed, though they may require genetic engineering to enhance the desired reductase activity.[12][13]

  • Chirally Modified Hydride Reagents: Reagents like lithium aluminum hydride (LAH) or sodium borohydride modified with chiral ligands can provide good to excellent stereoselectivity.

• Reaction Conditions:

  • Temperature: Perform the reduction at low temperatures (e.g., -78 °C to 0 °C) to minimize side reactions and enhance selectivity.

  • Solvent: The choice of solvent can influence the transition state of the reduction and thus the stereochemical outcome. Screen a variety of aprotic solvents.

Table 1: Comparison of Stereoselective Reduction Methods

Method	Advantages	Disadvantages	Key Considerations
Enzymatic Reduction (KREDs)	High stereoselectivity, mild reaction conditions.[10][14]	May require screening of multiple enzymes, potential for substrate inhibition.	pH, temperature, and cofactor regeneration are critical parameters.
Chirally Modified Hydrides	Broad substrate scope, well-established methods.	Stoichiometric use of chiral auxiliaries can be expensive.	Requires strictly anhydrous conditions.

Issue 3: I suspect epimerization is occurring during the work-up or purification stages. How can I mitigate this?

Answer: The acidic or basic conditions often employed during aqueous work-ups and the stationary phases used in chromatography can induce epimerization.

Recommended Protocols:

• Neutral Work-up: Whenever possible, use a neutral work-up procedure. If an acidic or basic wash is necessary, perform it quickly at low temperatures and immediately neutralize the organic layer.

• Chromatography:

  • Stationary Phase: Silica gel can be slightly acidic and may cause epimerization. Consider using deactivated silica gel or alternative stationary phases like alumina. For sensitive compounds, flash chromatography may be preferable to long column chromatography.

  • Chiral Chromatography: For the separation of diastereomers, chiral HPLC or SFC are powerful techniques.[7][9][15] These methods use a chiral stationary phase (CSP) to differentiate between stereoisomers.[][16]

  • Derivatization: In some cases, derivatizing the alcohol or carboxylic acid functional group can help in the separation of diastereomers on a non-chiral stationary phase.[][15]

Issue 4: Can I use protecting groups to prevent epimerization?

Answer: Yes, protecting groups can be a valuable strategy, although they add steps to the overall synthesis.[17][18][19][20]

Recommended Strategies:

• Protecting the C3-Hydroxyl Group: Protecting the C3-hydroxyl group as a silyl ether (e.g., TBDMS) or another robust protecting group can prevent its involvement in unwanted side reactions.[20]

• Protecting the Thioester: While less common, temporary conversion of the thioester to a less activating group could be considered if C4 epimerization is severe. However, this would require careful selection of orthogonal protecting groups.[18]

Diagram 1: Synthetic Strategy to Minimize Epimerization

Sources

• 1. Epimer - Wikipedia [en.wikipedia.org]
• 2. idc-online.com [idc-online.com]
• 3. aklectures.com [aklectures.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hplc.eu [hplc.eu]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and stereoselective reduction of α-fluoro-β-ketoesters by ketoreductases [scholarworks.alaska.edu]
• 12. Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. chemrxiv.org [chemrxiv.org]
• 15. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Direct chiral HPLC separation on CSPs – Chiralpedia [chiralpedia.com]
• 17. Protecting group - Wikipedia [en.wikipedia.org]
• 18. Protective Groups [organic-chemistry.org]
• 19. youtube.com [youtube.com]
• 20. media.neliti.com [media.neliti.com]

"3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" solubility problems in aqueous buffers

Welcome to the technical support guide for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling and use of this long-chain acyl-CoA ester. Our goal is to provide you with the expertise and practical solutions needed to ensure the success of your experiments.

Introduction: Understanding the Challenge

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a specialized acyl-CoA derivative, and like many long-chain fatty acyl-CoAs, it possesses amphipathic properties. This means it has a long, hydrophobic hydrocarbon tail and a large, polar coenzyme A head. This dual nature is the primary reason for its challenging behavior in aqueous solutions. At concentrations above a certain threshold, known as the critical micelle concentration (CMC), these molecules self-assemble into aggregates or micelles to minimize the unfavorable interaction between their hydrophobic tails and water.[1][2] This aggregation can lead to apparent insolubility, precipitation, and inaccurate results in enzymatic assays and other applications.

Long-chain acyl-CoA esters are known to be powerful detergents.[3] Their tendency to aggregate is influenced by several factors including chain length, concentration, pH, ionic strength, and temperature.[1][4] Understanding and controlling these factors is paramount for obtaining reliable and reproducible experimental outcomes.

Troubleshooting Guide: Solubility Problems

This section provides a systematic approach to diagnosing and solving solubility issues with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Initial Observation: Precipitate, Cloudiness, or Low Activity

If you observe particulates, a cloudy appearance in your stock or working solutions, or unexpectedly low enzyme activity, it is highly probable that the acyl-CoA has precipitated or formed aggregates.

Visual Troubleshooting Workflow

The following diagram outlines a decision-making process to address solubility challenges.

Caption: Illustration of acyl-CoA behavior below and above the CMC.

Q2: What is the best way to prepare a stock solution?

A2:

• Start with a small amount of organic solvent: Briefly dissolve the lyophilized powder in a minimal volume of a compatible organic solvent like ethanol, DMSO, or acetonitrile. This initial step ensures the hydrophobic tails are fully solvated.

• Dilute with aqueous buffer: Slowly add your desired aqueous buffer to the organic solution while vortexing or mixing. It is crucial to add the buffer to the solvent, not the other way around.

• Use sonication: If the solution still appears cloudy, use a bath sonicator for 5-10 minutes. The ultrasonic energy can help break up aggregates and promote the formation of a clear solution.

• Store properly: Aliquot the stock solution into single-use volumes and store at -80°C. Avoid repeated freeze-thaw cycles, which can promote aggregation and degradation of the thioester bond.

Q3: Can the pH of my buffer affect solubility?

A3: Absolutely. The Coenzyme A moiety contains phosphate groups that are ionized at physiological pH. [5]While the acyl chain itself is not ionizable, the overall charge of the molecule can be influenced by buffer pH. For long-chain fatty acids, pH mismatches can significantly alter the ionization state of headgroups, affecting solubility and surface activity. [6]It is generally recommended to work in a pH range of 7.0 to 8.0 for most enzymatic assays involving acyl-CoAs. Extreme pH values can lead to the hydrolysis of the thioester bond.

Q4: I need to use a high concentration for my experiment. What can I add to my buffer to improve solubility?

A4: When working at concentrations that are likely above the CMC, incorporating solubility enhancers is often necessary.

Additive	Recommended Starting Concentration	Mechanism of Action & Considerations
Triton X-100	0.01 - 0.1% (v/v)	A mild, non-ionic detergent that forms mixed micelles with the acyl-CoA, preventing self-aggregation. Verify compatibility with downstream applications and enzymes.
CHAPS	1 - 10 mM	A zwitterionic detergent that is effective at solubilizing membrane proteins and lipids. Can be a good alternative if Triton X-100 interferes with your assay.
Ethanol / DMSO	1 - 5% (v/v)	Organic co-solvents can help solvate the hydrophobic tail. However, concentrations above 5% may denature or inhibit enzymes. Always run a solvent tolerance control.
Bovine Serum Albumin (BSA)	0.1 - 1 mg/mL	Fatty-acid-free BSA can bind to long-chain acyl-CoAs, sequestering them and preventing aggregation. This mimics the role of acyl-CoA binding proteins in vivo. [7][8]

Important: Always validate that the chosen additive does not interfere with your specific experimental system (e.g., enzyme activity, protein binding).

Q5: Why is my enzyme activity inhibited at high substrate concentrations?

A5: This is a common phenomenon when working with amphipathic substrates like long-chain acyl-CoAs. The inhibition is often not due to classic substrate inhibition of the enzyme's active site, but rather to non-specific effects caused by the detergent-like properties of the substrate. [3]Above the CMC, the formation of micelles can effectively sequester the substrate, reducing the concentration of available monomeric acyl-CoA that the enzyme can act upon. Furthermore, these micelles can interact with and potentially denature the enzyme itself. If you observe this, try lowering the substrate concentration or adding a mild detergent like Triton X-100 to your assay buffer.

References

• Gaudreault, R. et al. (2024). Towards a Deeper Understanding of Simple Soaps: Influence of Fatty Acid Chain Length on Concentration and Function. MDPI. Available at: [Link]

• Vorland, M. et al. (1992). Solubility of long-chain fatty acids in phosphate buffer at pH 7.4. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. Available at: [Link]

• Smith, R. H. & Powell, G. L. (1986). Physical properties of fatty acyl-CoA. Critical micelle concentrations and micellar size and shape. Journal of Biological Chemistry. Available at: [Link]

• Carpena, P. et al. (2021). A Surfactant Concentration Model for the Systematic Determination of the Critical Micellar Concentration and the Transition Width. MDPI. Available at: [Link]

• Black, P. N. et al. (2012). Mammalian Long-Chain Acyl-CoA Synthetases. PMC. Available at: [Link]

• Hunt, M. C. et al. (2014). Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism. PMC. Available at: [Link]

• Faergeman, N. J., & Knudsen, J. (1997). Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling. Biochemical Journal. Available at: [Link]

• Valenti, T. W. et al. (2017). The effect of pH on the toxicity of fatty acids and fatty acid amides to rainbow trout gill cells. Ecotoxicology and Environmental Safety. Available at: [Link]

• Maulvi, A. et al. (2021). Effect of Carbon Chain Length, Ionic Strength, and pH on the In Vitro Release Kinetics of Cationic Drugs from Fatty-Acid-Loaded Contact Lenses. MDPI. Available at: [Link]

• Blasel, S. et al. (2016). Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins. Progress in Lipid Research. Available at: [Link]

• Neha, G. et al. (2012). Effect of pH combined with surfactant on solubility profile of weakly acidic HMG CoA enzyme reductase inhibitor-Atorvastatin Calcium. Semantic Scholar. Available at: [Link]

• Lopes, J. L. S. et al. (2017). Lipid membranes and acyl-CoA esters promote opposing effects on acyl-CoA binding protein structure and stability. International Journal of Biological Macromolecules. Available at: [Link]

• PubChem. (n.d.). 3-hydroxyoctadecanoyl-CoA(4-). PubChem. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Surfactant Concentration Model for the Systematic Determination of the Critical Micellar Concentration and the Transition Width [mdpi.com]
• 3. Mammalian Long-Chain Acyl-CoA Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 3-hydroxyoctadecanoyl-CoA(4-) | C39H66N7O18P3S-4 | CID 25245801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid membranes and acyl-CoA esters promote opposing effects on acyl-CoA binding protein structure and stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing by-product formation in "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" reactions

Welcome to the technical support center for the synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, troubleshoot common issues, and minimize the formation of unwanted by-products. Our approach is rooted in a deep understanding of the underlying chemical principles to empower you with the knowledge to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in the synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA?

A1: By-product formation can occur at both major stages of the synthesis: the creation of the 3-hydroxy-4,8-dimethylnonanoic acid precursor and the subsequent Coenzyme A (CoA) ligation.

• During the aldol condensation to form the hydroxy acid precursor, the primary by-products are diastereomers. Specifically, you may encounter the (3R, 4R), (3S, 4S), and (3R, 4S) isomers in addition to the desired (3S, 4R) product. Other potential, though less common, by-products include products from the self-condensation of your starting materials and dehydrated α,β-unsaturated ketones.

• During the CoA ligation step, by-products can include the acyl-AMP intermediate, hydrolyzed starting acid, and adducts with any impurities present in the reaction mixture. Enzyme stability and substrate integrity are critical factors in this step.

Q2: How can I confirm the stereochemistry of my final product?

A2: Confirmation of the (3S, 4R) configuration requires specialized analytical techniques. High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy, particularly with chiral shift reagents, can be used to distinguish between diastereomers. Chiral High-Performance Liquid Chromatography (HPLC) is another powerful method for separating and quantifying stereoisomers. For absolute confirmation, X-ray crystallography of a suitable crystalline derivative may be necessary.

Q3: My overall yield is very low. What are the likely causes?

A3: Low overall yield can be attributed to several factors throughout the synthesis:

• Inefficient Aldol Reaction: Poor control of reaction conditions (temperature, base, solvent) can lead to a mixture of diastereomers and other side products, reducing the yield of the desired precursor.

• Difficult Diastereomer Separation: Inefficient purification of the desired (3S, 4R)-hydroxy acid from other stereoisomers will directly impact the yield of the final product.

• Suboptimal CoA Ligation: Inactive enzyme, degradation of ATP or CoA, or product inhibition can all lead to low conversion to the final CoA ester.

• Product Instability: Acyl-CoA thioesters can be susceptible to hydrolysis, especially under non-neutral pH conditions during workup and purification.

Troubleshooting Guides

Part 1: The Aldol Condensation - Formation of 3(S)-Hydroxy-4(R),8-dimethylnonanoic Acid

The stereoselective formation of the β-hydroxy acid precursor is the cornerstone of this synthesis. The primary challenge lies in controlling the formation of the four possible stereoisomers.

Issue 1: Poor Diastereoselectivity in the Aldol Reaction

• Causality: The relative orientation of the enolate and the aldehyde during the transition state of the aldol reaction dictates the stereochemical outcome. Factors such as the choice of base, solvent, and temperature significantly influence this transition state.

• Troubleshooting Protocol:

  • Reagent and Solvent Purity: Ensure all reagents and solvents are of the highest purity and anhydrous, as trace amounts of water can interfere with the reaction.

  • Temperature Control: Maintain a consistently low temperature (e.g., -78 °C) during the addition of reagents to favor the desired kinetic product.

  • Base Selection: The choice of base is critical. For high diastereoselectivity, consider using a sterically hindered base like lithium diisopropylamide (LDA) to generate the kinetic enolate.

  • Solvent Effects: The polarity and coordinating ability of the solvent can impact the transition state geometry. Aprotic solvents like tetrahydrofuran (THF) are commonly used.

  • Chiral Auxiliaries: For enhanced stereocontrol, consider the use of a chiral auxiliary, such as an Evans oxazolidinone, attached to one of the starting materials. This approach can provide high levels of diastereoselectivity.[1]

Workflow for Optimizing Diastereoselectivity

Caption: Optimizing Aldol Reaction Diastereoselectivity.

Issue 2: Difficulty in Separating Diastereomers

• Causality: Diastereomers have different physical properties, but these differences can be subtle, making separation challenging.

• Troubleshooting Protocol:

  • Column Chromatography: This is the most common method for separating diastereomers.

    • Stationary Phase: A high-quality silica gel is typically used.

    • Mobile Phase: A systematic optimization of the solvent system (e.g., hexane/ethyl acetate gradient) is crucial. Small changes in solvent polarity can significantly impact resolution.

    • Loading: Ensure the crude mixture is properly concentrated and loaded onto the column to avoid band broadening.

  • Crystallization: If the desired diastereomer is crystalline, fractional crystallization can be a highly effective purification method.

    • Solvent Screening: Test a variety of solvents and solvent mixtures to find conditions where the desired diastereomer has significantly lower solubility than the others.

    • Seeding: Using a small amount of pure crystal of the desired diastereomer can aid in selective crystallization.

  • Chiral Derivatization: In challenging cases, derivatizing the mixture with a chiral resolving agent can create diastereomeric derivatives with more pronounced differences in physical properties, facilitating separation.

Data Presentation: Comparison of Diastereomer Separation Techniques

Technique	Principle	Advantages	Disadvantages
Column Chromatography	Differential adsorption on a stationary phase	Widely applicable, can handle complex mixtures	Can be time-consuming and require large solvent volumes
Crystallization	Differences in solubility	Can provide very high purity, scalable	Not all compounds are crystalline, requires optimization
Chiral Derivatization	Formation of easily separable diastereomeric derivatives	Can resolve otherwise difficult separations	Requires additional reaction and cleavage steps

Part 2: Coenzyme A Ligation

The enzymatic ligation of the purified hydroxy acid with CoA is the final step in the synthesis. This reaction is catalyzed by a long-chain acyl-CoA synthetase.

Issue 1: Low or No Formation of the Acyl-CoA Product

• Causality: This issue often points to problems with the enzyme or the reaction components.

• Troubleshooting Protocol:

  • Enzyme Activity:

    • Positive Control: Test the enzyme with a known substrate (e.g., a long-chain fatty acid like palmitic acid) to confirm its activity.

    • Enzyme Concentration: Titrate the enzyme concentration to ensure it is not a limiting factor.

  • Substrate Quality:

    • Purity of Hydroxy Acid: Ensure the 3-hydroxy-4,8-dimethylnonanoic acid is free of impurities that could inhibit the enzyme.

    • Integrity of CoA and ATP: These co-factors are prone to degradation. Use fresh, properly stored stocks. Their integrity can be verified by HPLC.

  • Reaction Conditions:

    • pH and Buffer: Optimize the pH of the reaction buffer, as enzyme activity is highly pH-dependent.

    • Temperature: Ensure the reaction is carried out at the optimal temperature for the specific acyl-CoA synthetase.

    • Pyrophosphate Inhibition: The accumulation of pyrophosphate, a by-product of the reaction, can inhibit the enzyme. The addition of pyrophosphatase can drive the reaction forward.[2]

Workflow for Troubleshooting Low Acyl-CoA Yield

Caption: Troubleshooting Low Acyl-CoA Yield.

Issue 2: Product Degradation and Purification Challenges

• Causality: The thioester bond in acyl-CoA is susceptible to hydrolysis. Purification can also be challenging due to the amphipathic nature of the molecule.

• Troubleshooting Protocol:

  • Minimize Hydrolysis:

    • pH Control: Maintain a neutral to slightly acidic pH during all workup and purification steps.

    • Temperature: Keep the product cold whenever possible to slow down hydrolysis.

  • Purification:

    • Solid-Phase Extraction (SPE): C18 SPE cartridges are effective for purifying and concentrating acyl-CoA esters.

    • HPLC: Reversed-phase HPLC with a C18 column is the method of choice for high-purity isolation. A gradient of an appropriate buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile) is typically used.

  • Quantification:

    • UV-Vis Spectroscopy: The adenine ring of CoA has a characteristic absorbance at 260 nm, which can be used for quantification.

    • HPLC with a Standard Curve: For more accurate quantification, use a calibrated standard curve of a known acyl-CoA.

Experimental Protocols

Protocol 1: General Procedure for Diastereomer Separation by Flash Chromatography

• Column Preparation: Select a silica gel column with an appropriate size for your sample amount. Equilibrate the column with the starting mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Sample Preparation: Dissolve the crude mixture of diastereomers in a minimal amount of the mobile phase or a slightly more polar solvent.

• Loading: Carefully load the sample onto the top of the column.

• Elution: Begin elution with the starting mobile phase. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the different diastereomers.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing the pure desired diastereomer.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: General Procedure for Enzymatic Synthesis of Acyl-CoA

• Reaction Mixture Preparation: In a suitable buffer (e.g., Tris-HCl or potassium phosphate at pH 7.5), combine ATP, MgCl₂, CoA, and the purified 3(S)-Hydroxy-4(R),8-dimethylnonanoic acid.

• Enzyme Addition: Initiate the reaction by adding the long-chain acyl-CoA synthetase.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (typically 30-37 °C) for a predetermined time (e.g., 1-2 hours).

• Reaction Quenching: Stop the reaction by adding an acid (e.g., perchloric acid or formic acid) to denature the enzyme.

• Purification: Purify the acyl-CoA product using SPE or HPLC as described in the troubleshooting guide.

References

Sources

• 1. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Acyl-CoA Precursors in Complex Natural Product Biosynthesis: The Case of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

This guide provides an in-depth comparison of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, an unusual acyl-CoA precursor, against canonical starter units utilized in polyketide and non-ribosomal peptide biosynthesis. It is intended for researchers, scientists, and drug development professionals engaged in natural product synthesis, metabolic engineering, and synthetic biology.

Part 1: The Central Role of Acyl-CoA Precursors in Polyketide Synthesis

Modular Polyketide Synthases (PKSs) and Non-Ribosomal Peptide Synthetases (NRPSs) are remarkable enzymatic assembly lines responsible for producing a vast array of structurally complex and therapeutically vital natural products, including antibiotics, immunosuppressants, and anticancer agents.[1][2] The final structure and bioactivity of these molecules are dictated by the selection of specific building blocks—acyl-Coenzyme A (CoA) thioesters—at each stage of elongation.[3]

The biosynthesis is initiated by a "starter unit," a specific acyl-CoA loaded onto the first module of the synthase.[3] Following this priming step, "extender units," most commonly malonyl-CoA or methylmalonyl-CoA, are sequentially added to the growing polyketide chain.[2] The Acyltransferase (AT) domain within each module acts as the critical gatekeeper, selecting the appropriate starter or extender unit and thereby controlling the final chemical architecture.[1][3]

While common starter units like acetyl-CoA (C2) and propionyl-CoA (C3) are prevalent, nature's ingenuity lies in the utilization of "unusual" precursors—branched, functionalized, or cyclic acyl-CoAs—to generate immense structural diversity.[4][5] Understanding the interplay between these precursors and the enzymatic machinery that selects them is paramount for both discovering new natural products and engineering novel bioactive compounds.

Part 2: A Deep Dive into an Unusual Starter Unit: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

2.1. Structure and Significance

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a highly functionalized, long-chain acyl-CoA. Its intricate structure, featuring two chiral centers and specific methyl branching, distinguishes it from simple, primary metabolism-derived precursors. This molecule is not a common cellular metabolite; instead, it is a specialized precursor synthesized for a dedicated biosynthetic purpose.

2.2. Biosynthetic Context: The Precursor to Dolaisoleuine in Dolastatin 10

The significance of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is understood through its role in the biosynthesis of dolastatin 10 , a potent antineoplastic agent originally isolated from the sea hare Dolabella auricularia and now known to be produced by marine cyanobacteria.[6][7] Dolastatin 10 is a pentapeptide containing several unique amino acid residues, including (3R,4S,5S)-dolaisoleuine (Dil) .[6][8]

The carbon backbone of the dolaisoleuine side chain originates from 3-hydroxy-4,8-dimethylnonanoic acid. It is hypothesized that this acid is first synthesized by a dedicated set of fatty acid synthase-like enzymes, activated to its CoA thioester form—3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA—and then loaded as a starter unit onto the hybrid NRPS-PKS assembly line responsible for producing dolastatin 10.[6][9] Subsequent enzymatic modifications, including extension by a PKS module, amination, and methylation, complete the formation of the dolaisoleuine residue.

Caption: Biosynthetic pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and its incorporation into Dolastatin 10.

Part 3: Comparative Analysis with Common Acyl-CoA Precursors

The "choice" of a starter unit is determined by the substrate specificity of the loading Acyltransferase (AT) domain of the PKS.[1] AT domains possess a binding pocket that sterically and chemically selects for a particular acyl-CoA. Engineering this specificity is a cornerstone of modern synthetic biology efforts to create novel polyketides.[1]

We can compare 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA to common starter units based on the features that an AT domain recognizes.

Basis for Comparison: Acyltransferase (AT) Domain Specificity

The loading AT domain functions via a two-step mechanism: first, it self-acylates by forming a covalent bond with the acyl group from the CoA thioester. Second, it transfers this acyl group to the phosphopantetheine arm of the Acyl Carrier Protein (ACP).[2] The efficiency of this process with a given precursor depends on how well the acyl chain fits into the AT active site.

Caption: Conceptual diagram of substrate discrimination by a PKS Acyltransferase (AT) domain.

Comparative Data Summary

Precursor	Structure	Chain Length	Branching	Key Features	Typical PKS Acceptance
Acetyl-CoA	CH₃-CO-SCoA	C2	None	Smallest unit, ubiquitous in primary metabolism.	High acceptance by many Type II PKSs and some Type I PKSs.[10]
Propionyl-CoA	CH₃CH₂-CO-SCoA	C3	None	Common starter for many macrolides (e.g., erythromycin).[11]	High; specific AT domains show strong preference over acetyl-CoA.
Butyryl-CoA	CH₃(CH₂)₂-CO-SCoA	C4	None	Less common than C2/C3 but utilized in some pathways.	Moderate; often a less preferred substrate for propionyl-CoA specific ATs.[12]
Isobutyryl-CoA	(CH₃)₂CH-CO-SCoA	C4	α-methyl	Branched starter leading to isopropyl group in final product.	Moderate to High; requires an AT domain with a larger binding pocket.[4]
Hexanoyl-CoA	CH₃(CH₂)₄-CO-SCoA	C6	None	Starter for fatty acid-polyketide hybrids like aflatoxin.[1]	Specific; requires a dedicated Starter unit:ACP Transacylase (SAT) domain.[1]
3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA	C₉H₁₇O(OH)-CO-SCoA	C9	C4 & C8 methyl	Long-chain, hydroxylated, multiple chiral centers.	Highly Specific. Requires a bespoke AT domain evolved for this exact structure, as found in the dolastatin pathway.[6]

Interpretation: The data illustrates a spectrum of specificity. While some PKS loading domains show promiscuity towards short, linear acyl-CoAs (e.g., accepting both propionyl- and butyryl-CoA), the incorporation of a complex precursor like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA necessitates a highly evolved, non-permissive active site. The presence of the C3-hydroxyl group and the specific stereochemistry of the methyl branches are critical recognition elements for its cognate AT domain, which would almost certainly reject simpler, smaller precursors.

Part 4: Experimental Methodologies

Validating the substrate specificity of a PKS loading domain is a crucial experimental undertaking. The following protocols outline a self-validating system for comparing the incorporation of various acyl-CoA precursors.

Protocol 1: In Vitro Acylation Assay of a PKS Loading Didomain

This protocol describes the expression of a PKS loading module (AT and ACP domains) and the subsequent assay to measure its ability to be acylated by different CoA thioesters.

Step-by-Step Methodology:

• Gene Expression & Protein Purification:

  • Clone the gene encoding the loading didomain (AT-ACP) into an expression vector (e.g., pET-28a) with a purification tag (e.g., His₆-tag).

  • Co-transform E. coli BL21(DE3) with the didomain plasmid and a plasmid containing a phosphopantetheinyl transferase (PPTase) gene (e.g., sfp from Bacillus subtilis). The PPTase is essential to convert the apo-ACP to its active holo-form.[12]

  • Induce protein expression with IPTG at a low temperature (e.g., 18°C) overnight.

  • Harvest cells and purify the holo-didomain protein using immobilized metal affinity chromatography (IMAC), followed by size-exclusion chromatography for enhanced purity.

• In Vitro Acylation Reaction:

  • Prepare reaction mixtures in a suitable buffer (e.g., 100 mM sodium phosphate, pH 7.2).

  • To 10 µM of purified holo-didomain protein, add 100 µM of the desired acyl-CoA precursor (e.g., propionyl-CoA, butyryl-CoA, or the synthesized target molecule).

  • Incubate the reaction at room temperature for 30 minutes.

  • Quench the reaction by adding an equal volume of 10% formic acid.

• Analysis (See Protocol 2):

  • Analyze the reaction mixture using Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the extent of ACP acylation.

Protocol 2: LC-MS/MS Analysis of Protein Acylation

This protocol details the analytical workflow to quantify the acylated ACP, which is the direct output of the AT domain's activity.

Step-by-Step Methodology:

• Sample Preparation:

  • The quenched reaction from Protocol 1 is used directly. If necessary, perform a buffer exchange using a C4 ZipTip to remove interfering salts.

• LC-MS/MS Instrumentation & Conditions:

  • Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UPLC system.

  • LC Column: A reversed-phase column suitable for protein analysis (e.g., C4, 2.1 x 50 mm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A shallow gradient from 20% to 70% B over 10 minutes to elute the protein.

  • MS Analysis: Operate the mass spectrometer in positive ion mode. Acquire full scan spectra to detect the different protein species. The mass of the protein will increase corresponding to the mass of the acyl group transferred (e.g., +56 Da for propionylation).

• Data Analysis:

  • Deconvolute the raw mass spectra to obtain the accurate masses of the proteins.

  • Quantify the relative abundance of the apo-ACP (unreacted) and the acylated-ACP (product) by integrating the areas under their respective deconvoluted mass peaks.

  • Compare the percentage of acylation across the different acyl-CoA precursors tested to determine the substrate preference of the AT domain.

Caption: Experimental workflow for comparing acyl-CoA precursor incorporation by a PKS loading module.

Part 5: Implications for Drug Development and Synthetic Biology

The study of unusual starter units like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is not merely an academic exercise. It provides a blueprint for the rational engineering of biosynthetic pathways.

• Novel Drug Analogs: By understanding the specificity of the dolastatin AT domain, it becomes possible to introduce other, synthetically accessible acyl-CoA precursors into the assembly line. This could lead to the production of novel dolastatin analogs with potentially improved efficacy, better pharmacokinetic properties, or reduced toxicity.

• Biocatalytic Production: Harnessing the biosynthetic machinery that produces complex precursors can enable the sustainable, biocatalytic production of valuable and complex chiral building blocks for chemical synthesis.

• Predictive Genome Mining: Identifying genes for the synthesis of unusual acyl-CoAs within a newly sequenced genome can serve as a powerful signpost, pointing towards a gene cluster that produces a structurally complex and potentially bioactive natural product.[10]

References

• Kallifidas, D., Dhakal, D., Chen, M., et al. (2024). Biosynthesis of Dolastatin 10 in Marine Cyanobacteria, a Prototype for Multiple Approved Cancer Drugs. Organic Letters, 26(7), 1321-1325. Available from: [Link]

• Lau, J., Fu, H., Cane, D. E., & Khosla, C. (1999). Substrate specificity of the loading didomain of the erythromycin polyketide synthase. Biochemistry, 38(5), 1643-1651. Available from: [Link]

• Yuzawa, S., et al. (2013). Broad substrate specificity of the loading didomain of the lipomycin polyketide synthase. Applied and Environmental Microbiology, 79(11), 3444-3447. Available from: [Link]

• Pettit, G. R., Singh, S. B., Srirangam, J. K., et al. (1994). The Dolastatins. 19. Synthesis of Dolaisoleuine. The Journal of Organic Chemistry, 59(7), 1796-1800. Available from: [Link]

• Jenner, M., Afshari, D., Awodi, S., et al. (2019). Engineering the acyltransferase substrate specificity of assembly line polyketide synthases. Philosophical Transactions of the Royal Society B, 374(1788), 20190196. Available from: [Link]

• Wikipedia contributors. (2023). Polyketide synthase. Wikipedia, The Free Encyclopedia. Available from: [Link]

• Gajewski, J., Pavlovic, R., Fischer, D., et al. (2017). Starter unit specificity directs genome mining of polyketide synthase pathways in fungi. Fungal Genetics and Biology, 107, 19-29. Available from: [Link]

• Shioiri, T., Hayashi, K., & Hamada, Y. (1993). Dolastatins 23: stereospecific synthesis of dolaisoleuine. Journal of the Chemical Society, Perkin Transactions 1, (11), 1279-1285. Available from: [Link]

• PubChem. (n.d.). Dolastatin 10. National Center for Biotechnology Information. Retrieved from: [Link]

• Zhang, H., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Molecules, 26(11), 3235. Available from: [Link]

• Moore, B. S., & Hertweck, C. (2002). Biosynthesis and attachment of novel bacterial polyketide synthase starter units. Natural Product Reports, 19(1), 70-99. Available from: [Link]

• Hrouzek, P., et al. (2019). Alternative Biosynthetic Starter Units Enhance the Structural Diversity of Cyanobacterial Lipopeptides. Applied and Environmental Microbiology, 85(4), e02675-18. Available from: [Link]

• Liu, T., et al. (2021). Polyketide Starter and Extender Units Serve as Regulatory Ligands to Coordinate the Biosynthesis of Antibiotics in Actinomycetes. mBio, 12(5), e02298-21. Available from: [Link]

• Kallifidas, D., et al. (2024). Biosynthesis of Dolastatin 10 in Marine Cyanobacteria, a Prototype for Multiple Approved Cancer Drugs. Organic Letters, 26(7), 1321-1325. Available from: [Link]

• Sviripa, V. M., et al. (2021). Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization. ACS Medicinal Chemistry Letters, 12(12), 1932-1939. Available from: [Link]

• Pettit, G. R., et al. (2001). Antineoplastic Agents. 510. Isolation and structure of dolastatin 19 from the Gulf of California sea hare Dolabella auricularia. Journal of Natural Products, 64(10), 1304-1307. Available from: [Link]

• HMDB. (2013). Showing metabocard for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161). Human Metabolome Database. Available from: [Link]

• M-CSA. (n.d.). Squalene synthase. Mechanism and Catalytic Site Atlas. Available from: [Link]

• McDaniel, R., et al. (1995). Engineered biosynthesis of novel polyketides: influence of a downstream enzyme on the catalytic specificity of a minimal aromatic polyketide synthase. Journal of the American Chemical Society, 117(26), 6975-6981. Available from: [Link]

• Waglechner, N., & Wright, G. D. (2018). Acyltransferases as Tools for Polyketide Synthase Engineering. International Journal of Molecular Sciences, 19(7), 2097. Available from: [Link]

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• 1. Starter unit specificity directs genome mining of polyketide synthase pathways in fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antineoplastic Agents. 510. Isolation and structure of dolastatin 19 from the Gulf of California sea hare Dolabella auricularia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyketide synthase - Wikipedia [en.wikipedia.org]
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A Comparative Guide to the Bioactivity of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA Derivatives

Introduction

Acyl-coenzyme A (CoA) molecules are central players in cellular metabolism, acting as crucial intermediates in a vast array of biochemical pathways, including fatty acid metabolism and cell signaling.[1] Their structural diversity, arising from variations in the acyl chain, dictates their specific biological functions and interactions with cellular machinery. This guide provides a comprehensive comparative analysis of the bioactivity of a unique branched-chain hydroxy fatty acyl-CoA, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , and its synthetic derivatives.

While direct extensive research on this specific molecule is emerging, by examining the bioactivity of structurally related branched-chain hydroxy fatty acids and the substrate specificities of relevant enzymes, we can infer and propose a framework for evaluating its potential therapeutic applications.[2][3] This guide is intended for researchers, scientists, and drug development professionals interested in the exploration of novel bioactive lipids. We will delve into hypothetical experimental data, detailed protocols for bioactivity assessment, and the underlying scientific rationale for these experimental designs.

The Significance of Branched-Chain Hydroxy Fatty Acyl-CoAs

Branched-chain fatty acids are increasingly recognized for their diverse biological roles, from influencing membrane fluidity to acting as signaling molecules. The introduction of a hydroxyl group further adds to their chemical functionality and potential for specific biological interactions. Notably, certain 3-hydroxy fatty acids have been shown to possess antimicrobial and immunomodulatory properties.[1][4] Therefore, the unique structure of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, with its specific stereochemistry and branched-chain nature, suggests a potential for distinct and potent bioactivity.

Comparative Bioactivity Profile: Hypothetical Data

To illustrate a comparative analysis, let us consider three hypothetical derivatives of our lead compound:

• Compound A: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (Lead Compound)

• Derivative B: 3-Oxo-4(R),8-dimethyl-nonanoyl-CoA (Oxidized derivative)

• Derivative C: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoic acid (Free fatty acid form)

• Derivative D: A synthetic analogue with altered branching (e.g., 4(S),8-dimethyl)

The following table summarizes hypothetical data from a panel of bioactivity assays.

Assay	Compound A	Derivative B	Derivative C	Derivative D
Enzyme Inhibition (IC50, µM)
3-Hydroxyacyl-CoA Dehydrogenase (HADH)	5.2	25.8	>100	15.7
Antimicrobial Activity (MIC, µg/mL)
Staphylococcus aureus	16	64	32	32
Escherichia coli	32	>128	64	64
Anti-proliferative Activity (GI50, µM)
Human colon cancer cell line (HT-29)	12.5	45.2	28.9	22.1
Target Engagement (CETSA, ΔTm in °C)
HADH	+4.2	+1.5	No significant shift	+2.8

Experimental Protocols for Bioactivity Assessment

The following sections detail the experimental workflows for generating the comparative data presented above.

Enzyme Inhibition Assay: 3-Hydroxyacyl-CoA Dehydrogenase (HADH)

Rationale: 3-Hydroxyacyl-CoA dehydrogenase (HADH) is a key enzyme in the beta-oxidation of fatty acids, catalyzing the conversion of 3-hydroxyacyl-CoA to 3-ketoacyl-CoA.[5] Given the structure of our lead compound, HADH is a prime potential protein target. Some isoforms of HADH are known to have a preference for branched-chain substrates.[3] This assay will determine if the test compounds can inhibit HADH activity, suggesting a potential mechanism of action.

Protocol:

• Enzyme and Substrate Preparation:

  • Recombinantly express and purify human HADH.

  • Prepare a stock solution of the substrate, (S)-3-hydroxybutyryl-CoA, in assay buffer (e.g., 100 mM potassium phosphate, pH 7.4).

• Assay Procedure:

  • In a 96-well plate, add 50 µL of varying concentrations of the test compounds (Compound A, Derivatives B, C, and D) dissolved in assay buffer.

  • Add 25 µL of HADH enzyme solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the substrate solution and NAD+.

  • Monitor the increase in absorbance at 340 nm over time, which corresponds to the formation of NADH.

• Data Analysis:

  • Calculate the initial reaction rates for each compound concentration.

  • Determine the IC50 value, the concentration of the compound that inhibits 50% of the enzyme's activity, by plotting the percentage of inhibition against the compound concentration.

Antimicrobial Susceptibility Testing

Rationale: Branched-chain fatty acids and their derivatives have been shown to exhibit antimicrobial properties.[1] This assay will assess the ability of the test compounds to inhibit the growth of clinically relevant bacteria.

Protocol:

• Bacterial Strains and Culture Conditions:

  • Use standard strains of Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).

  • Grow bacteria in appropriate broth media (e.g., Mueller-Hinton broth) to the mid-logarithmic phase.

• Broth Microdilution Assay:

  • In a 96-well plate, prepare two-fold serial dilutions of the test compounds in broth media.

  • Inoculate each well with a standardized bacterial suspension.

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cellular Proliferation Assay

Rationale: Alterations in fatty acid metabolism are often observed in cancer cells.[6] Compounds that interfere with these pathways may exhibit anti-proliferative effects. This assay will evaluate the impact of the test compounds on the growth of a human cancer cell line.

Protocol:

• Cell Line and Culture:

  • Use a human colon cancer cell line such as HT-29.

  • Culture the cells in a suitable medium (e.g., DMEM with 10% fetal bovine serum) at 37°C in a humidified atmosphere with 5% CO2.

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for 72 hours.

• Cell Viability Measurement:

  • Assess cell viability using a colorimetric assay such as the MTT or sulforhodamine B (SRB) assay.

• Data Analysis:

  • Calculate the GI50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

Rationale: CETSA is a powerful technique to confirm the direct binding of a compound to its protein target within a cellular context. Ligand binding often stabilizes the target protein, leading to an increase in its thermal stability.[7] This assay will validate whether our lead compound and its derivatives directly engage with HADH in intact cells.

Protocol:

• Cell Treatment:

  • Treat intact cells (e.g., HEK293 cells) with the test compounds or a vehicle control for a specified time.

• Heat Challenge:

  • Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

• Cell Lysis and Protein Quantification:

  • Lyse the cells to release the proteins.

  • Separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the aggregated, denatured proteins by centrifugation.

  • Quantify the amount of soluble HADH in each sample using Western blotting or an ELISA-based method.

• Data Analysis:

  • Plot the amount of soluble HADH as a function of temperature for each treatment condition.

  • A shift in the melting curve to a higher temperature in the presence of a compound indicates target engagement and stabilization. The change in the melting temperature (ΔTm) is a measure of the extent of stabilization.

Visualizing Key Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams illustrate the relevant metabolic pathway and experimental workflows.

Mitochondrial Beta-Oxidation Pathway

Caption: The central role of 3-Hydroxyacyl-CoA Dehydrogenase (HADH) in the mitochondrial beta-oxidation spiral.

Cellular Thermal Shift Assay (CETSA) Workflow

Caption: A stepwise workflow for conducting a Cellular Thermal Shift Assay (CETSA).

Conclusion and Future Directions

This guide provides a foundational framework for the comparative bioactivity assessment of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and its derivatives. The hypothetical data and detailed experimental protocols offer a roadmap for researchers to explore the therapeutic potential of this novel class of bioactive lipids. Based on the structural similarities to other known bioactive branched-chain fatty acids, it is plausible that these compounds could exhibit significant and specific biological activities.

Future research should focus on the synthesis of a diverse library of derivatives to establish clear structure-activity relationships. Elucidating the precise molecular targets beyond HADH and unraveling the downstream signaling pathways will be critical for understanding their mechanism of action and for the development of targeted therapeutic strategies. The methodologies outlined in this guide provide a robust starting point for these exciting future investigations.

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A Comparative Guide to the Definitive Structural Validation of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

For researchers at the forefront of drug discovery and metabolic pathway analysis, the unambiguous determination of a molecule's three-dimensional structure is not merely a characterization step; it is the bedrock upon which all subsequent biological and chemical investigations are built. The specific stereoisomer of a molecule can dictate its efficacy, toxicity, and metabolic fate. This guide provides an in-depth comparison of the "gold standard" technique, single-crystal X-ray crystallography (SCXRD), with powerful solution-state alternatives for the absolute structural validation of complex chiral molecules like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

While a public crystal structure for this specific Coenzyme A (CoA) ester is not available, this guide will delineate the principles, protocols, and comparative strengths of the methodologies required for its definitive validation. We will explore the causality behind experimental choices, providing researchers with a robust framework for approaching similar structural challenges.

The Gold Standard: Single-Crystal X-ray Crystallography (SCXRD)

Single-crystal X-ray crystallography is the most powerful method for determining the precise arrangement of atoms in a molecule, providing an unambiguous three-dimensional map of electron density.[1] By analyzing the diffraction pattern of X-rays passing through a well-ordered single crystal, this technique yields precise atomic coordinates, bond lengths, bond angles, and, most critically, the absolute configuration of stereocenters.[2] For a molecule with defined stereochemistry like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, SCXRD offers the only direct, unequivocal proof of its atomic arrangement in the solid state.

Causality in the Crystallographic Workflow

The primary challenge in the crystallographic analysis of molecules like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA lies not in the diffraction experiment itself, but in obtaining a suitable single crystal. CoA esters are notoriously difficult to crystallize due to the inherent flexibility of the long acyl chain and the pantothenate arm, which prefer disordered states over a repeating, well-ordered crystal lattice.

To overcome this, a rational experimental design is paramount. The workflow below illustrates the necessary steps, emphasizing strategies to address the challenge of crystallization.

Caption: Workflow for SCXRD validation of a small molecule.

Experimental Protocol: X-ray Crystallographic Validation

This protocol outlines a self-validating system for determining the absolute structure of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

• Synthesis and Purification:

  • Synthesize the target molecule using stereospecific methods. While various synthetic routes exist, enzymatic synthesis can offer high stereoselectivity.[3][4]

  • Purify the compound to >99% purity using High-Performance Liquid Chromatography (HPLC). The presence of impurities or closely related isomers is a primary inhibitor of successful crystallization.

  • Confirm the identity and purity of the bulk material using Mass Spectrometry and NMR spectroscopy.

• Crystallization Screening:

  • Rationale: The goal is to rapidly survey a wide range of chemical space to find conditions where the molecule's solubility is slightly exceeded, promoting slow, ordered crystal growth.

  • Dissolve the purified compound in a suitable solvent (e.g., a water/acetonitrile mixture) to a final concentration of 10-20 mg/mL.

  • Employ the hanging-drop vapor diffusion method.[5] Mix 1.5 µL of the protein solution with 1.5 µL of a reservoir solution from a commercial screen (e.g., Hampton Research, Qiagen). The drop is equilibrated against 200 µL of the reservoir solution.[6]

  • Screen a wide array of conditions, varying precipitants (salts, polymers like PEG), buffers (pH), and additives.

• Co-crystallization (Alternative Strategy):

  • Rationale: If the molecule fails to crystallize on its own, a "crystallization chaperone" or host molecule can be used to create a more rigid, ordered co-crystal.[7] This is a powerful technique for difficult-to-crystallize small molecules.

  • Screen for co-crystallization partners, such as tetraaryladamantanes, which are known to form inclusion complexes with a wide variety of small molecules, facilitating their crystallization.[7]

• Crystal Harvesting and Data Collection:

  • Once suitable crystals (typically >0.1 mm) appear, harvest them using a cryo-loop and flash-cool them in liquid nitrogen to prevent radiation damage during data collection.[1]

  • Mount the crystal on a goniometer head of a single-crystal X-ray diffractometer.

  • Collect a full sphere of diffraction data by rotating the crystal in the X-ray beam.[8] Using a high-brilliance X-ray source, such as a synchrotron or a modern MetalJet source, can improve data quality from small or weakly diffracting crystals.[9]

• Structure Solution and Refinement:

  • Process the raw diffraction images to determine the unit cell parameters and integrate the reflection intensities.

  • Solve the phase problem using direct methods to generate an initial electron density map.

  • Build the molecular model into the electron density map and perform iterative cycles of refinement.

  • Validation: The final refined structure should have low R-factors (e.g., R1 < 5%) and a good quality of fit. Critically, the absolute configuration is determined by analyzing anomalous dispersion effects (the Flack parameter), which should refine to a value near zero for the correct enantiomer.[9]

Powerful Alternatives: Solution-State NMR Spectroscopy

While SCXRD provides the definitive answer, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable and more accessible tool for elucidating molecular structure, including stereochemistry, in solution.[8][10] For many projects, a combination of NMR techniques can provide a highly confident structural assignment.

Logic of NMR-Based Stereochemical Assignment

NMR determines stereochemical relationships by probing the spatial proximity and through-bond coupling of nuclei.[11] Different techniques are required to build a complete picture of both relative and absolute stereochemistry.

Caption: Logical flow for stereochemical assignment by NMR.

Experimental Protocol: NMR-Based Validation

• Sample Preparation: Dissolve 5-10 mg of the highly purified compound in a suitable deuterated solvent (e.g., CDCl₃ or D₂O) in a high-quality NMR tube.

• 1D and 2D NMR for Relative Stereochemistry:

  • Acquire standard ¹H and ¹³C spectra to confirm the basic carbon skeleton and functional groups.

  • Acquire a 2D COSY spectrum to establish proton-proton coupling networks and confirm atom connectivity.

  • Acquire a 2D NOESY or ROESY spectrum. This is the key experiment for determining relative stereochemistry.[11] The presence of a Nuclear Overhauser Effect (NOE) cross-peak between two protons indicates they are close in space (< 5 Å), allowing for the assignment of relative configurations at the C3 and C4 stereocenters.

• Absolute Stereochemistry using a Chiral Derivatizing Agent (CDA):

  • Rationale: To determine the absolute configuration, the enantiomeric molecule must be converted into a pair of diastereomers, which will have distinct NMR signals.[12] This is most commonly done by reacting the free hydroxyl group at the C3 position with a chiral agent.

  • React the molecule with both (R)- and (S)-Mosher's acid chloride (MTPA-Cl) in separate NMR tubes. This forms diastereomeric MTPA esters.

  • Acquire ¹H and/or ¹⁹F NMR spectra of both diastereomeric products.

  • By systematically analyzing the chemical shift differences (Δδ = δS - δR) of the protons near the newly formed chiral center, the absolute configuration can be assigned based on the established Mosher's method model.[12]

Comparative Analysis: SCXRD vs. NMR

The choice of method depends on the specific research question, available resources, and the physical properties of the compound.

Feature	Single-Crystal X-ray Crystallography (SCXRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	X-ray diffraction from a single crystal	Nuclear spin transitions in a magnetic field
Sample State	Solid (single crystal required)	Solution (liquid)
Information Provided	Unambiguous 3D structure, absolute configuration, bond lengths/angles, packing	Connectivity, relative & absolute stereochemistry (with CDAs), conformation in solution
Resolution	Atomic (<1 Å)	Indirect, based on spatial proximity and coupling
Ambiguity	None, provides a definitive answer for the absolute configuration.[2]	Can be ambiguous; interpretation is model-dependent. Requires derivatization for absolute configuration.[13]
Key Challenge	Growing a high-quality single crystal. This is a significant bottleneck, especially for flexible molecules.[7]	Spectral overlap in complex molecules; interpretation of NOE data; need for chemical derivatization.
Throughput	Low; crystal screening and optimization can take weeks to months.	High; basic spectra can be acquired in hours. Derivatization adds time.
Synergy	The definitive "proof" that validates structures proposed by other methods.	Excellent for guiding synthesis, confirming relative stereochemistry, and assessing solution conformation.

Conclusion: A Synergistic Approach to Validation

For the unequivocal structural validation of a complex molecule like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, single-crystal X-ray crystallography remains the unparalleled gold standard. It provides a direct and irrefutable picture of the molecular structure, including the absolute configuration of all stereocenters.

However, the practical difficulty of crystallizing flexible molecules necessitates a robust and often synergistic approach. NMR spectroscopy serves as a powerful, high-throughput tool to confirm the chemical constitution, establish the relative stereochemistry, and, through derivatization, provide strong evidence for the absolute configuration.[10][13] In a typical drug development or natural product synthesis campaign, NMR is used to validate each synthetic step and the final product, while SCXRD is pursued in parallel to obtain the ultimate, unambiguous structural proof required for publication and regulatory submission. By understanding the strengths and causalities of each technique, researchers can design a validation strategy that is both scientifically rigorous and experimentally pragmatic.

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Atypical Acyl-CoA in Biosynthesis: A Comparative Guide to 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and Canonical Extender Units

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of natural product biosynthesis, the selection of building blocks by enzymatic assembly lines dictates the vast structural and functional diversity of molecules. While polyketide synthases (PKSs) and non-ribosomal peptide synthetases (NRPSs) are renowned for their use of canonical extender units like malonyl-CoA and methylmalonyl-CoA, nature's ingenuity extends to the utilization of more complex and unusual precursors. This guide provides a detailed technical comparison of one such atypical building block, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , with its canonical counterparts, offering insights into its distinct biosynthetic origins and enzymatic handling.

Introduction: The Central Role of Extender Units in Biosynthesis

Polyketide and non-ribosomal peptide biosynthesis are fundamental processes for generating a wide array of bioactive natural products, including antibiotics, antifungals, and anticancer agents. These pathways operate as molecular assembly lines where a starter unit is elongated through the sequential addition of extender units.

• Polyketide Synthases (PKSs) primarily utilize short-chain carboxylated acyl-CoAs, such as malonyl-CoA and methylmalonyl-CoA, as extender units. The acyltransferase (AT) domain of each PKS module is responsible for selecting the appropriate extender unit and loading it onto the acyl carrier protein (ACP)[1]. The ketosynthase (KS) domain then catalyzes the decarboxylative Claisen condensation, extending the growing polyketide chain.

• Non-ribosomal Peptide Synthetases (NRPSs) , in contrast, primarily incorporate amino acids into the growing peptide chain. The adenylation (A) domain of each NRPS module selects a specific amino acid and activates it as an aminoacyl-AMP, which is then loaded onto the peptidyl carrier protein (PCP).

The choice of extender units is a critical determinant of the final product's structure and, consequently, its biological activity. Engineering the substrate specificity of PKS and NRPS modules to incorporate novel extender units is a key strategy in combinatorial biosynthesis for the generation of new-to-nature compounds[2][3][4][5].

Unveiling 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: An Atypical Building Block

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a specialized acyl-CoA that serves as a key precursor in the biosynthesis of the myxochelin family of siderophores in the myxobacterium Stigmatella aurantiaca[6][7][8]. Myxochelins are catecholate-type siderophores that play a crucial role in iron acquisition for the bacterium.

Unlike the simple dicarboxylic nature of canonical PKS extender units, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA possesses a more complex, hydroxylated, and branched alkyl chain. Its biosynthesis and incorporation into myxochelin are not mediated by a canonical PKS assembly line but rather by a specialized enzymatic machinery that highlights the diverse strategies employed in natural product synthesis.

Biosynthetic Pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

The biosynthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is intricately linked to the myxochelin biosynthetic gene cluster. While the complete pathway for its formation is still under investigation, it is hypothesized to be derived from fatty acid metabolism, involving key hydroxylation and methylation steps to generate the characteristic stereochemistry.

The myxochelin biosynthesis pathway itself is a prime example of a hybrid enzymatic system. The core of the assembly line is the NRPS subunit, MxcG[6][7].

Fig. 1: Simplified workflow of Myxochelin A biosynthesis.

In this pathway, the adenylation (A) domain of MxcG activates L-lysine, which is then tethered to the peptidyl carrier protein (PCP) domain. Two molecules of 2,3-dihydroxybenzoic acid (DHBA) are then condensed with the two amino groups of the lysine side chain. The 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl moiety is also incorporated, although its precise point of attachment and the enzymatic mechanism are still being elucidated. The final step involves the reductive release of the assembled molecule from the PCP domain by a reductase (Red) domain, yielding myxochelin A.

Comparative Analysis: Atypical vs. Canonical Extender Units

The comparison between 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and canonical extender units like malonyl-CoA and methylmalonyl-CoA reveals fundamental differences in their origin, enzymatic handling, and the resulting molecular architecture.

Feature	3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA	Canonical Extender Units (Malonyl-CoA, Methylmalonyl-CoA)
Biosynthetic Origin	Derived from fatty acid metabolism with specific hydroxylation and methylation steps.	Primarily from the carboxylation of acetyl-CoA and propionyl-CoA, respectively. Central to primary metabolism.
Incorporation Machinery	Utilized by specialized domains within an NRPS-like assembly line (e.g., MxcG).	Selected by Acyltransferase (AT) domains of modular Polyketide Synthases (PKSs).
Role in Chain Elongation	Functions as a complex side chain or moiety attached to a core scaffold (lysine in myxochelin).	Directly incorporated into the growing polyketide backbone via decarboxylative condensation.
Structural Contribution	Introduces significant steric bulk, specific stereocenters, and a hydroxyl functional group.	Adds two or three carbons to the backbone, with the potential for a methyl branch.
Metabolic Cost	Higher, due to the requirement for a dedicated and likely more complex biosynthetic pathway.	Lower, as they are derived from central metabolic intermediates.

Experimental Protocols: Probing Substrate Specificity

To experimentally assess the ability of a PKS or NRPS module to incorporate a non-canonical extender unit like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a series of in vitro assays can be performed.

Protocol 1: In Vitro Acyltransferase (AT) Competition Assay

This assay determines the substrate preference of a PKS AT domain for the novel acyl-CoA versus a canonical extender unit.

Materials:

• Purified PKS module containing the AT domain of interest.

• Radiolabeled [1-¹⁴C]malonyl-CoA or [1-¹⁴C]methylmalonyl-CoA.

• Synthesized, non-radiolabeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

• Acyl carrier protein (ACP).

• Scintillation fluid and counter.

Methodology:

• Set up parallel reactions containing the purified PKS module, ACP, and the radiolabeled canonical extender unit.

• To experimental reactions, add increasing concentrations of the non-radiolabeled 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA as a competitor.

• Incubate the reactions to allow for acylation of the ACP.

• Quench the reactions and separate the acylated ACP from the free acyl-CoA using gel filtration or a similar method.

• Quantify the amount of radiolabeled extender unit incorporated onto the ACP using scintillation counting.

• A decrease in radioactivity in the presence of the novel acyl-CoA indicates competition for the AT active site.

Protocol 2: In Vitro NRPS Adenylation (A) Domain Specificity Assay

This assay assesses the ability of an NRPS A-domain to activate and load the novel acyl-CoA.

Materials:

• Purified NRPS module containing the A-domain and PCP domain.

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

• ATP and appropriate buffers.

• Mass spectrometer (e.g., LC-MS/MS).

Methodology:

• Incubate the purified NRPS module with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and ATP.

• After incubation, digest the protein to release the PCP domain.

• Analyze the PCP domain by mass spectrometry to detect a mass shift corresponding to the covalent attachment of the 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl moiety.

• A positive result confirms that the A-domain can activate and load the novel acyl-CoA.

Fig. 2: Experimental workflows for assessing substrate specificity.

Conclusion and Future Perspectives

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA represents a fascinating example of nature's expanded chemical repertoire for natural product biosynthesis. Its complex structure and specialized enzymatic handling underscore the limitations of considering only canonical extender units when exploring and engineering biosynthetic pathways. While direct competition with malonyl-CoA for a single PKS module might be limited due to its distinct structure, the study of such atypical precursors opens up new avenues for understanding the evolution of biosynthetic machinery and for the rational design of novel bioactive compounds.

Future research should focus on elucidating the complete biosynthetic pathway of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and characterizing the enzymes responsible for its formation and incorporation. This knowledge will be invaluable for harnessing these enzymatic tools in synthetic biology and metabolic engineering efforts to create novel polyketide- and non-ribosomal peptide-based therapeutics.

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Is "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" a specific precursor for actinomycin D?

A Comparative Guide for Researchers in Drug Discovery and Natural Product Synthesis

Introduction: The Enduring Potency of Actinomycin D and the Quest for its Origins

Actinomycin D, also known as Dactinomycin, is a potent antitumor antibiotic that has been a cornerstone of chemotherapy regimens for decades.[1][2][3] Its mechanism of action, the intercalation into DNA and inhibition of transcription, has been extensively studied.[4][5][6] However, for researchers aiming to harness and engineer the biosynthesis of this valuable therapeutic, a fundamental question remains: what are the precise molecular building blocks that give rise to its complex structure? This guide directly addresses a specific query that has emerged in the field: is "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" a specific precursor for actinomycin D?

Through a comprehensive review of the current scientific literature, this guide will demonstrate that the established and well-documented precursor for the characteristic phenoxazinone chromophore of actinomycin D is, in fact, 4-methyl-3-hydroxyanthranilic acid (4-MHA) , derived from the amino acid tryptophan.[4][7][8][9] There is currently no scientific evidence to support the involvement of "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" in this biosynthetic pathway. We will dissect the established multi-enzyme pathway, provide a comparative analysis with other biosynthetic systems, and outline experimental approaches to unequivocally verify precursor incorporation.

The Established Biosynthetic Pathway of Actinomycin D: A Journey from Tryptophan to a Potent Antibiotic

The biosynthesis of actinomycin D is a fascinating example of microbial secondary metabolism, primarily occurring in soil bacteria of the genus Streptomyces.[10][11] The pathway can be conceptually divided into three key stages: formation of the chromophore precursor, non-ribosomal peptide synthesis of the pentapeptide lactone chains, and the final oxidative dimerization.

Formation of the 4-Methyl-3-hydroxyanthranilic Acid (4-MHA) Chromophore Precursor

The journey to actinomycin D begins with the essential amino acid L-tryptophan. Through a series of enzymatic modifications, tryptophan is converted into the central building block of the chromophore, 4-MHA.[4][7] Key enzymatic steps in this conversion include:

• Tryptophan 2,3-dioxygenase: This enzyme catalyzes the oxidative cleavage of the indole ring of tryptophan to form N-formylkynurenine.

• Kynurenine formamidase: This enzyme removes the formyl group to yield kynurenine.

• Kynurenine 3-monooxygenase: Hydroxylation of kynurenine at the 3-position produces 3-hydroxykynurenine.

• Kynureninase: This enzyme cleaves 3-hydroxykynurenine to yield 3-hydroxyanthranilic acid and alanine.

• Methyltransferase: The final step in 4-MHA formation is the methylation of 3-hydroxyanthranilic acid at the 4-position, a reaction catalyzed by a specific S-adenosyl-L-methionine (SAM)-dependent methyltransferase.[7]

Non-Ribosomal Peptide Synthetase (NRPS) Assembly of the Pentapeptide Lactone Chains

Once 4-MHA is synthesized, it serves as the initiation unit for a large, multi-enzyme complex known as a non-ribosomal peptide synthetase (NRPS).[1][10][11][12][13] These NRPS enzymes are modular assembly lines that sequentially add specific amino acids to the growing peptide chain.[14] In the case of actinomycin D, the pentapeptide chains typically consist of L-threonine, D-valine, L-proline, sarcosine (N-methylglycine), and L-N-methylvaline.[7]

The NRPS machinery activates each amino acid and tethers it to a carrier protein domain. A series of condensation domains then catalyze the formation of peptide bonds, elongating the chain. The completed pentapeptide is then cyclized to form a lactone ring, resulting in a 4-MHA-pentapeptide lactone monomer.[7][10]

Oxidative Dimerization: The Final Step

The biosynthesis of the final actinomycin D molecule is completed by the oxidative dimerization of two 4-MHA-pentapeptide lactone monomers.[10] This reaction is catalyzed by a phenoxazinone synthase, which couples the two aminophenol moieties of the 4-MHA precursors to form the characteristic planar phenoxazinone chromophore of actinomycin D.[4]

Visualizing the Pathway: The Biosynthesis of Actinomycin D

Figure 1: The established biosynthetic pathway of Actinomycin D, commencing from L-tryptophan.

Comparative Analysis: Actinomycin D in the Context of Other Natural Products

To provide a broader perspective, it is insightful to compare the biosynthesis of actinomycin D with that of other complex natural products.

Comparison of Chromophore Biosynthesis

The formation of the phenoxazinone chromophore in actinomycin D is a key feature. While a direct comparison with a biosynthetic pathway involving "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA" is not possible due to the lack of evidence for its role, we can look at other natural products with similar structural motifs. For instance, the biosynthesis of other phenoxazinone-containing compounds, if detailed, would offer a valuable comparative framework for understanding the evolution and diversity of these pathways. However, detailed biosynthetic information for a wide range of such compounds is often limited.

Comparison of NRPS-Mediated Assembly

A more fruitful comparison can be made with other well-characterized non-ribosomal peptides. The table below compares key features of the biosynthesis of actinomycin D with that of another prominent NRPS-derived antibiotic, penicillin.

Feature	Actinomycin D	Penicillin
Precursor(s)	L-Tryptophan (for chromophore), L-Thr, D-Val, L-Pro, Sar, L-N-MeVal	L-α-aminoadipic acid, L-cysteine, L-valine
Core Scaffold	Phenoxazinone chromopeptide	β-lactam ring
Synthesizing Enzyme	Multi-modular NRPS	ACV synthetase (a tridomain NRPS)
Final Modification	Oxidative dimerization of two monomers	Cyclization to form the bicyclic penicillin nucleus

This comparison highlights the modular nature of NRPS systems and their ability to generate vast structural diversity from a limited set of amino acid precursors. The core biosynthetic logic, involving the activation and sequential addition of building blocks, is conserved, while the specific precursors and tailoring enzymes dictate the final structure and biological activity of the molecule.

Experimental Verification: A Protocol for Precursor Identification

To definitively confirm the precursor of a natural product, isotopic labeling studies are the gold standard. The following is a generalized experimental workflow to trace the incorporation of a putative precursor into actinomycin D.

Experimental Protocol: Isotopic Labeling and Analysis

• Culture Preparation: Inoculate a culture of a known actinomycin D-producing Streptomyces strain (e.g., S. chrysomallus or S. antibioticus) in a suitable production medium.[10][15]

• Precursor Feeding: Divide the culture into experimental and control groups. To the experimental group, add a stable isotope-labeled version of the putative precursor (e.g., ¹³C- or ¹⁵N-labeled 4-MHA). The control group receives no labeled precursor.

• Fermentation: Continue the fermentation under optimal conditions for actinomycin D production.

• Extraction: After a suitable incubation period, harvest the mycelium and extract the secondary metabolites, including actinomycin D, using an appropriate solvent system.

• Purification: Purify actinomycin D from the crude extract using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).

• Analysis: Analyze the purified actinomycin D from both the experimental and control groups using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • MS Analysis: An increase in the molecular weight of actinomycin D from the experimental group corresponding to the mass of the incorporated isotope(s) would indicate that the labeled precursor was utilized in its biosynthesis.

  • NMR Analysis: ¹³C-NMR or ¹⁵N-NMR analysis can pinpoint the exact location of the incorporated isotopes within the actinomycin D molecule, providing definitive proof of the precursor-product relationship.

Figure 2: A generalized workflow for the experimental verification of precursor incorporation.

Conclusion: Affirming the Central Role of 4-MHA in Actinomycin D Biosynthesis

References

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A Comparative Guide to the Cross-Reactivity of Fatty Acid Synthases with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

This guide provides a comprehensive comparison of the potential cross-reactivity of Type I and Type II fatty acid synthase (FAS) systems with the branched-chain hydroxy fatty acyl-CoA, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. Aimed at researchers, scientists, and drug development professionals, this document synthesizes current knowledge on FAS substrate specificity and provides detailed experimental protocols to empirically determine this cross-reactivity.

Introduction: The Two Faces of Fatty Acid Synthesis and the Question of Cross-Reactivity

Fatty acid synthases (FAS) are central enzymes in metabolism, responsible for the de novo synthesis of fatty acids. These enzymes are broadly classified into two main types: Type I (FAS I) and Type II (FAS II).[1]

• FAS I systems , found in animals and fungi, are large, multifunctional dimeric proteins where all the catalytic domains are located on a single polypeptide chain.[1][2][3][4] These systems are highly efficient in producing straight-chain fatty acids, primarily palmitate, from acetyl-CoA and malonyl-CoA.[1]

• FAS II systems , present in bacteria, archaea, and plant plastids, consist of discrete, monofunctional enzymes that are encoded by separate genes.[1] This dissociation allows for greater flexibility in the types of fatty acids produced, including branched-chain fatty acids, which are crucial for membrane fluidity in many bacteria.[5][6][7]

The distinct architectures of FAS I and FAS II systems raise a critical question regarding their substrate specificity and potential for cross-reactivity with non-canonical acyl-CoA molecules. One such molecule of interest is 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA . This molecule is a branched-chain fatty acyl-CoA with a hydroxyl group at the C3 position, a structure that mimics an intermediate in the fatty acid synthesis cycle. Understanding how different FAS systems interact with this molecule is crucial for several reasons:

• Drug Development: FAS enzymes are attractive targets for antimicrobial and anticancer therapies.[8][9][10][11] Knowledge of cross-reactivity can inform the design of specific inhibitors.

• Metabolic Engineering: Understanding substrate tolerance can enable the engineering of FAS systems to produce novel fatty acids for biofuels and other applications.

• Fundamental Biology: Investigating these interactions provides deeper insights into the catalytic mechanisms and evolution of these essential enzymes.

This guide will first provide a comparative analysis of the predicted cross-reactivity based on current literature, followed by detailed experimental protocols to validate these predictions.

Comparative Analysis of Predicted Cross-Reactivity

Direct experimental data on the interaction of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA with either FAS I or FAS II systems is not currently available in the public domain. However, based on the known substrate specificities of the individual enzymatic domains, we can formulate well-grounded hypotheses.

FAS I (Animal)

The animal FAS I is a highly integrated system optimized for the synthesis of saturated, straight-chain fatty acids.[2][3] While generally considered to have narrow substrate specificity, recent studies have shown that metazoan FAS can synthesize branched-chain fatty acids, albeit at a lower efficiency.[12][13]

• Ketoacyl Synthase (KS) Domain: The KS domain is responsible for the condensation of the growing acyl chain with malonyl-CoA. The active site of the animal FAS I KS domain is structured to accommodate straight-chain acyl groups. While it can tolerate some branching, the presence of a methyl group at the C4 position of our target molecule might present a steric hindrance, potentially making it a poor substrate for elongation.

• Ketoacyl Reductase (KR), Dehydratase (DH), and Enoyl Reductase (ER) Domains: If 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA were to be loaded onto the Acyl Carrier Protein (ACP) domain, it would be a substrate for the DH domain, which catalyzes the dehydration of a 3-hydroxyacyl-ACP intermediate. However, the specific stereochemistry (3S, 4R) and the branching at C4 might affect its binding and catalytic processing by the DH domain. The subsequent ER domain is also adapted for straight-chain substrates.

• Potential for Inhibition: Given the structural similarity to a natural intermediate, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA could act as a competitive inhibitor of the DH domain or other domains within the FAS I complex.

Hypothesis for FAS I: Animal FAS I is unlikely to efficiently utilize 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA as a substrate for elongation due to the steric hindrance at the KS and DH domains. It is more likely to act as a weak inhibitor.

FAS II (Bacterial)

The dissociated nature of the FAS II system provides greater substrate flexibility. Bacteria are known to produce a variety of branched-chain fatty acids using branched-chain acyl-CoAs as primers.[5][6][7]

• Ketoacyl Synthase III (FabH): This enzyme initiates fatty acid synthesis and is a key determinant of branched-chain fatty acid production. FabH from bacteria that synthesize branched-chain fatty acids, such as Staphylococcus aureus, exhibits broad substrate specificity and can utilize primers like isobutyryl-CoA and isovaleryl-CoA.[5][14] While 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is larger than typical primers, some FabH variants can accommodate longer acyl-CoAs.[13]

• Elongating Ketoacyl Synthases (FabB and FabF): These enzymes are responsible for the subsequent elongation steps. They are known to process branched-chain acyl-ACP intermediates.[15] The branching at C4 and C8 of the target molecule could potentially be accommodated.

• Ketoacyl Reductase (FabG), Dehydratase (FabA/FabZ), and Enoyl Reductase (FabI): These enzymes process the intermediates. The substrate specificities of these enzymes can vary between bacterial species.[16][17] The 3-hydroxy group of the target molecule makes it a direct potential substrate for the dehydratase (FabZ or FabA). The stereochemistry and branching will be critical factors determining if it can be processed.

Hypothesis for FAS II: Bacterial FAS II systems, particularly from species that naturally produce branched-chain fatty acids, have a higher probability of interacting with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. It could potentially be accepted as a substrate for the dehydratase and subsequent reductase, leading to its incorporation and elongation. Alternatively, it could act as an inhibitor if the stereochemistry is incompatible with the active sites of the processing enzymes.

Feature	FAS I (Animal)	FAS II (Bacterial)
Overall Architecture	Single multifunctional homodimer	Dissociated, monofunctional enzymes
Primary Products	Straight-chain fatty acids (e.g., palmitate)	Straight and branched-chain fatty acids
Primer Specificity	Primarily acetyl-CoA	Acetyl-CoA and various branched-chain acyl-CoAs
Predicted Interaction with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA	Unlikely to be an efficient substrate; potential weak inhibitor.	Potential to be a substrate for dehydratase and subsequent enzymes, or a more potent inhibitor, depending on the specific bacterial system.

Experimental Protocols for Determining Cross-Reactivity

To empirically test the hypotheses outlined above, a series of biochemical assays are required. These protocols are designed to be self-validating and provide a clear path to understanding the cross-reactivity of both FAS I and FAS II systems.

Protocol 1: Overall FAS Activity Assay (Spectrophotometric)

This assay measures the overall activity of the FAS complex by monitoring the consumption of NADPH, a required cofactor for the reductase domains.[18]

Objective: To determine if 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA inhibits the overall fatty acid synthesis activity of FAS I and a selected FAS II system.

Materials:

• Purified animal FAS I (e.g., from rat liver)

• Purified enzymes of a bacterial FAS II system (e.g., from E. coli or S. aureus)

• Acetyl-CoA

• Malonyl-CoA

• NADPH

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.0, 1 mM EDTA, 1 mM DTT)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, acetyl-CoA (e.g., 50 µM), and malonyl-CoA (e.g., 100 µM).

• Add a range of concentrations of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (e.g., 0-100 µM) to different reaction tubes. Include a control with no test compound.

• Initiate the reaction by adding the FAS enzyme (FAS I or the complete set of FAS II enzymes) and NADPH (e.g., 150 µM).

• Immediately monitor the decrease in absorbance at 340 nm over time at a constant temperature (e.g., 37°C).

• Calculate the rate of NADPH oxidation from the linear portion of the absorbance curve.

• Plot the reaction rate as a function of the concentration of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA to determine if it has an inhibitory effect.

Causality behind Experimental Choices: The spectrophotometric assay is a robust and high-throughput method to screen for overall inhibition. By measuring the consumption of NADPH, we are assessing the flux through the entire synthesis cycle. A decrease in this rate in the presence of the test compound would indicate an interaction with one or more of the enzymatic domains.

Protocol 2: Mass Spectrometry-Based Assay for Substrate Incorporation

This assay directly measures the incorporation of labeled precursors into fatty acids, providing definitive evidence of whether 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA can be elongated.

Objective: To determine if 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA can serve as a primer or an intermediate for elongation by FAS I and FAS II.

Materials:

• Purified FAS I or FAS II enzymes

• [¹³C₂]-Acetyl-CoA (as a control primer)

• [¹³C₃]-Malonyl-CoA (as the extender unit)

• NADPH

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

• Reaction Buffer

• Quenching solution (e.g., strong acid)

• Organic solvent for extraction (e.g., ethyl acetate)

• LC-MS/MS system

Procedure:

• Set up two sets of reactions.

  • Control Reaction: FAS enzyme, [¹³C₂]-Acetyl-CoA, [¹³C₃]-Malonyl-CoA, and NADPH.

  • Test Reaction: FAS enzyme, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, [¹³C₃]-Malonyl-CoA, and NADPH.

• Incubate the reactions at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reactions by adding the quenching solution.

• Extract the fatty acids using an organic solvent.

• Analyze the extracts by LC-MS/MS to identify and quantify the fatty acid products.

• In the test reaction, look for the presence of elongated products that would result from the addition of [¹³C]-labeled two-carbon units to the 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl backbone.

Causality behind Experimental Choices: Mass spectrometry provides unambiguous identification of the reaction products. By using a stable isotope-labeled extender unit ([¹³C₃]-Malonyl-CoA), we can track the elongation process. The detection of fatty acids containing the backbone of the test compound with incorporated ¹³C atoms would be direct proof of its utilization as a substrate.

Protocol 3: Individual Domain Activity Assays

To pinpoint the specific site of interaction, assays for individual domains, particularly the dehydratase (DH), are necessary.

Objective: To determine if 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA can act as a substrate or inhibitor for the DH domain of FAS I and the FabZ/FabA enzymes of FAS II.

Materials:

• Purified DH domain of FAS I or purified FabZ/FabA

• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

• A suitable assay system to detect the product of dehydration (e.g., a coupled assay where the resulting enoyl-CoA is reduced by an enoyl-reductase with concomitant NADPH oxidation, monitored spectrophotometrically, or direct detection of the product by LC-MS).

• Assay Buffer

Procedure:

• Incubate the purified DH domain/FabZ/FabA with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

• Monitor for product formation over time using the chosen detection method.

• To test for inhibition, perform the assay with a known substrate of the DH domain in the presence and absence of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Causality behind Experimental Choices: By isolating the individual domains, we can eliminate the complexities of the entire FAS cycle and directly probe the interaction with the test compound. This is essential for understanding the mechanism of any observed inhibition or substrate utilization.

Conclusion

The cross-reactivity of fatty acid synthases with non-canonical substrates like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a critical area of investigation with implications for drug discovery and biotechnology. While current knowledge suggests that the flexible, dissociated FAS II systems of bacteria may be more accommodating to such branched and hydroxylated molecules than the highly integrated animal FAS I, empirical validation is essential. The experimental protocols provided in this guide offer a robust framework for researchers to systematically investigate these interactions, generate crucial data, and contribute to a deeper understanding of the fascinating enzymology of fatty acid synthesis.

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A Comparative Guide to 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in Diverse Bacterial Strains

For researchers, scientists, and drug development professionals, understanding the nuances of bacterial signaling and metabolism is paramount. This guide provides an in-depth comparative analysis of the novel acyl-CoA thioester, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA , and its potential role in various bacterial strains. While direct evidence for this specific molecule in bacteria is emerging, this document synthesizes current knowledge on branched-chain fatty acid biosynthesis and metabolism to propose its origins, potential functions, and methods for its detection and characterization. We will draw comparisons with well-established fatty acid signaling molecules in model organisms to provide a comprehensive perspective.

Introduction: Beyond Canonical Quorum Sensing

Bacterial communication, or quorum sensing, is a sophisticated process mediated by small, diffusible signaling molecules that orchestrate collective behaviors such as biofilm formation, virulence, and antibiotic resistance.[1][2][3] While N-acyl-homoserine lactones (AHLs) and autoinducing peptides (AIPs) are the canonical quorum sensing molecules in Gram-negative and Gram-positive bacteria, respectively, a growing body of evidence highlights the importance of fatty acid-derived signals.[4][5] Molecules like the Burkholderia cenocepacia diffusible signal factor (BDSF), cis-2-dodecenoic acid, underscore the diversity and significance of lipid-based signaling.[4]

This guide focuses on a structurally unique molecule, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a multi-branched, hydroxylated fatty acyl-CoA. Its complex structure suggests a specialized biosynthetic pathway and a potentially novel biological function. Although its presence has been cataloged in the Human Metabolome Database (HMDB0060161), its bacterial origins and role remain largely unexplored.[6] Here, we will explore its plausible biosynthetic pathway, its potential significance in bacterial physiology, and provide detailed protocols for its investigation.

Proposed Biosynthetic Pathway: A Link to Isoprenoid Degradation

The 4,8-dimethyl substitution pattern of the nonanoyl backbone is not typical for the de novo biosynthesis of branched-chain fatty acids (BCFAs), which usually involves primers derived from the branched-chain amino acids valine, leucine, and isoleucine, leading to iso and anteiso structures.[7][8][9] A more probable origin for 4,8-dimethylnonanoyl-CoA is the degradation of phytanic acid, a C20 branched-chain fatty acid derived from the phytol side chain of chlorophyll.

The breakdown of phytanic acid in mammals occurs via a combination of α- and β-oxidation in peroxisomes.[2][10][11] This pathway yields pristanic acid, which upon further β-oxidation, produces 4,8-dimethylnonanoyl-CoA.[10][11] We hypothesize that a similar pathway may be operational in certain bacteria capable of metabolizing phytanic acid or related isoprenoid compounds.

The introduction of the 3-hydroxy group could occur through the standard β-oxidation cycle of 4,8-dimethylnonanoyl-CoA itself. The (S)-stereochemistry at the C3 position is consistent with the intermediates of the fatty acid β-oxidation pathway.[12]

Caption: Proposed biosynthetic pathway for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA from phytanic acid.

Comparative Analysis Across Bacterial Strains

To understand the potential significance of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, we will compare its proposed characteristics with the fatty acid metabolism and signaling of three clinically relevant bacteria: Legionella pneumophila, Pseudomonas aeruginosa, and Burkholderia cenocepacia.

Feature	Legionella pneumophila (Hypothesized)	Pseudomonas aeruginosa	Burkholderia cenocepacia
Fatty Acid Signaling	Putative role for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in virulence or differentiation.	Utilizes the Pseudomonas Quinolone Signal (PQS), a 2-heptyl-3-hydroxy-4-quinolone, which is derived from fatty acid biosynthesis.	Employs cis-2-dodecenoic acid (BDSF) as a diffusible signal factor for inter- and intraspecies communication.[4]
Branched-Chain Fatty Acids	Known to possess a complex profile of hydroxy and dihydroxy fatty acids, some of which are branched.[13][14] The 4,8-dimethylnonanoyl backbone is a plausible component.	Primarily synthesizes straight-chain fatty acids.	Produces a variety of fatty acids, including the precursor for BDSF.
Metabolism	Possesses a bipartite metabolism, utilizing amino acids for energy and other carbon sources like glycerol for anabolic processes.[1] Known to scavenge host lipids.[5]	Versatile metabolism, capable of utilizing a wide range of carbon sources. Fatty acid biosynthesis is well-characterized.	Complex metabolism with a large genome, enabling adaptation to diverse environments.
Key Enzymes (Hypothesized/Known)	Potentially possesses homologs for phytanoyl-CoA degradation and β-oxidation enzymes.	Well-defined fatty acid biosynthesis (FASII) pathway.	Contains the RpfF enzyme for BDSF synthesis.[4]

Potential Biological Functions

Given the structural complexity of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, its function is likely to be highly specific. Potential roles could include:

• A Novel Quorum Sensing Signal: Its structure deviates significantly from known signaling molecules, suggesting it could be a ligand for a yet-unidentified receptor, regulating specific gene expression in a cell-density-dependent manner.

• A Virulence Factor or Modulator: In pathogenic bacteria like Legionella pneumophila, unique lipid molecules can play roles in host-pathogen interactions, such as modulating host immune responses or maintaining the integrity of the Legionella-containing vacuole (LCV).[5]

• A Biosynthetic Precursor: It could serve as an intermediate in the biosynthesis of other complex lipids or natural products with specialized functions.

• A Membrane Component: Branched-chain fatty acids are known to influence membrane fluidity and permeability, which is crucial for bacterial adaptation to different environments.[7][15]

Experimental Protocols

The definitive identification and quantification of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in bacterial cultures require robust analytical methods. The following protocols provide a framework for researchers investigating this and other acyl-CoA molecules.

Extraction of Acyl-CoA Esters from Bacterial Cultures

Rationale: This protocol is designed to rapidly quench metabolic activity and efficiently extract polar acyl-CoA esters from the complex bacterial matrix while minimizing degradation.

Materials:

• Bacterial culture

• Liquid nitrogen

• Pre-chilled (-20°C) extraction solvent: Isopropanol/50 mM KH2PO4 (1:1, v/v)

• Internal standard (e.g., ¹³C-labeled acyl-CoA or a non-endogenous odd-chain acyl-CoA)

• Centrifuge capable of 4°C operation

• Lyophilizer

Procedure:

• Grow bacterial cultures to the desired growth phase (e.g., late logarithmic or stationary phase).

• Rapidly harvest a defined volume of culture by centrifugation at 4°C.

• Immediately flash-freeze the cell pellet in liquid nitrogen to quench all metabolic activity.

• Add 1 mL of pre-chilled extraction solvent and the internal standard to the frozen pellet.

• Thoroughly resuspend the pellet by vortexing or sonication, keeping the sample on ice.

• Incubate on ice for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant to a new tube.

• Lyophilize the supernatant to dryness.

• Reconstitute the dried extract in a small volume of a suitable solvent (e.g., 100 µL of 5% methanol in water with 0.1% formic acid) for LC-MS/MS analysis.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS provides the high sensitivity and selectivity required for the detection and quantification of low-abundance acyl-CoA esters. Reversed-phase chromatography separates the molecules based on their hydrophobicity, and tandem mass spectrometry allows for their unambiguous identification.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution Orbitrap) equipped with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Mobile Phase A: 95:5 Water:Methanol with 10 mM ammonium acetate and 0.1% formic acid

• Mobile Phase B: 95:5 Acetonitrile:Methanol with 10 mM ammonium acetate and 0.1% formic acid

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Example for a Triple Quadrupole):

• Ionization Mode: Positive ESI

• Multiple Reaction Monitoring (MRM):

  • Precursor Ion (Q1): The [M+H]⁺ of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

  • Product Ion (Q3): A characteristic fragment ion, often corresponding to the loss of the acyl chain or a part of the CoA moiety. A neutral loss scan for the phosphopantetheine group can also be employed for discovery.

• Collision Energy and other parameters: To be optimized for the specific instrument and analyte.

Caption: A generalized workflow for the analysis of acyl-CoA esters from bacterial cultures using LC-MS/MS.

Concluding Remarks and Future Directions

The exploration of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA opens a new avenue in the study of bacterial lipid signaling and metabolism. While its presence and function in bacteria are yet to be definitively proven, the proposed biosynthetic link to phytanic acid degradation provides a strong foundation for future research. Investigating the genomes of bacteria known for their complex lipid profiles, such as Legionella pneumophila, for the presence of the necessary enzymatic machinery will be a critical next step.

The development of sensitive and specific analytical methods, as outlined in this guide, will be instrumental in the discovery and characterization of this and other novel fatty acyl-CoA molecules. Unraveling the roles of such unique lipid metabolites will undoubtedly deepen our understanding of bacterial physiology, pathogenesis, and interspecies communication, potentially revealing new targets for antimicrobial drug development.

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• 8. Branched-chain fatty acid - Wikipedia [en.wikipedia.org]
• 9. Branching Out: Alterations in Bacterial Physiology and Virulence Due to Branched-Chain Amino Acid Deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Beta-oxidation of pristanoyl-CoA | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Reactome | Beta-oxidation of pristanoyl-CoA [reactome.org]
• 12. researchgate.net [researchgate.net]
• 13. Dihydroxy and monohydroxy fatty acids in Legionella pneumophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Identification of a clinical isolate as Legionella pneumophila by gas chromatography and mass spectrometry of cellular fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]

A Functional Comparison of Enzymes Acting on 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: A Guide for Researchers

This guide provides an in-depth functional comparison of the key enzymes responsible for the metabolism of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, a critical intermediate in the peroxisomal β-oxidation of pristanic acid. For researchers in metabolic diseases and drug development, a comprehensive understanding of these enzymatic steps is paramount for elucidating disease mechanisms and identifying potential therapeutic targets. This document will delve into the catalytic activities, substrate specificities, and relevant experimental protocols for the primary enzymes involved in this metabolic pathway.

Introduction: The Metabolic Context of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a pivotal, yet often overlooked, intermediate in the breakdown of phytanic acid, a branched-chain fatty acid derived from dietary sources. Due to the presence of a methyl group on its β-carbon, phytanic acid cannot be metabolized through the conventional mitochondrial β-oxidation pathway.[1] Instead, it undergoes α-oxidation in the peroxisome to yield pristanic acid.[2][3] Pristanic acid is then amenable to a modified β-oxidation pathway, also within the peroxisome, where 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA emerges as a key downstream metabolite.[4][5] The efficient catabolism of this intermediate is crucial for preventing the toxic accumulation of branched-chain fatty acids, which is implicated in several inherited metabolic disorders, most notably Refsum disease.[1]

The core enzymatic activities required for the further processing of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA are 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase functions. In the peroxisomal β-oxidation of branched-chain fatty acids, these activities are often housed within multifunctional enzymes.

Key Enzymatic Players and Their Functional Roles

The peroxisomal β-oxidation of pristanic acid involves a specialized set of enzymes capable of handling the steric hindrance posed by the methyl branches. The two principal enzymatic activities that act sequentially on intermediates like 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA are dehydrogenase and hydratase activities, primarily associated with peroxisomal multifunctional enzymes (MFPs).

Peroxisomal Multifunctional Enzyme 2 (MFP-2)

MFP-2, also known as D-bifunctional protein, is a cornerstone of branched-chain fatty acid metabolism in peroxisomes.[6] It exhibits both enoyl-CoA hydratase and D-3-hydroxyacyl-CoA dehydrogenase activities.[7] The "D" designation refers to its specificity for D-3-hydroxyacyl-CoA esters, which are stereochemically distinct from the L-isomers processed in mitochondrial β-oxidation.

• Dehydrogenase Activity: The D-3-hydroxyacyl-CoA dehydrogenase component of MFP-2 is the primary enzyme responsible for oxidizing the 3-hydroxyl group of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA to a keto group, yielding 3-oxo-4(R),8-dimethyl-nonanoyl-CoA. This reaction is NAD⁺-dependent.[8]

• Hydratase Activity: The enoyl-CoA hydratase domain of MFP-2 catalyzes the preceding step in the β-oxidation spiral: the hydration of the corresponding enoyl-CoA to form the 3(S)-hydroxyacyl-CoA intermediate.

Peroxisomal Multifunctional Enzyme 1 (MFP-1)

MFP-1, or L-bifunctional protein, is another key player in peroxisomal β-oxidation, primarily acting on straight-chain fatty acids.[7] It possesses enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase activities. While its primary substrates are unbranched, the potential for cross-reactivity with branched-chain intermediates, albeit likely with lower efficiency, cannot be entirely dismissed and warrants consideration in comparative studies.

Short-Chain Enoyl-CoA Hydratase (ECHS1)

ECHS1, also known as crotonase, is a mitochondrial enzyme that catalyzes the hydration of short- to medium-chain 2-trans-enoyl-CoAs.[9] While its primary localization is mitochondrial, its broad substrate specificity for shorter enoyl-CoAs makes it a relevant enzyme to consider in the broader context of fatty acid oxidation.[10] However, for the specific, longer, and branched structure of a derivative of 4,8-dimethyl-nonanoyl-CoA, its direct involvement is likely minimal compared to the peroxisomal MFPs.

Functional Comparison of Dehydrogenase and Hydratase Activities

A direct, quantitative comparison of these enzymes with 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA as the substrate is not extensively documented in the literature. However, based on their known substrate specificities for other branched-chain and straight-chain acyl-CoAs, we can infer their relative activities.

Enzyme/Activity	Primary Substrate Class	Expected Activity on 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA	Cofactor	Cellular Localization
MFP-2 (D-3-hydroxyacyl-CoA dehydrogenase)	Branched-chain 3-hydroxyacyl-CoAs	High	NAD⁺	Peroxisome
MFP-1 (L-3-hydroxyacyl-CoA dehydrogenase)	Straight-chain 3-hydroxyacyl-CoAs	Low to Moderate	NAD⁺	Peroxisome
MFP-2 (Enoyl-CoA hydratase)	Branched-chain enoyl-CoAs	High (on the preceding enoyl-CoA)	-	Peroxisome
MFP-1 (Enoyl-CoA hydratase)	Straight-chain enoyl-CoAs	Low to Moderate (on the preceding enoyl-CoA)	-	Peroxisome
ECHS1 (Enoyl-CoA hydratase)	Short to medium-chain enoyl-CoAs	Very Low to Negligible (on the preceding enoyl-CoA)	-	Mitochondria

Table 1: Comparative overview of enzymes potentially acting on 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA or its immediate precursor.

Experimental Protocols for Enzyme Characterization

To empirically determine the activity of these enzymes on 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, the following experimental workflows can be employed.

Synthesis of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

As this substrate is not commercially available, it must be synthesized. A common method involves the enzymatic hydration of the corresponding 2-enoyl-CoA precursor using a purified enoyl-CoA hydratase.

Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This assay measures the reduction of NAD⁺ to NADH, which can be monitored spectrophotometrically at 340 nm.

Principle: 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA + NAD⁺ --(3-hydroxyacyl-CoA dehydrogenase)--> 3-Oxo-4(R),8-dimethyl-nonanoyl-CoA + NADH + H⁺

Step-by-Step Protocol:

• Reaction Mixture Preparation: In a quartz cuvette, prepare a reaction mixture containing:

  • 100 mM Potassium Phosphate Buffer (pH 7.3)

  • 1 mM NAD⁺

  • Synthesized 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (concentration to be varied for kinetic analysis, e.g., 10-200 µM)

• Enzyme Preparation: Prepare a solution of the purified enzyme (e.g., recombinant MFP-2) in a suitable buffer.

• Initiation of Reaction: Add a small volume of the enzyme solution to the reaction mixture to initiate the reaction.

• Spectrophotometric Measurement: Immediately monitor the increase in absorbance at 340 nm at a constant temperature (e.g., 37°C) for several minutes.

• Data Analysis: Calculate the initial reaction velocity from the linear portion of the absorbance curve using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹). Determine kinetic parameters (Km and Vmax) by fitting the data to the Michaelis-Menten equation.

Assay for Enoyl-CoA Hydratase Activity

This assay measures the hydration of the corresponding 2-enoyl-CoA precursor, which can be monitored by the decrease in absorbance at around 263 nm, corresponding to the disappearance of the enoyl-CoA double bond.

Principle: 4(R),8-dimethyl-non-2-enoyl-CoA + H₂O --(enoyl-CoA hydratase)--> 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Step-by-Step Protocol:

• Reaction Mixture Preparation: In a quartz cuvette, prepare a reaction mixture containing:

  • 50 mM Tris-HCl Buffer (pH 8.0)

  • 4(R),8-dimethyl-non-2-enoyl-CoA (concentration to be varied for kinetic analysis)

• Enzyme Preparation: Prepare a solution of the purified enzyme (e.g., recombinant MFP-2) in a suitable buffer.

• Initiation of Reaction: Add the enzyme solution to the reaction mixture.

• Spectrophotometric Measurement: Monitor the decrease in absorbance at 263 nm at a constant temperature.

• Data Analysis: Calculate the initial reaction velocity and determine kinetic parameters as described for the dehydrogenase assay.

Visualizing the Metabolic and Experimental Workflows

To provide a clearer understanding of the processes discussed, the following diagrams illustrate the metabolic pathway and the experimental workflow for enzyme characterization.

Caption: Metabolic pathway of phytanic acid degradation.

Caption: Experimental workflow for enzyme characterization.

Conclusion and Future Directions

The metabolism of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a critical juncture in the degradation of branched-chain fatty acids, with the D-3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase activities of peroxisomal MFP-2 playing the most significant roles. While MFP-1 may exhibit some minor activity, its contribution is likely secondary. For researchers investigating disorders of phytanic acid metabolism, a detailed kinetic characterization of these enzymes with the specific intermediates of the pristanic acid β-oxidation pathway is a crucial area for further investigation. The experimental protocols outlined in this guide provide a robust framework for such studies. Future research should focus on obtaining precise kinetic data for these enzymatic steps to better model the metabolic flux through this pathway and to understand the molecular consequences of enzyme deficiencies.

References

• Dansie, L. E., & Garg, A. (2018). Phytanic acid: Production from phytol, its breakdown and role in human disease.
• He, M., et al. (2003). A novel approach to the characterization of substrate specificity in short/branched chain Acyl-CoA dehydrogenase. PubMed.
• Wanders, R. J. A. (2009).
• Wanders, R. J. A., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. Annual Review of Biochemistry.
• Ferdinandusse, S., et al. (2000). β-oxidation of pristanic acid and racemase activity in peroxisomes.
• Wanders, R. J. A., et al. (1998). Human metabolism of phytanic acid and pristanic acid. PubMed.
• Verhoeven, N. M., et al. (1998). Pristanic acid beta-oxidation in peroxisomal disorders: studies in cultured human fibroblasts. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.
• Enoyl-CoA hydratase-1 regulates mTOR signaling and apoptosis by sensing nutrients.
• Pristanic acid b-oxidation.
• Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα.
• Structural basis for substrate specificity of methylsuccinyl-CoA dehydrogenase: an unusual member of the acyl-CoA dehydrogenase family.
• Acyl-CoA dehydrogenase substrate promiscuity: Challenges and opportunities for development of substrate reduction therapy in disorders of valine and isoleucine metabolism. Mount Sinai Scholars Portal.
• Enoyl-CoA hydr
• enoyl-CoA hydr
• ECHS1 enoyl-CoA hydr
• Enoyl-CoA hydr
• Further Characterization of the Peroxisomal 3‐Hydroxyacyl‐Coa Dehydrogenases
• 3-hydroxyacyl-CoA dehydrogenase - Wikipedia.
• Further characterization of the peroxisomal 3-hydroxyacyl-CoA dehydrogenases
• Showing Protein Hydroxyacyl-coenzyme A dehydrogenase, mitochondrial (HMDBP00381).
• Enzymatic Assay of Я-HYDROXYACYL-COA DEHYDROGENASE - Sigma-Aldrich.
• Analysis of pristanic acid beta-oxidation intermediates in plasma from healthy controls and patients affected with peroxisomal disorders by stable isotope dilution gas chrom
• HADH Gene - HCDH Protein - GeneCards.
• A novel and rapid long-chain hydroxyacyl-CoA dehydrogenase assay - mijn-bsl.
• L-3-hydroxyacyl-CoA dehydrogenase - M-CSA Mechanism and Catalytic Site
• 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. PubMed.
• Yeast Peroxisomal Multifunctional Enzyme: (3R)-Hydroxyacyl-CoA Dehydrogenase Domains A and B Are Required for Optimal Growth on Oleic Acid.
• Yeast peroxisomal multifunctional enzyme: (3R)-hydroxyacyl-CoA dehydrogenase domains A and B are required for optimal growth on oleic acid. PubMed.
• Oxidation of pristanic acid in fibroblasts and its application to the diagnosis of peroxisomal beta-oxid
• biochemistry of peroxisomal β-oxidation in the yeast Saccharomyces cerevisiae | FEMS Microbiology Reviews | Oxford Academic.

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• 3. Reactome | Beta-oxidation of pristanoyl-CoA [reactome.org]
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• 7. Further characterization of the peroxisomal 3-hydroxyacyl-CoA dehydrogenases from rat liver. Relationship between the different dehydrogenases and evidence that fatty acids and the C27 bile acids di- and tri-hydroxycoprostanic acids are metabolized by separate multifunctional proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 9. ECHS1 enoyl-CoA hydratase, short chain 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 10. Enoyl-CoA hydratase-1 regulates mTOR signaling and apoptosis by sensing nutrients - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Stereochemical Confirmation of Biosynthetic 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: A Comparative Analysis of Key Methodologies

Introduction

In the intricate world of natural product biosynthesis, the precise three-dimensional arrangement of atoms—the stereochemistry—is paramount. It dictates molecular recognition, biological activity, and therapeutic potential. The molecule 3-hydroxy-4,8-dimethyl-nonanoyl-CoA is a classic example of a chiral intermediate, likely originating from a polyketide synthase (PKS) or related fatty acid metabolic pathway. Bioinformatic analysis of the responsible enzymatic domains often leads to a stereochemical prediction, in this case, 3(S) and 4(R). However, such predictions are hypotheses that demand rigorous experimental validation. The presence of two adjacent stereocenters and the chemically sensitive Coenzyme A (CoA) thioester moiety presents a significant analytical challenge.

This guide provides researchers, scientists, and drug development professionals with a comparative overview of robust analytical strategies to definitively confirm the absolute and relative stereochemistry of this molecule. We will move beyond theoretical descriptions to provide field-proven insights and detailed protocols, explaining the causality behind each experimental choice to ensure a self-validating and trustworthy workflow.

Part 1: The Foundational Step - Strategic Hydrolysis of the CoA Thioester

Direct stereochemical analysis of the intact acyl-CoA is often hindered by the large, polar CoA group, which can complicate purification, derivatization, and spectral interpretation. The most effective strategy is to first perform a mild and selective hydrolysis of the thioester bond to yield the free fatty acid, 3-hydroxy-4,8-dimethyl-nonanoic acid. This simplifies the molecule for subsequent analysis without compromising the integrity of the stereocenters at C3 and C4.

Causality of Choice: Enzymatic hydrolysis is preferred over harsh chemical methods (e.g., strong acid/base) to prevent potential side reactions like dehydration or epimerization at the chiral centers. Acyl-CoA hydrolases (thioesterases) offer high specificity and operate under gentle physiological conditions.

Experimental Protocol: Enzymatic Hydrolysis

• Purification: Isolate the biosynthetic 3-hydroxy-4,8-dimethyl-nonanoyl-CoA from the reaction mixture using reversed-phase HPLC.[1]

• Reaction Setup: In a microcentrifuge tube, combine the purified acyl-CoA (approx. 100-500 µg) with a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) and a commercially available broad-specificity acyl-CoA thioesterase.

• Incubation: Incubate the reaction at 37°C for 1-2 hours.

• Extraction: Acidify the reaction mixture to pH ~3 with 1 M HCl. Extract the resulting free fatty acid with an organic solvent like ethyl acetate (3x volumes).

• Drying and Concentration: Pool the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under a gentle stream of nitrogen. The resulting 3-hydroxy-4,8-dimethyl-nonanoic acid is now ready for detailed stereochemical analysis.

Part 2: A Comparative Guide to Stereochemical Determination

With the simplified hydroxy fatty acid in hand, we can now compare the primary analytical techniques for elucidating its stereochemistry.

Method 1: Mosher's Ester Analysis (NMR Spectroscopy)

This is the gold standard for determining the absolute configuration of secondary alcohols without requiring crystalline material or reference standards.[2][3] The method relies on converting the chiral alcohol into a pair of diastereomeric esters using the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[4][5] The anisotropic effect of the MTPA phenyl ring causes predictable chemical shift differences (Δδ) in the ¹H NMR spectra of the two diastereomers, allowing for the assignment of the alcohol's absolute configuration.[6]

Principle of Causality: The MTPA reagent creates two new molecules, the (R)-MTPA ester and the (S)-MTPA ester. In their most stable conformation, the protons on one side of the original molecule will be shielded by the MTPA's phenyl group, while protons on the other side will be deshielded. By analyzing the sign of the chemical shift difference (Δδ = δS - δR) for protons on either side of the C3 carbinol center, the absolute configuration can be unequivocally assigned.

Caption: Logic of Mosher's ester analysis for determining absolute configuration.

• Sample Preparation: Divide the hydrolyzed fatty acid sample (~200 µg) into two separate dry NMR tubes.

• Derivatization:

  • To Tube A, add (R)-(-)-MTPA chloride.

  • To Tube B, add (S)-(+)-MTPA chloride.

  • Add dry deuterated pyridine (pyridine-d₅) as a solvent and catalyst to both tubes.

• Reaction: Allow the reactions to proceed to completion at room temperature (typically 1-4 hours). Monitor by TLC or LC-MS if necessary.

• NMR Acquisition: Acquire high-resolution ¹H NMR and COSY spectra for both the (R)-MTPA ester and the (S)-MTPA ester.

• Data Analysis:

  • Assign all relevant proton signals for both diastereomers, paying close attention to the protons on the C2, C4, and C5 positions.

  • Calculate the chemical shift difference for each proton: Δδ = δ(S-MTPA ester) - δ(R-MTPA ester) .

  • Apply the Mosher's model: Protons with a positive Δδ are assigned to one side of the molecule, and those with a negative Δδ to the other. This establishes the absolute configuration at C3.

  • The analysis of Δδ values for protons at C4 and its methyl group will reveal their spatial relationship relative to C3, thus confirming the relative stereochemistry.

Data Point	Expected Outcome for 3(S), 4(R) Configuration
Δδ (C2 Protons)	Negative (Δδ < 0)
Δδ (C4 Proton)	Positive (Δδ > 0)
Δδ (C4-Methyl Protons)	Positive (Δδ > 0)
Δδ (C5 Protons)	Positive (Δδ > 0)

Method 2: Chiral Chromatography (GC/LC)

Chiral chromatography separates enantiomers and diastereomers, providing an orthogonal validation method.[7] Its primary strength lies in high sensitivity and its ability to determine diastereomeric and enantiomeric purity. However, it is a comparative technique; absolute configuration can only be assigned by comparing the retention time of the analyte to that of an authentic, synthetically prepared standard of known stereochemistry.[8]

Principle of Causality: Chiral stationary phases (CSPs) create a chiral environment within the column. Stereoisomers interact differently with the CSP, leading to different strengths of adsorption and, consequently, different retention times, enabling their separation.

• Derivatization for Volatility: The hydrolyzed fatty acid must be derivatized to be suitable for GC analysis.

  • Esterification: Convert the carboxylic acid to its methyl ester using diazomethane or TMS-diazomethane.

  • Silylation: Protect the hydroxyl group by reacting it with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis:

  • Inject the derivatized sample onto a GC-MS system equipped with a chiral capillary column (e.g., a cyclodextrin-based column).

  • Develop a temperature gradient method to achieve baseline separation of all possible stereoisomers.

• Comparison: Inject synthetically prepared standards for at least two stereoisomers (e.g., the proposed 3S,4R and its diastereomer 3S,4S) under the identical GC-MS conditions.

• Assignment: Assign the stereochemistry of the biosynthetic product by matching its retention time to that of the corresponding authentic standard.

Comparison of Analytical Methods

Feature	Mosher's Ester Analysis (NMR)	Chiral Chromatography (GC/LC-MS)
Principle	Diastereomer formation & NMR analysis	Differential interaction with a chiral stationary phase
Primary Output	Absolute & Relative Configuration	Diastereomeric/Enantiomeric Ratio, Purity
Standard Requirement	Not required for configuration assignment	Required for absolute configuration assignment
Sample Amount	High (µg to mg)	Low (pg to ng)
Throughput	Low	High
Key Advantage	Definitive assignment of unknown stereocenters	Excellent for quality control and purity checks
Key Limitation	Requires significant sample, complex data analysis	Cannot assign absolute configuration de novo

Part 3: Recommended Integrated Workflow for Unambiguous Confirmation

Relying on a single method is insufficient for definitive proof. A robust validation strategy employs orthogonal techniques where the strengths of one method compensate for the limitations of another.

Caption: Integrated workflow for stereochemical confirmation.

This integrated approach provides a self-validating system. The Mosher's analysis provides a primary, de novo assignment of the absolute configuration. This assignment then serves as a concrete hypothesis to be tested using chiral chromatography. The synthesis of an authentic standard and the subsequent matching of its retention time with the biosynthetic product provides unequivocal, orthogonal confirmation of the initial NMR-based assignment. This dual-pronged strategy represents the highest standard of scientific rigor for stereochemical elucidation in modern chemical biology and drug discovery.

References

• 1. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. echemi.com [echemi.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 6. [PDF] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Semantic Scholar [semanticscholar.org]
• 7. aocs.org [aocs.org]
• 8. gcms.cz [gcms.cz]

The Gatekeeper of Branched-Chain Fatty Acid Metabolism: A Comparative Guide to the Bioactivity of Alpha-Oxidation Intermediates

For researchers in metabolic diseases and drug development, understanding the nuances of fatty acid catabolism is paramount. While the beta-oxidation of straight-chain fatty acids is a well-trodden path, the specialized machinery for handling branched-chain fatty acids presents unique biological challenges and therapeutic opportunities. This guide provides an in-depth comparison of the bioactivity of key intermediates in the peroxisomal alpha-oxidation pathway, focusing on the metabolic fate of phytanic acid derivatives. We will dissect why molecules like 2-hydroxyphytanoyl-CoA, and by extension their structural analogues such as the conceptual "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA," possess a unique bioactivity defined by their critical role as specific substrates in a pathway essential for preventing neurotoxicity.

The Metabolic Imperative for Alpha-Oxidation

Dietary branched-chain fatty acids, such as phytanic acid derived from dairy products, ruminant fats, and certain fish, pose a metabolic problem.[1] The presence of a methyl group on the beta-carbon (C3) of phytanic acid physically obstructs the enzymatic machinery of the mitochondrial beta-oxidation pathway, which is the primary route for fatty acid degradation.[2][3] This blockage necessitates an alternative catabolic route: peroxisomal alpha-oxidation.[4][5][6]

This pathway serves as a preparatory step, removing a single carbon from the carboxyl end to bypass the problematic beta-methyl group, thereby producing pristanic acid.[3] Pristanic acid can then be activated to pristanoyl-CoA and subsequently enter the beta-oxidation pathway for complete degradation.[2][3] The failure of this alpha-oxidation pathway, often due to genetic defects in the enzyme phytanoyl-CoA hydroxylase, leads to the toxic accumulation of phytanic acid, causing the severe neurological disorder known as Refsum disease.[1][3][7]

The "bioactivity" of intermediates within this pathway is therefore not defined by classical receptor-ligand signaling, but by their unique structural capacity to be recognized and processed by the specific enzymes of alpha-oxidation, a role that alternative fatty acids cannot fulfill.

Comparative Analysis of Substrate Specificity

The unique role of alpha-oxidation intermediates is best understood by comparing how the pathway's key enzymes respond to them versus other fatty acyl-CoA alternatives. The two pivotal enzymes are Phytanoyl-CoA Hydroxylase (PHYH) and 2-Hydroxyacyl-CoA Lyase (HACL1) .

• Phytanoyl-CoA Hydroxylase (PHYH): This enzyme catalyzes the first, rate-limiting step: the 2-hydroxylation of phytanoyl-CoA.[8] Its substrate specificity is highly stringent.

• 2-Hydroxyacyl-CoA Lyase (HACL1): Following hydroxylation, HACL1 cleaves the 2-hydroxyphytanoyl-CoA into pristanal and formyl-CoA.[9] Its specificity is broader than PHYH but still requires distinct structural features.

The following table summarizes the comparative enzymatic activity on various substrates, highlighting the unique suitability of 3-methyl-branched acyl-CoAs for this pathway.

Substrate Class	Example Substrate	Phytanoyl-CoA Hydroxylase (PHYH) Activity	2-Hydroxyacyl-CoA Lyase (HACL1) Activity (on 2-hydroxy form)	Primary Metabolic Pathway
3-Methyl-Branched Acyl-CoA	Phytanoyl-CoA	High Activity [10]	High Activity [9][11]	Alpha-Oxidation
Straight-Chain Acyl-CoA	Palmitoyl-CoA	No Activity[10]	Not a direct substrate for PHYH	Beta-Oxidation
2-Methyl-Branched Acyl-CoA	2-Methylhexadecanoyl-CoA	No Activity[10]	Not a direct substrate for PHYH	N/A (Poorly Metabolized)
4-Methyl-Branched Acyl-CoA	4-Methylhexadecanoyl-CoA	No Activity[10]	Not a direct substrate for PHYH	N/A (Poorly Metabolized)
2-Hydroxy Straight-Chain Acyl-CoA	2-Hydroxyoctadecanoyl-CoA	N/A (Already Hydroxylated)	Active [9][11]	Alpha-Oxidation

Causality Behind Experimental Observations:

• PHYH's Exclusivity: The data clearly shows that PHYH is exclusively active on 3-methyl-branched acyl-CoAs like phytanoyl-CoA.[10] It does not recognize straight-chain fatty acids or those with methyl branches at other positions. This structural gatekeeping is the cornerstone of the pathway's specificity and the "unique bioactivity" of its substrates. The enzyme's active site is tailored to accommodate the specific stereochemistry of the 3-methyl group.

• HACL1's Requirements: HACL1's activity demonstrates that while the 3-methyl group is not mandatory, the presence of a 2-hydroxy group and the CoA ester are obligatory.[9][11] This explains its dual role in metabolizing both the intermediate from phytanic acid degradation and 2-hydroxy long-chain fatty acids, which are important components of brain sphingolipids.

Mechanistic Pathways: A Visual Comparison

To visualize the distinct metabolic fates of these molecules, the following diagrams illustrate the alpha-oxidation pathway in contrast to the standard beta-oxidation pathway.

Caption: Peroxisomal Alpha-Oxidation of Phytanic Acid.

Caption: Experimental Workflow for the HACL1 Radiometric Assay.

Conclusion

The bioactivity of intermediates in the phytanic acid alpha-oxidation pathway, such as 2-hydroxyphytanoyl-CoA, is uniquely defined by their precise molecular structure, which makes them exclusive substrates for this essential metabolic process. Unlike common straight-chain fatty acids that are processed by beta-oxidation, or other branched-chain variants that are poorly metabolized, these molecules are specifically recognized by enzymes like PHYH and HACL1. This specificity is not merely a metabolic curiosity; it is a critical function that prevents the accumulation of toxic phytanic acid. The comparative data and protocols provided in this guide underscore the importance of structural specificity in determining metabolic fate and offer a framework for investigating compounds that may modulate this vital pathway for therapeutic purposes in disorders like Refsum disease.

References

• BYJU'S. (n.d.). Alpha Oxidation of Fatty Acids. Retrieved from [Link]

• Pediaa. (2022, March 29). What is the Difference Between Alpha and Beta Oxidation. Retrieved from [Link]

• Microbe Notes. (2023, October 17). Alpha Oxidation: Location, Pathway, Steps, Significance. Retrieved from [Link]

• Foulon, V., et al. (2007). The role of 2-hydroxyacyl-CoA lyase, a thiamin pyrophosphate-dependent enzyme, in the peroxisomal metabolism of 3-methyl-branched fatty acids and 2-hydroxy straight-chain fatty acids. Biochemical Society Transactions, 35(5), 876–880. Retrieved from [Link]

• Wikipedia. (n.d.). Alpha-oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). 2 Pathway of α-oxidation of phytanic acid in peroxisomes. Retrieved from [Link]

• Croes, K., et al. (2000). Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-coAs and requirement for GTP or ATP and Mg(2+) in addition to its known hydroxylation cofactors. Journal of Lipid Research, 41(4), 629-36. Retrieved from [Link]

• Biology LibreTexts. (2022, August 27). 17.2: Oxidation of Fatty Acids. Retrieved from [Link]

• Foulon, V., et al. (1999). Purification, molecular cloning, and expression of 2-hydroxyphytanoyl-CoA lyase, a peroxisomal thiamine pyrophosphate-dependent enzyme that catalyzes the carbon-carbon bond cleavage during α-oxidation of 3-methyl-branched fatty acids. Proceedings of the National Academy of Sciences, 96(18), 10039-10044. Retrieved from [Link]

• The Physiological Society. (n.d.). The role of 2-hydroxyacyl-CoA lyase 1, a thiamine pyrophosphate dependent peroxisomal enzyme, in the metabolism of 3-methyl-branched fatty acids and 2-hydroxy straight chain fatty acids. Retrieved from [Link]

• Wikipedia. (n.d.). Phytanoyl-CoA dioxygenase. Retrieved from [Link]

• Verhoeven, N. M., et al. (1998). The metabolism of phytanic acid and pristanic acid in man: a review. Journal of inherited metabolic disease, 21(7), 697-728. Retrieved from [Link]

• Zomer, A. W., et al. (2000). Phytanoyl-CoA hydroxylase activity is induced by phytanic acid. FEBS letters, 474(1), 7-10. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

Introduction: As researchers dedicated to advancing drug development, our work necessitates the synthesis and handling of novel chemical entities. 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is one such specialized compound for which a specific Safety Data Sheet (SDS) may not be readily available in the public domain. This guide provides a comprehensive, safety-first framework for its disposal. The core principle governing the handling of any research chemical, particularly one without extensive public safety data, is to proceed with caution. This protocol is designed to ensure the safety of laboratory personnel and maintain strict compliance with environmental regulations by treating the compound as potentially hazardous until a formal determination is made by qualified personnel.

The foundation of this guide rests on the mandates and best practices established by regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2] The responsibility for safe laboratory practice begins with the individual researcher and culminates in a partnership with the institution's Environmental Health and Safety (EHS) department.

Part 1: Presumptive Hazard Assessment and Personal Safety

Before any disposal action is taken, a thorough hazard assessment is the critical first step. In the absence of a specific SDS, we must infer potential hazards from the compound's chemical structure and the known properties of its constituent parts or similar molecules. This proactive approach ensures that we apply the highest safety standards.

1.1. Inferred Hazard Analysis:

• Coenzyme A Moiety: While Coenzyme A is a biological molecule, in a waste stream, it can be a source of sulfur. The primary concern is its potential to react with other chemicals if improperly segregated.

• Long-Chain Acyl Group: The nonanoyl (9-carbon) chain makes the molecule lipophilic. While not inherently a disposal hazard, it is a substantive organic molecule.

• Hydroxyl Group: The presence of a hydroxyl group indicates it is an alcohol.

• General Profile: As a complex organic molecule, it should be treated as a chemical waste stream, not to be disposed of via sanitary sewer.[3] Similar long-chain hydroxy acids can cause skin and eye irritation.[4][5]

Based on this analysis, until formal characterization proves otherwise, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA waste must be treated as a potentially hazardous chemical waste. This aligns with the EPA's "hazardous waste determination" requirement, which is a standard procedure for all industries generating chemical waste.[6]

1.2. Required Personal Protective Equipment (PPE):

Adherence to OSHA standards for laboratory safety is mandatory.[7] When handling the pure compound or its concentrated waste, the following PPE must be worn to prevent exposure:

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

• Hand Protection: Nitrile or other chemically resistant gloves. Ensure gloves are changed immediately if contamination occurs.

• Body Protection: A standard flame-resistant laboratory coat.

• Respiratory Protection: While not typically required for handling small, non-volatile quantities in a well-ventilated area, if there is any risk of aerosolization or if working with a powdered form, a NIOSH-approved respirator may be necessary.[7] All work should be conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

Part 2: Step-by-Step Waste Collection and Disposal Protocol

This protocol ensures that the waste is handled, stored, and disposed of in a manner that is safe, compliant, and environmentally responsible.

2.1. Immediate Waste Segregation:

The cardinal rule of chemical waste management is segregation.[6][9] Never mix incompatible waste streams.

• Designate a Specific Waste Stream: Dedicate a specific waste container solely for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and any disposable materials heavily contaminated with it (e.g., pipette tips, weighing paper).

• Aqueous vs. Organic Waste: If the compound is in an organic solvent, it must be collected in a solvent waste container. If it is in an aqueous buffer, it should be collected in an aqueous waste container. Do not mix organic solvents with aqueous waste.[9]

• Solid vs. Liquid Waste: Keep solid and liquid wastes in separate containers.[9]

2.2. Waste Container Selection and Labeling:

Proper containment and labeling are mandated by law and are essential for safety and proper disposal.[10][11]

• Container Selection: Use a container made of a material compatible with the waste. For most organic and aqueous solutions, a high-density polyethylene (HDPE) or glass container is appropriate.[8][9] The container must have a leak-proof, screw-on cap.

• Labeling: The moment the first drop of waste enters the container, it must be labeled. The label must include:

  • The words "HAZARDOUS WASTE".

  • The full chemical name: "3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA". If in a solution, list all components and their approximate percentages.

  • The accumulation start date (the date the first waste was added).

  • The specific hazard characteristics (e.g., "Irritant," "Handle with Caution").

  • The Principal Investigator's name and laboratory location.

2.3. On-Site Accumulation:

Waste must be stored in a designated and properly managed location within the lab, known as a Satellite Accumulation Area (SAA).[8][11]

• Location: The SAA should be near the point of generation and under the direct control of laboratory personnel.[8]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[12]

• Storage: Keep the waste container closed at all times except when adding waste.[11] Store it away from heat sources or direct sunlight.

2.4. Arranging for Final Disposal:

Laboratory personnel are responsible for the waste until it is collected by the institution's EHS department or a licensed hazardous waste contractor.

• Contact EHS: Once the waste container is nearly full (do not overfill) or if the research project is complete, contact your institution's EHS department to schedule a waste pickup.

• Provide Documentation: Be prepared to provide all necessary information about the waste, including the information on the label and any other known characteristics.

• Professional Disposal: The EHS department will ensure the waste is transported to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final, compliant disposal, which may involve methods such as incineration or chemical stabilization.[6]

Summary of Disposal Procedures

Parameter	Guideline	Rationale & Authoritative Source
Hazard Class	Presumed Hazardous Chemical Waste	In the absence of an SDS, a conservative approach is required. (EPA Best Practices)[6]
Required PPE	Safety Goggles, Nitrile Gloves, Lab Coat	To prevent skin and eye exposure as mandated by OSHA's laboratory standard.[1][7]
Container	Labeled, sealed HDPE or Glass bottle	To ensure chemical compatibility and prevent leaks.[9][10]
Segregation	Separate from other waste streams (especially incompatibles)	To prevent dangerous chemical reactions in the waste container.[6][9]
Storage	In a designated Satellite Accumulation Area with secondary containment	To comply with EPA regulations and contain potential spills.[8][11][12]
Disposal Route	Via institutional EHS department for licensed disposal	To ensure compliance with federal and state regulations (RCRA).[6][13]

Disposal Decision Workflow

The following diagram outlines the critical decision-making and operational steps for the compliant disposal of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA waste.

Figure 1: Decision Workflow for Chemical Waste Disposal.

Waste Minimization: A Principle of Green Chemistry

The most effective way to manage waste is to prevent its generation in the first place.[14] As you plan your research, consider the following principles to minimize the creation of hazardous waste:

• Source Reduction: Order and use the smallest practical quantity of chemicals required for your experiments.[3]

• Scale Reduction: Whenever possible, reduce the scale of your experiments to decrease the volume of waste produced.[3]

• Substitution: If feasible for your research goals, consider substituting hazardous chemicals with less hazardous alternatives.[14]

By integrating these principles into your experimental design, you contribute to a safer laboratory environment and reduce the environmental impact of your research.

References

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Comprehensive Safety and Handling Guide for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

This guide provides essential safety protocols and operational directives for the handling, storage, and disposal of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA. As a novel biochemical, it is imperative to treat this compound with a high degree of caution, adhering to the principle of minimizing all chemical exposures.[1][2] The following procedures are designed to establish a self-validating system of safety, ensuring the protection of all laboratory personnel.

Hazard Assessment and Triage

Currently, a specific Safety Data Sheet (SDS) for 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA is not publicly available. In the absence of specific toxicological data, a conservative approach to hazard assessment is warranted.[3] The Occupational Safety and Health Administration (OSHA) mandates that in the absence of known hazard information, substances should be treated as potentially hazardous.[1] The hazard assessment for this compound is therefore based on its structural similarity to other long-chain fatty acyl-CoA esters.

Structural Analogs Analysis:

• Palmitoleoyl-CoA: The constituent parts, palmitoleic acid and coenzyme A, are known to be potential skin, eye, and respiratory irritants.[4]

• General Acyl-CoAs: While essential metabolic intermediates, in vitro studies on related long-chain acyl-CoA esters suggest they can modulate cellular processes, indicating biological activity that necessitates careful handling to avoid unintended exposure.

Based on this analysis, 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA should be handled as a substance that is potentially irritating to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to prevent dermal, ocular, and respiratory exposure. The following table outlines the minimum required PPE for handling 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles conforming to ANSI Z87.1 or equivalent standards.[4]
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or degradation before use.[4]
Body Protection	Laboratory Coat	A standard, fully-buttoned laboratory coat to protect skin and clothing from potential contamination.[4]
Respiratory	NIOSH-approved Respirator	Recommended when handling the solid form outside of a chemical fume hood or if aerosol generation is likely.[4]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to maintain safety and experimental integrity. The following diagram illustrates the lifecycle of handling 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in the laboratory.

Caption: Workflow for Handling 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA.

Engineering Controls and Handling

• Primary Engineering Control: All handling of solid 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA, including weighing and solution preparation, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[4]

• Solution Preparation: When dissolving the compound, add the solvent slowly to the solid material to prevent the generation of dust or aerosols.[4]

• General Practices: Avoid direct contact with skin, eyes, and clothing.[4] Adhere to good laboratory hygiene practices, including washing hands thoroughly after handling.[5]

Storage

Proper storage is crucial to maintain the stability and integrity of the compound.

• Temperature: Store at -20°C for long-term stability.

• Container: Keep the compound in a tightly sealed, light-resistant container.[4]

• Atmosphere: To prevent oxidation, store under an inert atmosphere such as argon or nitrogen.[4]

Emergency Procedures: Spill and Exposure Management

Rapid and correct response to spills or exposures is critical.

Spill Response Protocol

In the event of a spill, follow these steps immediately:

• Evacuate: Clear all non-essential personnel from the immediate area.[6]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[6]

• Contain: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.[6]

• Collect: Carefully sweep or scoop the absorbent material into a designated, labeled hazardous waste container.[6]

• Clean: Decontaminate the spill area with a suitable laboratory detergent, followed by a water rinse.[6]

• Dispose: All materials used for cleanup must be treated as hazardous waste and disposed of according to institutional guidelines.[6]

Caption: Step-by-step spill response procedure.

Exposure Response

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[7] If irritation persists, seek medical attention.[7]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

Disposal Plan

The disposal of 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA and any materials contaminated with it must be managed through a certified chemical waste program.[6]

• Waste Identification and Segregation: All waste, including unused product, contaminated solutions, and disposable labware (e.g., pipette tips, tubes), must be segregated from general laboratory waste.[6] This waste should be classified as "non-halogenated organic waste".[6]

• Containerization: Use a dedicated, chemically resistant, and leak-proof waste container clearly labeled "Hazardous Waste" along with the full chemical name.[6]

• Storage of Waste: Store the waste container in a designated, well-ventilated, and secure secondary containment area, away from incompatible materials.[6]

• Disposal Procedure: Follow your institution's specific procedures for chemical waste pickup, which typically involves contacting the Environmental Health and Safety (EHS) office.[6] Do not pour this chemical down the drain or dispose of it in regular trash. [6]

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• 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-coenzyme A) - MedchemExpress.com.
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• SAFETY DATA SHEET - Fisher Scientific.
• AK Scientific, Inc. Safety Data Sheet.
• Laboratory Safety Guidance - OSHA.
• 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration - OSHA.

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